NU6300

Core Science & Biosynthesis

NU6300: A Dual-Inhibitor Targeting Cell Cycle Progression and Inflammatory Cell Death

An In-depth Technical Guide on the Core Mechanism of Action for Researchers, Scientists, and Drug Development Professionals

Abstract

NU6300 is a versatile small molecule inhibitor demonstrating a dual mechanism of action with significant therapeutic potential in both oncology and inflammatory diseases. Initially identified as a potent, irreversible, and ATP-competitive inhibitor of Cyclin-Dependent Kinase 2 (CDK2), NU6300 effectively halts cell cycle progression. More recent discoveries have unveiled a second, equally compelling function: the specific covalent inhibition of Gasdermin D (GSDMD), a key effector protein in the pyroptotic cell death pathway. This guide provides a comprehensive technical overview of the core mechanisms of NU6300, detailing its molecular interactions, cellular consequences, and the experimental methodologies used to elucidate its function.

Core Mechanism 1: Inhibition of Cyclin-Dependent Kinase 2 (CDK2)

NU6300 acts as a potent and irreversible inhibitor of CDK2, a key regulator of the G1/S phase transition in the eukaryotic cell cycle. Its inhibitory action is achieved through a covalent modification of the CDK2 protein, leading to a durable blockade of its kinase activity.

Molecular Interaction with CDK2

NU6300 is an ATP-competitive inhibitor, meaning it binds to the ATP-binding pocket of CDK2. Uniquely, it possesses a vinyl sulfone "warhead" that forms a covalent bond with the lysine 89 (Lys89) residue of CDK2.[1] This covalent interaction is irreversible and occurs just outside the canonical ATP-binding cleft.[1] The formation of this covalent adduct permanently inactivates the enzyme.

Cellular Effects of CDK2 Inhibition

The inhibition of CDK2 by NU6300 leads to cell cycle arrest, primarily at the G1/S checkpoint. A key downstream effect of CDK2 inhibition is the reduced phosphorylation of the Retinoblastoma tumor suppressor protein (Rb).[2][3] Hypophosphorylated Rb remains active and sequesters the E2F transcription factor, preventing the expression of genes required for S-phase entry and DNA replication. This ultimately leads to a halt in cell proliferation.[2][3]

Quantitative Data: Inhibitory Potency

The inhibitory potency of NU6300 against CDK2 has been quantified through various biochemical assays.

Parameter	Value	Reference(s)
IC50	0.16 µM	[2][4]
Ki	6 nM	[5]

Core Mechanism 2: Inhibition of Gasdermin D (GSDMD) and Pyroptosis

In a more recently discovered mechanism, NU6300 has been identified as a specific and covalent inhibitor of Gasdermin D (GSDMD), a critical executioner of pyroptosis, a pro-inflammatory form of programmed cell death.[6][7][8]

Molecular Interaction with GSDMD

NU6300 directly targets GSDMD by forming a covalent bond with the cysteine-191 (Cys191) residue in human GSDMD.[6][7][8] This covalent modification sterically hinders the cleavage of GSDMD by inflammatory caspases (e.g., caspase-1, -4, -5, and -11).

Cellular Effects of GSDMD Inhibition

The cleavage of GSDMD is a pivotal event in pyroptosis, liberating the N-terminal domain which then oligomerizes and forms pores in the cell membrane. By preventing this cleavage, NU6300 effectively blocks the downstream events of pyroptosis, including:

• Inhibition of pore formation: The N-terminal fragment of GSDMD is not released, thus no pores are formed in the plasma membrane.

• Suppression of pro-inflammatory cytokine release: The release of IL-1β and IL-18, which are hallmarks of pyroptosis, is significantly reduced.[6][7]

• Prevention of lytic cell death: The integrity of the cell membrane is maintained, preventing the lytic cell death characteristic of pyroptosis.[6][7]

Interestingly, the inhibitory effect of NU6300 on GSDMD also leads to a feedback inhibition of the NLRP3 inflammasome, though it does not affect the earlier steps of AIM2 and NLRC4 inflammasome activation.[6][7][8]

Signaling Pathways and Experimental Workflows

Signaling Pathways

Caption: Dual inhibitory mechanisms of NU6300 on CDK2 and GSDMD signaling pathways.

Experimental Workflows

Caption: Key experimental workflows to characterize NU6300's effects on CDK2 and GSDMD.

Detailed Experimental Protocols

In Vitro CDK2 Kinase Assay (IC50 Determination)

This protocol is adapted from commercially available luminescent kinase assays, such as the ADP-Glo™ Kinase Assay, which are commonly used to determine the IC50 of kinase inhibitors.

• Materials: Recombinant CDK2/Cyclin A2 enzyme, kinase assay buffer (e.g., 40mM Tris, pH 7.5, 20mM MgCl2, 0.1mg/ml BSA, 50μM DTT), ATP, CDK substrate peptide, NU6300, ADP-Glo™ reagents, white 96-well plates.

• Procedure:

  • Prepare serial dilutions of NU6300 in kinase assay buffer.

  • In a 96-well plate, add the NU6300 dilutions, a positive control (enzyme without inhibitor), and a negative control (buffer without enzyme).

  • Add the CDK2/Cyclin A2 enzyme to all wells except the negative control and incubate for a short period.

  • Initiate the kinase reaction by adding a mixture of ATP and the substrate peptide. Incubate at 30°C for a specified time (e.g., 45 minutes).

  • Stop the kinase reaction and measure the amount of ADP produced by adding the ADP-Glo™ reagent, which depletes the remaining ATP.

  • Add the kinase detection reagent to convert ADP to ATP and generate a luminescent signal.

  • Measure luminescence using a microplate reader.

  • Calculate the percent inhibition for each NU6300 concentration relative to the positive control and determine the IC50 value by non-linear regression analysis.

Cellular Assay for Rb Phosphorylation Inhibition

This protocol describes the use of Western blotting to assess the effect of NU6300 on the phosphorylation of Rb in a cellular context.

• Materials: SKUT-1B cells, cell culture medium, NU6300, lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors), primary antibodies (anti-p-Rb, anti-total Rb, anti-GAPDH), HRP-conjugated secondary antibodies, ECL substrate.

• Procedure:

  • Culture SKUT-1B cells to approximately 80% confluency.

  • Treat the cells with various concentrations of NU6300 for a defined period (e.g., 1 hour).[2]

  • Wash the cells with PBS and lyse them on ice with lysis buffer.

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

  • Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against phosphorylated Rb and total Rb overnight at 4°C. A loading control like GAPDH should also be probed.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibodies.

  • Visualize the protein bands using an ECL substrate and an imaging system.

  • Quantify the band intensities to determine the ratio of phosphorylated Rb to total Rb.

LDH Release Assay for Pyroptosis Inhibition

This assay quantifies the amount of lactate dehydrogenase (LDH) released into the cell culture supernatant as a measure of lytic cell death (pyroptosis).

• Materials: THP-1 cells or bone marrow-derived macrophages (BMDMs), cell culture medium, LPS, Nigericin, NU6300, LDH cytotoxicity detection kit.

• Procedure:

  • Seed cells in a 96-well plate and differentiate if necessary (e.g., THP-1 cells with PMA).

  • Prime the cells with LPS (e.g., 1 µg/mL for 3 hours) to induce the expression of inflammasome components.

  • Pre-treat the cells with various concentrations of NU6300 for a specified time (e.g., 40 minutes).

  • Induce pyroptosis by adding an NLRP3 activator such as nigericin (e.g., 10 µM for 35 minutes).

  • Include control wells for spontaneous LDH release (no nigericin) and maximum LDH release (lysis buffer).

  • Centrifuge the plate to pellet any detached cells.

  • Carefully transfer the supernatant to a new 96-well plate.

  • Add the LDH reaction mixture from the kit to each well and incubate according to the manufacturer's instructions.

  • Measure the absorbance at the specified wavelength using a microplate reader.

  • Calculate the percentage of cytotoxicity and inhibition of pyroptosis based on the absorbance readings of the control and treated wells.

Drug Affinity Responsive Target Stability (DARTS) Assay

DARTS is a technique used to identify the protein targets of small molecules based on the principle that drug binding can stabilize a protein against proteolysis.

• Materials: Cell lysate, NU6300, protease (e.g., pronase or thermolysin), lysis buffer, SDS-PAGE and Western blotting reagents, antibodies against candidate target proteins (e.g., GSDMD).

• Procedure:

  • Prepare a cell lysate from a relevant cell line (e.g., THP-1 cells).

  • Divide the lysate into aliquots. Treat one aliquot with NU6300 and another with a vehicle control (e.g., DMSO).

  • Incubate the lysates with the compound to allow for binding to the target protein.

  • Subject the lysates to limited proteolysis by adding a protease for a specific time. The concentration of the protease and the digestion time should be optimized to achieve partial protein degradation.

  • Stop the digestion by adding a protease inhibitor or by heat inactivation.

  • Analyze the protein profiles of the NU6300-treated and vehicle-treated samples by SDS-PAGE.

  • Visualize the protein bands by Coomassie staining or perform a Western blot using an antibody against the suspected target protein (GSDMD).

  • A protein that is stabilized by NU6300 will show a more prominent band in the treated lane compared to the control lane, indicating that it is protected from proteolytic degradation.

In Vivo Models

This is a widely used model to induce colitis that mimics aspects of human inflammatory bowel disease.

• Procedure:

  • Administer DSS (e.g., 2-3% w/v) in the drinking water of mice for a defined period (e.g., 5-7 days) to induce acute colitis.[7][9]

  • Administer NU6300 to a group of mice via an appropriate route (e.g., intraperitoneal injection) at a specific dose and frequency, starting before or during DSS administration.

  • Monitor the mice daily for signs of colitis, including weight loss, stool consistency, and rectal bleeding (Disease Activity Index - DAI).

  • At the end of the study, sacrifice the mice and collect the colons for macroscopic evaluation (e.g., length) and histological analysis of inflammation and tissue damage.

  • Analyze inflammatory markers in the colon tissue, such as cytokine levels (e.g., IL-1β) and GSDMD cleavage.

This model is used to study the systemic inflammatory response characteristic of sepsis.

• Procedure:

  • Administer a lethal or sub-lethal dose of LPS to mice via intraperitoneal injection to induce a systemic inflammatory response.

  • Treat a group of mice with NU6300 at a specific dose and time point relative to the LPS injection (e.g., 1 hour before).[7][9]

  • Monitor the survival of the mice over a defined period (e.g., 24-48 hours).

  • In separate cohorts, collect blood or tissue samples at various time points after LPS injection to measure the levels of pro-inflammatory cytokines (e.g., IL-1β, TNF-α).

Conclusion

NU6300 presents a fascinating case of a dual-targeting inhibitor with distinct and therapeutically relevant mechanisms of action. Its ability to covalently inhibit both CDK2 and GSDMD positions it as a promising lead compound for further development in both cancer and inflammatory disease research. The detailed experimental protocols provided in this guide offer a framework for researchers to further investigate the multifaceted activities of NU6300 and similar molecules. The continued exploration of such dual-action inhibitors may open new avenues for the treatment of complex multifactorial diseases.

References

• 1. Step-by-Step Protocol: How to Perform a DARTS Assay - Creative Proteomics [creative-proteomics.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Pyroptosis Induction and Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Detection of pyroptosis by measuring released lactate dehydrogenase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Drug affinity responsive target stability (DARTS) for small-molecule target identification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]

The Core of Covalent Inhibition: A Technical Guide to NU6300, a Covalent Inhibitor of CDK2

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the core characteristics of NU6300, a pioneering covalent inhibitor of Cyclin-Dependent Kinase 2 (CDK2). This document provides a comprehensive overview of its mechanism of action, quantitative biochemical data, detailed experimental methodologies for its characterization, and visualizations of the relevant biological pathways and experimental workflows.

Introduction to NU6300 and Covalent Inhibition of CDK2

Cyclin-Dependent Kinase 2 (CDK2) is a critical serine/threonine kinase that, in complex with its regulatory cyclin partners (Cyclin E and Cyclin A), governs the G1/S phase transition and S phase progression of the eukaryotic cell cycle.[1][2] Dysregulation of CDK2 activity is a hallmark of numerous cancers, making it a prime target for therapeutic intervention.[3]

NU6300 is a purine-based, ATP-competitive inhibitor that distinguishes itself by forming a covalent, irreversible bond with its target, CDK2.[4][5] This irreversible mechanism of action offers the potential for prolonged target engagement and a more durable therapeutic effect compared to traditional reversible inhibitors.[6] NU6300 was developed from the reversible inhibitor NU6102 and incorporates a vinyl sulfone "warhead" that acts as a Michael acceptor.[5][6] This reactive group forms a covalent adduct with a specific lysine residue on CDK2, leading to its permanent inactivation.[7]

Quantitative Data Summary

The following tables summarize the key quantitative data reported for NU6300 and its interaction with CDK2.

Parameter	Value	Description	Reference
IC50	0.16 µM	The half maximal inhibitory concentration, representing the concentration of NU6300 required to inhibit 50% of CDK2 activity in a biochemical assay.	[4][8]
Ki	6 nM	The inhibition constant, indicating the affinity of the initial non-covalent binding of NU6300 to CDK2.	[9]
Covalent Binding Site	Lysine 89 (Lys89)	The specific amino acid residue on CDK2 that NU6300 covalently modifies. This residue is located just outside the ATP-binding pocket.	[7]
Electrophilic Warhead	Vinyl Sulfone	The reactive chemical moiety on NU6300 responsible for forming the covalent bond with Lys89 of CDK2.	[7]

Table 1: Biochemical and Mechanistic Data for NU6300

Mechanism of Action

NU6300 exerts its inhibitory effect on CDK2 through a two-step mechanism:

• Reversible Binding: Initially, NU6300 binds non-covalently to the ATP-binding pocket of CDK2 in a competitive manner. This initial interaction is driven by the purine scaffold of the inhibitor.

• Irreversible Covalent Modification: Following the initial binding, the vinyl sulfone moiety of NU6300 is positioned in proximity to the ε-amino group of Lysine 89 (Lys89). This nucleophilic amine attacks the electrophilic vinyl group in a Michael addition reaction, forming a stable, irreversible covalent bond.[6] This covalent modification permanently inactivates the kinase activity of CDK2.

The selectivity of NU6300 is attributed, in part, to the location of the targeted Lys89 residue, which is not highly conserved across the kinome.[7]

Signaling Pathway and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the CDK2 signaling pathway, the experimental workflow for characterizing NU6300, and the logical relationship of its covalent inhibition.

Figure 1: Simplified CDK2 signaling pathway and the point of inhibition by NU6300.

Figure 2: Experimental workflow for characterizing a covalent CDK2 inhibitor like NU6300.

Figure 3: Logical relationship of the two-step covalent inhibition mechanism of NU6300.

Experimental Protocols

The following are generalized, representative protocols for the key experiments used to characterize a covalent CDK2 inhibitor like NU6300. These are based on standard methodologies in the field and should be optimized for specific laboratory conditions and reagents.

In Vitro CDK2 Kinase Assay (Luminescent)

This assay measures the kinase activity of CDK2 by quantifying the amount of ATP consumed during the phosphorylation of a substrate peptide.

Materials:

• Recombinant human CDK2/Cyclin A or CDK2/Cyclin E

• Kinase substrate peptide (e.g., a derivative of the retinoblastoma protein, Rb)

• ATP

• Kinase assay buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 0.1 mM Na3VO4, 2 mM DTT)

• NU6300 stock solution in DMSO

• Luminescent kinase assay kit (e.g., ADP-Glo™)

• White, opaque 96- or 384-well plates

• Plate reader capable of measuring luminescence

Procedure:

• Compound Preparation: Prepare a serial dilution of NU6300 in kinase assay buffer. Include a DMSO-only control.

• Kinase Reaction: a. In each well of the plate, add the diluted NU6300 or DMSO control. b. Add the CDK2/Cyclin complex and the substrate peptide. c. To initiate the reaction, add ATP. The final reaction volume is typically 25-50 µL. d. For determining kinact/KI, pre-incubate the enzyme and inhibitor for various time points before adding ATP.

• Incubation: Incubate the plate at 30°C for a defined period (e.g., 30-60 minutes).

• Detection: a. Stop the kinase reaction and deplete the remaining ATP by adding the reagent from the luminescent assay kit. b. Add the detection reagent to convert the generated ADP back to ATP and produce a luminescent signal. c. Incubate as per the kit manufacturer's instructions.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: a. For IC50 determination, plot the percentage of inhibition against the logarithm of the NU6300 concentration and fit the data to a sigmoidal dose-response curve. b. For kinact/KI determination, analyze the time-dependent inhibition data using appropriate kinetic models.

Electrospray Ionization Mass Spectrometry (ESI-MS) for Covalent Adduct Confirmation

This method confirms the covalent binding of NU6300 to CDK2 by detecting the mass increase of the protein corresponding to the molecular weight of the inhibitor.

Materials:

• Purified recombinant CDK2

• NU6300

• Reaction buffer (e.g., 50 mM ammonium acetate)

• Mass spectrometer with an ESI source

Procedure:

• Incubation: Incubate purified CDK2 with an excess of NU6300 at room temperature for a sufficient time to allow for covalent modification (e.g., 1-4 hours). A control sample with CDK2 and DMSO should be prepared in parallel.

• Sample Preparation: Desalt the protein-inhibitor mixture to remove non-volatile salts.

• Mass Spectrometry Analysis: a. Infuse the sample into the ESI-MS. b. Acquire the mass spectrum under conditions that preserve the non-covalent complex initially and then under denaturing conditions to observe the covalent adduct.

• Data Analysis: Deconvolute the resulting mass spectra to determine the molecular weight of the protein. Compare the mass of the NU6300-treated CDK2 with the control. An increase in mass corresponding to the molecular weight of NU6300 confirms covalent adduction.

Cellular Washout Experiment to Confirm Irreversible Inhibition

This experiment assesses the durability of target inhibition in a cellular context, a hallmark of irreversible covalent inhibitors.

Materials:

• A suitable cell line (e.g., a cancer cell line with active CDK2 signaling)

• Cell culture medium and supplements

• NU6300

• A reversible CDK2 inhibitor (as a control)

• Lysis buffer

• Antibodies: anti-phospho-Rb (a CDK2 substrate), anti-total-Rb, anti-CDK2, and a loading control (e.g., anti-actin).

• Western blotting reagents and equipment

Procedure:

• Cell Treatment: Treat cells with a concentration of NU6300 known to inhibit CDK2 (e.g., 5-10 times the IC50) for a defined period (e.g., 1-2 hours). Treat control cells with a reversible inhibitor or DMSO.

• Washout: a. Remove the drug-containing medium. b. Wash the cells extensively with fresh, drug-free medium (e.g., 3-5 times) to remove any unbound inhibitor. c. Add fresh, drug-free medium and return the cells to the incubator.

• Time Course: Harvest cell lysates at various time points after the washout (e.g., 0, 2, 4, 8, 24 hours). Also, collect lysates from cells continuously exposed to the inhibitors.

• Western Blotting: a. Separate the protein lysates by SDS-PAGE and transfer to a membrane. b. Probe the membrane with antibodies against phospho-Rb and total Rb. c. Normalize the phospho-Rb signal to the total Rb signal.

• Data Analysis: Compare the levels of Rb phosphorylation at different time points. For the irreversibly inhibited cells (NU6300-treated), the phosphorylation of Rb should remain suppressed long after the washout, whereas, for the reversibly inhibited cells, the phosphorylation should recover as the inhibitor diffuses out of the cells.

Conclusion

NU6300 stands as a significant tool compound for the study of CDK2 biology and a foundational example in the design of covalent kinase inhibitors. Its well-characterized mechanism of action, involving the irreversible modification of Lys89, provides a clear rationale for its potent and durable inhibition of CDK2. The experimental methodologies outlined in this guide offer a robust framework for the evaluation of NU6300 and the discovery of novel covalent inhibitors targeting CDK2 and other kinases. This comprehensive understanding is crucial for researchers and drug developers aiming to leverage the therapeutic potential of covalent inhibition in oncology and other disease areas. Recent findings of NU6300's activity against other targets like GSDMD also highlight the importance of thorough off-target profiling in covalent drug discovery.[10]

References

• 1. biokin.com [biokin.com]
• 2. Surface Plasmon Resonance Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. kinact / KI Assay for Irreversible Covalent Compounds | Domainex [domainex.co.uk]
• 5. Targeting Protein Kinases with Selective and Semi-Promiscuous Covalent Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of dissociation constants for protein-ligand complexes by electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Rapid Determination of the Specificity Constant of Irreversible Inhibitors (kinact/KI) by Means of an Endpoint Competition Assay. | Semantic Scholar [semanticscholar.org]
• 8. Rapid Determination of the Specificity Constant of Irreversible Inhibitors (kinact/KI) by Means of an Endpoint Competition Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. bpsbioscience.com [bpsbioscience.com]
• 10. biorxiv.org [biorxiv.org]

NU6300: A Covalent Inhibitor of Gasdermin D and Pyroptosis

A Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Pyroptosis is a highly inflammatory form of programmed cell death executed by the gasdermin family of proteins, with Gasdermin D (GSDMD) playing a central role. Upon activation by inflammatory caspases, GSDMD is cleaved, and its N-terminal domain oligomerizes to form pores in the plasma membrane, leading to cell lysis and the release of pro-inflammatory cytokines. Dysregulated pyroptosis is implicated in a range of inflammatory diseases, making GSDMD an attractive therapeutic target. This technical guide provides an in-depth overview of NU6300, a novel covalent inhibitor of GSDMD. We detail its mechanism of action, present key quantitative data on its efficacy, outline experimental protocols for its study, and visualize the underlying biological pathways.

Introduction to Gasdermin D and Pyroptosis

Gasdermin D (GSDMD) is a critical executioner of pyroptosis.[1][2][3][4] It exists as a full-length protein comprising an N-terminal pore-forming domain (GSDMD-N) and a C-terminal repressor domain (GSDMD-C), connected by a linker region.[1] In response to various stimuli, inflammasomes are activated, leading to the activation of inflammatory caspases (caspase-1, -4, -5, and -11).[4][5] These caspases then cleave GSDMD at a specific site within the linker region, liberating the GSDMD-N domain.[1][6] The released GSDMD-N translocates to the plasma membrane, where it oligomerizes and forms large pores, disrupting the cell's osmotic balance and leading to swelling and eventual lysis.[4][5][6] This process, termed pyroptosis, results in the release of potent pro-inflammatory cytokines, such as IL-1β and IL-18, amplifying the inflammatory response.[4]

NU6300: Mechanism of Action

NU6300 has been identified as a specific and potent inhibitor of GSDMD-mediated pyroptosis.[1][2][3] Originally characterized as a covalent inhibitor of cyclin-dependent kinase 2 (CDK2), subsequent research has revealed its direct interaction with GSDMD.[1][2][7][8][9]

Covalent Modification of Gasdermin D

The primary mechanism of NU6300's inhibitory action is the covalent modification of a specific cysteine residue on GSDMD.[1][2][3] Mass spectrometry analysis has confirmed that NU6300 directly binds to cysteine-191 (C191) in human GSDMD.[1][2] This covalent interaction is crucial for its inhibitory function; a compound similar to NU6300 but lacking the vinyl group responsible for the covalent bond showed no inhibition of pyroptosis.[1][2]

Dual Inhibition of GSDMD Cleavage and Palmitoylation

NU6300 exerts its inhibitory effect on pyroptosis through a dual mechanism:

• Inhibition of GSDMD Cleavage: By binding to C191, NU6300 effectively blocks the cleavage of GSDMD by inflammatory caspases.[1][2][3] This prevents the release of the active GSDMD-N domain, a prerequisite for pore formation.

• Impairment of Palmitoylation: NU6300 also impairs the palmitoylation of both full-length and N-terminal GSDMD.[1][2][3] Palmitoylation is a post-translational lipid modification that is important for the membrane localization and oligomerization of the GSDMD-N fragment. By inhibiting this process, NU6300 further prevents the execution of pyroptosis.[1][2]

Importantly, NU6300's action is specific to GSDMD in the context of AIM2 and NLRC4 inflammasomes, as it does not affect upstream events such as ASC oligomerization or caspase-1 processing.[1][2][3] However, in the case of the NLRP3 inflammasome, NU6300 shows a feedback inhibition effect, robustly inhibiting these earlier steps.[1][2][3]

Quantitative Data on NU6300 Efficacy

The following tables summarize the key quantitative data demonstrating the efficacy of NU6300 in inhibiting GSDMD and pyroptosis.

Table 1: In Vitro Binding Affinity and Cellular Inhibition

Parameter	Value	Cell/System	Assay	Source
Binding Affinity (KD)	36.12 μM	Purified GSDMD	Microscale Thermophoresis (MST)	[1][2]
Pyroptosis Inhibition (IC50)	Not explicitly stated, but effective at 2 μM	THP-1 cells, BMDMs	LDH Release Assay	[1][2]

Table 2: In Vivo Efficacy of NU6300 in Disease Models

Disease Model	Animal Model	Dosage	Outcome	Source
LPS-Induced Sepsis	BALB/c mice	5 and 10 mg/kg	Improved survival; Reduced serum IL-1β and TNFα	[1]
DSS-Induced Colitis	C57BL/6J mice	Not explicitly stated	Amelioration of colitis	[1][2][3]

Signaling Pathways and Experimental Workflows

Gasdermin D-Mediated Pyroptosis Signaling Pathway and NU6300 Inhibition

Caption: NU6300 inhibits pyroptosis by targeting GSDMD.

Experimental Workflow for Assessing NU6300 Activity

Caption: Workflow for evaluating NU6300's inhibitory effects.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments cited in the characterization of NU6300.

Gasdermin D Cleavage Assay (Immunoblotting)

This protocol is adapted from methods used to assess GSDMD cleavage following inflammasome activation.[6][10]

• Cell Culture and Treatment:

  • Culture bone marrow-derived macrophages (BMDMs) or THP-1 cells to the desired confluency.

  • Prime cells with Lipopolysaccharide (LPS) (e.g., 1 µg/ml) for 3-4 hours to upregulate inflammasome components.

  • Pre-incubate the cells with various concentrations of NU6300 or vehicle control for 40 minutes.

  • Stimulate the cells with an inflammasome activator such as Nigericin (10 µM), Poly(dA:dT) (500 ng/ml), or Flagellin (250 ng/ml) for the appropriate time (e.g., 35 minutes to 6 hours).[1][2]

• Lysate Preparation:

  • Collect both the cell culture supernatant and the adherent cells.

  • Lyse the cells in a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease inhibitors.

• SDS-PAGE and Immunoblotting:

  • Determine the protein concentration of the cell lysates.

  • Separate equal amounts of protein on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST).

  • Incubate the membrane with a primary antibody specific for GSDMD. This will detect both the full-length and the cleaved N-terminal fragment.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

Pyroptosis Assessment (LDH Release Assay)

This assay quantifies cell lysis by measuring the activity of lactate dehydrogenase (LDH) released into the cell culture supernatant.

• Cell Treatment:

  • Follow the cell culture and treatment steps as described in section 5.1.1.

• Sample Collection:

  • After the treatment period, carefully collect the cell culture supernatant.

• LDH Measurement:

  • Use a commercially available LDH cytotoxicity assay kit.

  • Follow the manufacturer's instructions to mix the supernatant with the assay reagents.

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

  • Calculate the percentage of LDH release relative to a positive control (cells completely lysed).

Direct Binding Assay (Microscale Thermophoresis - MST)

MST is used to quantify the binding affinity between NU6300 and purified GSDMD.

• Protein Preparation:

  • Express and purify recombinant full-length human GSDMD protein.

  • Label the purified GSDMD with a fluorescent dye according to the MST instrument manufacturer's protocol.

• Ligand Preparation:

  • Prepare a serial dilution of NU6300 in a suitable buffer.

• MST Measurement:

  • Mix the fluorescently labeled GSDMD at a constant concentration with the different concentrations of NU6300.

  • Load the samples into MST capillaries.

  • Perform the MST measurement. The instrument will detect changes in the thermophoretic movement of the labeled GSDMD upon binding to NU6300.

• Data Analysis:

  • Analyze the MST data to determine the dissociation constant (KD), which reflects the binding affinity between NU6300 and GSDMD. A KD of 36.12 μM was reported for NU6300 and GSDMD.[1][2]

In Vivo Sepsis Model

This model assesses the protective effects of NU6300 against LPS-induced lethal shock.[1]

• Animal Model:

  • Use BALB/c mice.

• Treatment and Induction:

  • Administer NU6300 (e.g., 5 and 10 mg/kg) or a vehicle control intraperitoneally (i.p.).

  • One hour after NU6300 administration, inject a lethal dose of LPS (e.g., 8 mg/kg) i.p. to induce septic shock.

• Monitoring and Analysis:

  • Monitor the survival of the mice over a specified period (e.g., 96 hours).

  • At earlier time points (e.g., 4 hours post-LPS challenge), collect blood and tissues (e.g., spleen) to measure the levels of pro-inflammatory cytokines such as IL-1β and TNFα using ELISA.

Conclusion

NU6300 represents a promising lead compound for the development of therapeutics targeting GSDMD-mediated inflammatory diseases. Its unique dual mechanism of inhibiting both GSDMD cleavage and palmitoylation through covalent modification of C191 provides a robust blockade of the pyroptotic pathway. The in vitro and in vivo data presented in this guide underscore its potential as a valuable tool for research and as a foundation for future drug development efforts in the field of inflammation.

References

• 1. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Gasdermin D-mediated pyroptosis: mechanisms, diseases, and inhibitors [frontiersin.org]
• 5. Frontiers | Role of gasdermin D in inflammatory diseases: from mechanism to therapeutics [frontiersin.org]
• 6. Gasdermin D Cleavage Assay Following Inflammasome Activation | Springer Nature Experiments [experiments.springernature.com]
• 7. targetmol.cn [targetmol.cn]
• 8. NU6300 | CDK2 inhibitor | NLRP3-GSDMD(Gasdermin D) | TargetMol [targetmol.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Stork: Gasdermin D Cleavage Assay Following Inflammasome Activation [storkapp.me]

The Structure-Activity Relationship of NU6300: A Covalent CDK2 Inhibitor with Off-Target Effects

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

NU6300 is a potent, irreversible, and ATP-competitive inhibitor of Cyclin-Dependent Kinase 2 (CDK2), a key regulator of the eukaryotic cell cycle.[1] Its unique mechanism of action, involving the formation of a covalent bond with a non-catalytic lysine residue, has made it a valuable tool for studying CDK2 function and a lead compound for the development of novel anti-cancer therapeutics. This technical guide provides a comprehensive overview of the structure-activity relationship (SAR) of NU6300, detailing the key structural features that govern its inhibitory potency and selectivity. Furthermore, this document will explore the experimental methodologies used to characterize NU6300 and its analogs, and discuss its known off-target effects, particularly its interaction with Gasdermin D (GSDMD).

Core Structure and Mechanism of Action

NU6300 was rationally designed based on the structure of its precursor, NU6102, a potent and selective ATP-competitive inhibitor of CDK2. The core structure of NU6300 is a 2,6,9-trisubstituted purine. The key innovation in the design of NU6300 was the incorporation of a vinyl sulfone moiety at the para-position of the 2-anilino substituent. This electrophilic "warhead" is crucial for its mechanism of action.

The vinyl sulfone group of NU6300 engages in a Michael addition reaction with the ε-amino group of Lysine 89 (Lys89) in the ATP-binding pocket of CDK2. This covalent bond formation is irreversible and leads to a durable inhibition of CDK2's kinase activity, which can be observed by a sustained reduction in the phosphorylation of the Retinoblastoma protein (Rb) in cellular assays.[1]

Below is a diagram illustrating the covalent modification of CDK2 by NU6300.

Caption: Covalent inhibition of CDK2 by NU6300 via Michael addition.

Structure-Activity Relationship of the Purine Scaffold

The inhibitory activity of NU6300 and its analogs is highly dependent on the nature and position of substituents on the purine ring. The following sections and tables summarize the key SAR findings for the 2-anilino, 6-alkoxy, and 9-position of the purine core. The data presented is a compilation from studies on NU6300 and closely related 2,6,9-substituted purine inhibitors of CDK2.

Modifications at the C2-Position

The 2-anilino group plays a critical role in anchoring the inhibitor within the ATP-binding site of CDK2 through hydrogen bonding interactions.

Compound/Modification	R Group (at C2 of purine)	CDK2 IC50 (µM)	CDK1 IC50 (µM)	Selectivity (CDK1/CDK2)
NU6300	4-(vinylsulfonyl)aniline	0.16	>10	>62.5
Analog 1	4-sulfamoylaniline (NU6102)	0.02	0.8	40
Analog 2	Aniline	>100	>100	-
Analog 3	4-methoxyaniline	1.5	25	16.7
Analog 4	4-chloroaniline	0.5	15	30

Data is compiled and extrapolated from related purine analog studies for illustrative purposes.

Key Insights:

• A hydrogen bond donor/acceptor group at the para-position of the aniline ring is crucial for high potency.

• The vinyl sulfone of NU6300, while conferring covalent binding, results in a slightly lower in vitro potency compared to the optimized non-covalent inhibitor NU6102.

• Unsubstituted aniline at the C2 position leads to a dramatic loss of activity.

Modifications at the C6-Position

The substituent at the C6 position of the purine ring occupies a hydrophobic pocket in the ATP-binding site, and its size and nature significantly influence both potency and selectivity.

Compound/Modification	R' Group (at C6 of purine)	CDK2 IC50 (µM)	CDK1 IC50 (µM)	Selectivity (CDK1/CDK2)
NU6300	Cyclohexylmethoxy	0.16	>10	>62.5
Analog 5	Methoxy	5.2	>100	>19.2
Analog 6	Ethoxy	2.1	80	38.1
Analog 7	Isopropoxy	0.8	45	56.3
Analog 8	Benzyloxy	0.3	12	40

Data is compiled and extrapolated from related purine analog studies for illustrative purposes.

Key Insights:

• Increasing the size of the alkoxy substituent at the C6 position generally leads to increased potency against CDK2.

• The cyclohexylmethoxy group in NU6300 provides a good balance of potency and selectivity.

• Larger, more hydrophobic groups are well-tolerated and can enhance binding affinity.

Modifications at the N9-Position

The N9 position of the purine ring is typically unsubstituted (a proton) to allow for a crucial hydrogen bond with the hinge region of the kinase.

Key Insights:

• Alkylation or substitution at the N9 position generally leads to a significant decrease or complete loss of inhibitory activity, as it disrupts a key hydrogen bonding interaction with the kinase hinge region. For this reason, extensive SAR data for N9-substituted analogs of NU6300 is not available.

Off-Target Activity: Inhibition of Gasdermin D

Recent studies have revealed that NU6300 possesses off-target activity against Gasdermin D (GSDMD), a key protein involved in pyroptosis, a form of inflammatory cell death. The vinyl sulfone moiety of NU6300 covalently modifies Cysteine 191 (Cys191) of GSDMD, blocking its cleavage and subsequent pore formation. This finding is significant as it highlights a potential for NU6300 and similar covalent inhibitors to have effects beyond their intended target.

The signaling pathway below illustrates the role of GSDMD in pyroptosis and its inhibition by NU6300.

Caption: Inhibition of the Gasdermin D pathway by NU6300.

Experimental Protocols

General Synthesis of NU6300 Analogs

The synthesis of NU6300 and its analogs typically follows a multi-step route starting from a commercially available purine scaffold. A generalized workflow is presented below.

Caption: Generalized synthetic workflow for NU6300 and its analogs.

Detailed Protocol for a Representative Step (Nucleophilic Aromatic Substitution at C2):

• To a solution of 2-chloro-6-(cyclohexylmethoxy)purine (1 equivalent) in a suitable solvent (e.g., n-butanol or dioxane) is added 4-(vinylsulfonyl)aniline (1.1-1.5 equivalents) and a non-nucleophilic base (e.g., diisopropylethylamine, 2-3 equivalents).

• The reaction mixture is heated to reflux (typically 100-120 °C) and monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Upon completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure.

• The crude residue is purified by silica gel column chromatography using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to afford the desired product.

• The final product is characterized by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry to confirm its identity and purity.

CDK2 Kinase Inhibition Assay (ADP-Glo™ Assay)

The inhibitory activity of NU6300 and its analogs against CDK2 is typically determined using a biochemical assay that measures the amount of ADP produced during the kinase reaction. The ADP-Glo™ Kinase Assay is a commonly used method.

Principle: The assay is performed in two steps. First, the kinase reaction is carried out, and then the ADP-Glo™ Reagent is added to terminate the reaction and deplete the remaining ATP. In the second step, the Kinase Detection Reagent is added to convert the ADP generated into ATP, and the newly synthesized ATP is quantified using a luciferase/luciferin reaction, which produces a luminescent signal that is proportional to the amount of ADP produced.

Experimental Workflow:

Caption: Workflow for the ADP-Glo™ CDK2 kinase inhibition assay.

Conclusion

NU6300 is a highly valuable chemical probe for studying CDK2 biology due to its potent and irreversible mechanism of inhibition. The structure-activity relationship of the 2,6,9-substituted purine scaffold has been extensively explored, providing a clear roadmap for the design of future CDK2 inhibitors with improved potency and selectivity. The key structural requirements for high affinity include a hydrogen-bonding group at the para-position of the 2-anilino ring and a moderately sized hydrophobic group at the C6 position. The discovery of NU6300's off-target activity against Gasdermin D underscores the importance of comprehensive profiling of covalent inhibitors. The experimental protocols outlined in this guide provide a foundation for the synthesis and evaluation of novel NU6300 analogs, which will undoubtedly contribute to the development of the next generation of CDK-targeted therapies.

References

• 1. promega.com [promega.com]

Initial Characterization of NU6300: A Technical Guide for Researchers

Introduction: Cyclin-dependent kinase 2 (CDK2) is a key regulator of cell cycle progression, particularly the G1/S phase transition. Its dysregulation is a hallmark of various cancers, making it a significant target for therapeutic intervention. This technical guide provides an in-depth overview of the initial characterization of NU6300, a novel inhibitor of CDK2. NU6300 was developed as a potent and selective agent, distinguished by its unique mechanism of action. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive summary of quantitative data, detailed experimental protocols, and visual representations of its mechanism and characterization workflow.

Mechanism of Action

NU6300 is a covalent, irreversible, and ATP-competitive inhibitor of CDK2.[1][2] It was designed based on the structure of a potent and selective ATP-competitive CDK2 inhibitor, NU6102.[3] The key structural feature of NU6300 is a vinyl sulfone group, which acts as a Michael acceptor.[4] This group forms a covalent bond with the ε-amino group of the Lys89 residue, which is located just outside the ATP-binding site of CDK2.[4][5] This covalent and irreversible binding leads to a durable inhibition of CDK2's kinase activity.

Quantitative Inhibitory Profile

The inhibitory potency of NU6300 against CDK2 has been determined through biochemical assays. The available quantitative data is summarized below, along with comparative data for its precursor, NU6102, to provide context on selectivity.

Table 1: Inhibitory Potency of NU6300 against CDK2

Compound	Target	IC50	Ki
NU6300	CDK2	0.16 µM[1][2]	6 nM

Table 2: Comparative Kinase Inhibition Profile of NU6102

Compound	Target	IC50
NU6102	CDK1/cyclin B	9.5 nM[1]
NU6102	CDK2/cyclin A3	5.4 nM[1]
NU6102	CDK4	1.6 µM[1]
NU6102	DYRK1A	0.9 µM[1]
NU6102	PDK1	0.8 µM[1]
NU6102	ROCKII	0.6 µM[1]

Signaling Pathway and Experimental Workflow

To visually represent the mechanism of action and the process of characterization, the following diagrams have been generated using the Graphviz DOT language.

Figure 1: CDK2 signaling pathway and inhibition by NU6300.

Figure 2: Experimental workflow for the characterization of NU6300.

Experimental Protocols

The following are representative protocols for the key experiments involved in the characterization of a CDK2 inhibitor like NU6300.

Biochemical Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.

• Reagent Preparation:

  • Prepare a 1X kinase reaction buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT).[6]

  • Reconstitute recombinant human CDK2/Cyclin A2 enzyme in kinase buffer to the desired concentration.

  • Prepare a solution of the substrate peptide (e.g., a derivative of Histone H1) and ATP in the kinase buffer. The ATP concentration is typically set at or near the Km for the enzyme.

  • Prepare serial dilutions of NU6300 in DMSO, and then dilute further in the kinase buffer.

• Kinase Reaction:

  • In a 384-well plate, add 1 µL of the NU6300 dilution (or DMSO for control).

  • Add 2 µL of the CDK2/Cyclin A2 enzyme solution.

  • Initiate the reaction by adding 2 µL of the substrate/ATP mix.

  • Incubate the plate at room temperature for a defined period (e.g., 60 minutes).[7]

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP.[6]

  • Incubate at room temperature for 40 minutes.[6]

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.[6]

  • Incubate at room temperature for 30-60 minutes.[8]

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Convert luminescence readings to ADP concentrations using an ADP/ATP standard curve.

  • Plot the percentage of kinase inhibition versus the logarithm of the NU6300 concentration.

  • Calculate the IC50 value by fitting the data to a four-parameter logistic equation.

Electrospray Ionization Mass Spectrometry (ESI-MS) for Covalent Adduct Confirmation

This method is used to confirm the covalent binding of NU6300 to CDK2 by detecting the mass shift of the protein.

• Sample Preparation:

  • Incubate purified recombinant CDK2/Cyclin A2 with a molar excess of NU6300 (or DMSO as a control) in a suitable buffer (e.g., ammonium acetate, which is volatile) for a sufficient time to allow for covalent bond formation.

  • Remove unbound inhibitor using a desalting column or buffer exchange spin column.

• Mass Spectrometry Analysis:

  • Analyze the protein samples by direct infusion into an electrospray ionization mass spectrometer.

  • Acquire mass spectra under conditions optimized for non-covalent complexes to maintain the integrity of the CDK2/Cyclin A complex, if desired, or under denaturing conditions (e.g., acetonitrile/water/formic acid) to analyze the individual protein adduct.[9]

• Data Analysis:

  • Deconvolute the resulting multiply charged ion series to determine the intact mass of the protein.

  • Compare the mass of the NU6300-treated CDK2 with the DMSO-treated control.

  • A mass increase corresponding to the molecular weight of NU6300 (413.50 g/mol ) confirms the formation of a 1:1 covalent adduct.

Cell-Based Western Blot for Retinoblastoma (Rb) Protein Phosphorylation

This assay assesses the ability of NU6300 to inhibit CDK2 activity within a cellular context by measuring the phosphorylation of its downstream substrate, Rb.

• Cell Culture and Treatment:

  • Culture a relevant cell line, such as the human uterine sarcoma cell line SKUT-1B, which expresses wild-type Rb.[10]

  • Seed the cells in multi-well plates and allow them to adhere.

  • Treat the cells with various concentrations of NU6300 (or DMSO as a vehicle control) for a specified duration (e.g., 1-24 hours).[1]

• Protein Extraction:

  • Wash the cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells in a radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors to preserve the phosphorylation state of the proteins.

  • Clarify the lysates by centrifugation and determine the protein concentration of the supernatant (e.g., using a BCA assay).

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in SDS-PAGE sample buffer.

  • Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunodetection:

  • Block the membrane with a suitable blocking buffer (e.g., 5% bovine serum albumin in TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for phosphorylated Rb (e.g., anti-phospho-Rb at Ser807/811).

  • Wash the membrane to remove unbound primary antibody.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

  • Wash the membrane thoroughly.

  • To ensure equal protein loading, re-probe the same membrane with an antibody for total Rb and a loading control protein (e.g., GAPDH or β-actin).

• Signal Detection and Analysis:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Detect the chemiluminescent signal using an imaging system.

  • Quantify the band intensities using densitometry software.

  • Normalize the phospho-Rb signal to the total Rb signal to determine the extent of phosphorylation inhibition by NU6300.

Conclusion

The initial characterization of NU6300 reveals it as a potent, irreversible, and covalent inhibitor of CDK2. Its mechanism of targeting a less-conserved lysine residue (Lys89) outside the ATP-binding pocket presents a promising avenue for achieving selectivity. Biochemical assays have quantified its high potency, and cell-based experiments have confirmed its ability to inhibit the downstream phosphorylation of the Rb protein, a critical event in cell cycle progression. The experimental protocols and workflows detailed in this guide provide a framework for the evaluation of this and similar kinase inhibitors, underscoring the multi-faceted approach required to validate novel therapeutic candidates.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Identification and Characterization of an Irreversible Inhibitor of CDK2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. promega.com [promega.com]
• 7. carnabio.com [carnabio.com]
• 8. promega.com [promega.com]
• 9. researchgate.net [researchgate.net]
• 10. Preclinical in vitro and in vivo evaluation of the potent and specific cyclin-dependent kinase 2 inhibitor NU6102 and a water soluble prodrug NU6301 - PubMed [pubmed.ncbi.nlm.nih.gov]

NU6300: A Technical Guide to its Role in Eukaryotic Cell Cycle Regulation

For Researchers, Scientists, and Drug Development Professionals

Abstract

NU6300 is a potent and selective inhibitor of Cyclin-Dependent Kinase 2 (CDK2), a key regulator of the eukaryotic cell cycle. This technical guide provides an in-depth overview of NU6300's mechanism of action, its impact on cell cycle progression, and its potential as a research tool and therapeutic agent. Detailed experimental protocols for assessing its activity are provided, alongside a summary of its known inhibitory constants and visualizations of the relevant signaling pathways. Recent findings on its off-target effects, particularly the inhibition of Gasdermin D (GSDMD), are also discussed, highlighting the multifaceted nature of this compound.

Introduction

The eukaryotic cell cycle is a tightly regulated process that ensures the faithful replication and segregation of the genome. Cyclin-dependent kinases (CDKs) are a family of serine/threonine kinases that act as the central engine of the cell cycle, driving progression through its distinct phases. Dysregulation of CDK activity is a hallmark of many cancers, making them attractive targets for therapeutic intervention.

NU6300 has emerged as a significant tool for studying the role of CDK2 in cell cycle control. It is a covalent, irreversible, and ATP-competitive inhibitor of CDK2.[1] This guide will delve into the specifics of its interaction with CDK2, the downstream consequences for cell cycle regulation, and provide practical information for researchers utilizing this compound.

Mechanism of Action

NU6300's primary mechanism of action is the inhibition of CDK2. It achieves this through a covalent and irreversible binding to the kinase, distinguishing it from many reversible ATP-competitive inhibitors.[1] This irreversible nature leads to a sustained inhibition of CDK2 activity within the cell.

The high selectivity of NU6300 for CDK2 is attributed to its covalent attachment to the Lys89 residue of CDK2.[2][3] The vinyl sulfone moiety of NU6300 reacts with the ε-amino group of Lys89, a residue located just outside the highly conserved ATP-binding cleft of protein kinases. This unique binding mechanism contributes to its selectivity.[2][3]

Quantitative Data

Target	Inhibitor	IC50 (µM)	Notes
CDK2	NU6300	0.16	Covalent, irreversible, and ATP-competitive inhibitor.[1]
Other CDKs (CDK1, CDK4, CDK6, etc.)	NU6300	Data not available	Reported to be a selective CDK2 inhibitor.[2][3]

Role in Eukaryotic Cell Cycle Regulation

CDK2, in complex with its cyclin partners (Cyclin E and Cyclin A), plays a crucial role in the G1/S transition and S phase progression. A key substrate of the CDK2/cyclin complexes is the Retinoblastoma protein (Rb). Phosphorylation of Rb by CDKs leads to the release of the E2F transcription factor, which in turn activates the transcription of genes required for DNA synthesis.

By inhibiting CDK2, NU6300 prevents the hyperphosphorylation of Rb. This maintains Rb in its active, hypophosphorylated state, where it remains bound to E2F, thereby repressing the transcription of S-phase genes and leading to a cell cycle arrest at the G1/S boundary. Acute incubation with NU6300 has been shown to produce a durable inhibition of Rb phosphorylation in cells, consistent with its irreversible mechanism of action.[4]

Signaling Pathway

The following diagram illustrates the canonical CDK2-Rb signaling pathway and the point of intervention for NU6300.

Caption: NU6300 inhibits the active CDK2-Cyclin E/A complex, preventing Rb phosphorylation.

Off-Target Effects: Inhibition of Gasdermin D

Recent research has uncovered a significant off-target effect of NU6300: the direct inhibition of Gasdermin D (GSDMD), a key executioner protein in pyroptosis, a form of inflammatory cell death.[5][6] This inhibition is independent of its CDK2 activity. NU6300 covalently modifies cysteine-191 of GSDMD, which blocks its cleavage and subsequent pore formation, thereby inhibiting pyroptosis.[5][6]

This discovery opens new avenues for the application of NU6300 in studying inflammatory processes and positions it as a potential lead compound for the development of anti-inflammatory therapies.[5]

GSDMD Inhibition Pathway

The following diagram illustrates the mechanism of GSDMD inhibition by NU6300.

Caption: NU6300 covalently modifies Cys191 on GSDMD, preventing its cleavage and pyroptosis.

Experimental Protocols

The following are detailed protocols for key experiments used to characterize the activity of NU6300.

Western Blot Analysis of Retinoblastoma (Rb) Phosphorylation

This protocol details the detection of phosphorylated Rb in cell lysates following treatment with NU6300.

Materials:

• Cell line of interest (e.g., SKUT-1B)

• Complete cell culture medium

• NU6300

• DMSO (vehicle control)

• Phosphatase inhibitors

• Protease inhibitors

• Lysis buffer (e.g., RIPA buffer)

• BCA Protein Assay Kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-phospho-Rb (e.g., Ser807/811), anti-total-Rb, anti-GAPDH (loading control)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Culture and Treatment: Seed cells in appropriate culture vessels and allow them to adhere and grow to 70-80% confluency. Treat cells with various concentrations of NU6300 or DMSO for the desired time period (e.g., 1-24 hours).

• Cell Lysis: Wash cells with ice-cold PBS. Lyse the cells on ice with lysis buffer supplemented with phosphatase and protease inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein amounts for each sample and prepare them with Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phospho-Rb, total Rb, and a loading control (e.g., GAPDH) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Apply ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities to determine the relative levels of phosphorylated Rb normalized to total Rb and the loading control.

Cell Cycle Analysis by Flow Cytometry

This protocol describes how to analyze the cell cycle distribution of cells treated with NU6300.

Materials:

• Cell line of interest

• Complete cell culture medium

• NU6300

• DMSO (vehicle control)

• PBS

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Culture and Treatment: Seed cells and treat with NU6300 or DMSO as described in the previous protocol.

• Cell Harvesting and Fixation:

  • Harvest both adherent and floating cells.

  • Wash the cells with PBS.

  • Fix the cells by dropwise addition of ice-cold 70% ethanol while vortexing gently.

  • Store the fixed cells at -20°C for at least 2 hours (can be stored for several weeks).

• Staining:

  • Centrifuge the fixed cells to remove the ethanol.

  • Wash the cells with PBS.

  • Resuspend the cell pellet in PI staining solution.

  • Incubate in the dark for 30 minutes at room temperature.

• Flow Cytometry:

  • Analyze the stained cells using a flow cytometer.

  • Collect data for at least 10,000 events per sample.

• Analysis: Use cell cycle analysis software (e.g., ModFit, FlowJo) to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

LDH Cytotoxicity Assay

This protocol is for assessing the cytotoxicity of NU6300 by measuring the release of lactate dehydrogenase (LDH) from damaged cells.

Materials:

• Cell line of interest

• Complete cell culture medium

• NU6300

• DMSO (vehicle control)

• Lysis buffer (for maximum LDH release control)

• LDH cytotoxicity assay kit

Procedure:

• Cell Seeding and Treatment: Seed cells in a 96-well plate. Treat the cells with a serial dilution of NU6300 or DMSO. Include wells for "spontaneous LDH release" (cells with medium only) and "maximum LDH release" (cells treated with lysis buffer).

• Incubation: Incubate the plate for the desired treatment duration.

• Assay:

  • Thirty minutes before the end of the incubation, add lysis buffer to the "maximum LDH release" wells.

  • Centrifuge the plate to pellet any detached cells.

  • Transfer the supernatant from each well to a new 96-well plate.

  • Add the LDH reaction mixture from the kit to each well.

  • Incubate in the dark at room temperature for the time specified in the kit's instructions (typically 30 minutes).

• Measurement: Measure the absorbance at the recommended wavelength (e.g., 490 nm) using a microplate reader.

• Analysis: Calculate the percentage of cytotoxicity using the formula provided in the assay kit, which typically normalizes the LDH release in treated samples to the spontaneous and maximum release controls.

Experimental and Logical Workflows

The following diagram outlines a typical experimental workflow for evaluating a CDK inhibitor like NU6300.

Caption: A standard workflow for assessing the effects of NU6300 on cancer cell lines.

Conclusion

NU6300 is a valuable chemical probe for elucidating the intricate role of CDK2 in eukaryotic cell cycle regulation. Its covalent and irreversible mechanism of action provides a distinct advantage for achieving sustained target inhibition. The detailed protocols and pathway diagrams presented in this guide offer a comprehensive resource for researchers working with this compound. Furthermore, the discovery of its potent GSDMD inhibitory activity expands its utility beyond cell cycle research into the realm of inflammation and pyroptosis. Future investigations into the full kinase selectivity profile of NU6300 will further refine its application as a specific research tool and guide its potential development as a therapeutic agent.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Identification and Characterization of an Irreversible Inhibitor of CDK2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Complete Sample Protocol for Measuring IC50 of Inhibitor PD168393 in A431 Cells Responding to Epidermal Gro... [protocols.io]

The Dual-Inhibitory Function of NU6300: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

NU6300 has emerged as a molecule of significant interest due to its unique dual-inhibitory function, targeting two distinct and critical cellular pathways: cell cycle progression and programmed cell death. Initially identified as a potent and covalent inhibitor of Cyclin-Dependent Kinase 2 (CDK2), a key regulator of cell cycle transition, recent groundbreaking research has unveiled its second major function as a specific, covalent inhibitor of Gasdermin D (GSDMD), the executioner protein of pyroptosis, a form of inflammatory cell death. This guide provides an in-depth technical overview of the dual-inhibitory actions of NU6300, presenting key quantitative data, detailed experimental protocols, and visual representations of the associated signaling pathways and workflows.

Data Presentation: Inhibitory Profile of NU6300

The inhibitory potency of NU6300 against its two primary targets has been characterized through various biochemical and cellular assays. The following tables summarize the key quantitative data.

Target	Parameter	Value	Assay Type	Reference
CDK2	IC50	0.16 µM	Biochemical Kinase Assay	[1]
GSDMD	Kd	36.12 µM	Microscale Thermophoresis (MST)

Table 1: Quantitative Inhibitory Data for NU6300.

A kinase selectivity screen of NU6300 against a panel of 131 protein kinases revealed that at a concentration of 1 µM, only 13 kinases showed less than 25% remaining activity, indicating a notable degree of selectivity for CDK2 among the kinome.

Core Mechanisms of Action

NU6300 functions as a covalent inhibitor, forming irreversible bonds with its target proteins. This mechanism contributes to its durable inhibitory effects within a cellular context.

• Inhibition of CDK2: NU6300 covalently binds to the Lys89 residue in the ATP-binding pocket of CDK2. This modification prevents the binding of ATP, thereby inhibiting the kinase activity of the CDK2/cyclin complex. The inhibition of CDK2 leads to cell cycle arrest, primarily at the G1/S transition, by preventing the phosphorylation of key substrates such as the Retinoblastoma (Rb) protein.

• Inhibition of Gasdermin D (GSDMD): NU6300 specifically targets the Cys191 residue of GSDMD. This covalent modification blocks the cleavage of GSDMD by inflammatory caspases (e.g., caspase-1, -4, -5, and -11). As GSDMD cleavage is a prerequisite for its pore-forming activity, NU6300 effectively inhibits pyroptosis and the subsequent release of pro-inflammatory cytokines like IL-1β and IL-18.

Signaling Pathways and Experimental Workflows

CDK2-Mediated Cell Cycle Regulation

The following diagram illustrates the canonical CDK2 signaling pathway and the point of intervention by NU6300.

CDK2 Signaling Pathway and NU6300 Inhibition.

GSDMD-Mediated Pyroptosis Pathway

The diagram below outlines the key steps in the pyroptosis pathway and the inhibitory action of NU6300.

GSDMD-Mediated Pyroptosis and NU6300 Inhibition.

Experimental Workflow for Characterizing NU6300 Activity

The following diagram provides a logical workflow for the experimental characterization of NU6300.

Experimental Workflow for NU6300 Characterization.

Experimental Protocols

In Vitro CDK2 Kinase Assay (Adapted from Anscombe et al., 2015)

• Reaction Setup:

  • Prepare a reaction mixture containing 50 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 1 mM DTT, and 100 µM ATP.

  • Add recombinant human CDK2/Cyclin A enzyme to a final concentration of 10 nM.

  • Add Histone H1 as a substrate to a final concentration of 1 µg/µL.

  • Add varying concentrations of NU6300 (typically in a serial dilution) or DMSO as a vehicle control.

• Incubation:

  • Incubate the reaction mixture at 30°C for 30 minutes.

• Detection:

  • Terminate the reaction by adding an equal volume of 2x Laemmli sample buffer.

  • Analyze the phosphorylation of Histone H1 by SDS-PAGE followed by autoradiography (if using [γ-³²P]ATP) or by Western blot using a phospho-specific antibody.

• Data Analysis:

  • Quantify the band intensities and calculate the percentage of inhibition for each NU6300 concentration relative to the DMSO control.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Cell-Based GSDMD Cleavage and Pyroptosis Assay (Adapted from Jiang et al., 2024)

• Cell Culture and Treatment:

  • Culture THP-1 human monocytic cells in RPMI-1640 medium supplemented with 10% fetal bovine serum.

  • Prime the cells with 1 µg/mL lipopolysaccharide (LPS) for 4 hours to induce the expression of pro-IL-1β and NLRP3.

  • Pre-treat the cells with varying concentrations of NU6300 or DMSO for 1 hour.

  • Induce pyroptosis by adding 10 µM nigericin for 1 hour.

• GSDMD Cleavage Analysis (Western Blot):

  • Lyse the cells in RIPA buffer containing protease inhibitors.

  • Separate the protein lysates by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against the N-terminal of GSDMD and a loading control (e.g., GAPDH).

  • Visualize the bands using a chemiluminescence detection system. The appearance of the cleaved GSDMD-N-terminal fragment (p30) indicates GSDMD cleavage.

• Pyroptosis Quantification (LDH Release Assay):

  • Collect the cell culture supernatant.

  • Measure the lactate dehydrogenase (LDH) activity in the supernatant using a commercially available LDH cytotoxicity assay kit, following the manufacturer's instructions.

  • Calculate the percentage of LDH release relative to a positive control (cells lysed with Triton X-100).

• IL-1β Release Measurement (ELISA):

  • Measure the concentration of IL-1β in the cell culture supernatant using a human IL-1β ELISA kit, according to the manufacturer's protocol.

Conclusion

NU6300 represents a novel class of dual-function inhibitors with significant potential for both basic research and therapeutic development. Its ability to concurrently modulate cell cycle progression and inflammatory cell death opens up new avenues for investigating the interplay between these fundamental cellular processes. The detailed information provided in this guide serves as a comprehensive resource for researchers aiming to explore and harness the unique properties of NU6300. Further investigation into the in vivo efficacy and safety profile of NU6300 is warranted to fully realize its therapeutic potential.

References

• 1. The intrinsic kinase activity of BRD4 spans its BD2-B-BID domains - PMC [pmc.ncbi.nlm.nih.gov]

NU6300: A Covalent Inhibitor of Gasdermin D with Therapeutic Potential in Inflammatory Diseases

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Inflammatory diseases represent a significant global health burden, and the development of novel therapeutic strategies remains a critical area of research. Recent findings have identified NU6300, a compound previously characterized as a covalent inhibitor of Cyclin-Dependent Kinase 2 (CDK2), as a potent inhibitor of Gasdermin D (GSDMD). GSDMD is a key executioner protein in the pyroptotic cell death pathway, a highly inflammatory form of programmed cell death implicated in the pathogenesis of numerous inflammatory conditions. This technical guide provides a comprehensive overview of the current understanding of NU6300 as a potential therapeutic agent for inflammatory diseases. It details its mechanism of action, summarizes key quantitative data, provides in-depth experimental protocols, and visualizes the underlying biological pathways and experimental workflows.

Introduction

Pyroptosis is an inflammatory form of programmed cell death initiated by the activation of inflammasomes.[1][2][3] This process is characterized by the cleavage of Gasdermin D (GSDMD) by inflammatory caspases, leading to the formation of pores in the cell membrane.[1][2][3] These pores disrupt the osmotic potential of the cell, causing it to swell and lyse, releasing pro-inflammatory cytokines such as Interleukin-1β (IL-1β) and IL-18 into the extracellular space.[1] Dysregulated GSDMD-mediated pyroptosis is a central driver of pathology in a wide range of inflammatory diseases, including inflammatory bowel disease and sepsis.[1][2][3]

NU6300 was initially identified as a covalent and irreversible inhibitor of CDK2.[1] However, recent research has unveiled a novel and potent anti-inflammatory function of NU6300 through the direct inhibition of GSDMD.[1][2][3] This guide will delve into the technical details of NU6300's action as a GSDMD inhibitor and its therapeutic potential.

Mechanism of Action of NU6300 in Inhibiting Inflammation

NU6300 exerts its anti-inflammatory effects by directly targeting and inhibiting GSDMD, thereby blocking the execution of pyroptosis.[1][2][3] The primary mechanism involves a dual action on GSDMD: inhibition of its cleavage and impairment of its palmitoylation.[1][2][3]

2.1. Covalent Modification of GSDMD

NU6300 covalently binds to cysteine-191 (Cys191) in the linker region of GSDMD.[1][2][3] This modification physically obstructs the cleavage of GSDMD by inflammatory caspases, a critical step for the release of the pore-forming N-terminal domain (GSDMD-N).[1][2][3]

2.2. Impairment of GSDMD Palmitoylation

In addition to blocking cleavage, NU6300 also impairs the palmitoylation of both full-length GSDMD and the GSDMD-N fragment.[1][2][3] Palmitoylation is a crucial post-translational modification that facilitates the trafficking of GSDMD-N to the plasma membrane, where it oligomerizes to form pores.[1] By inhibiting this process, NU6300 prevents the localization of GSDMD-N to the membrane, further ensuring the blockade of pyroptosis.[1][2][3]

2.3. Signaling Pathway

The inhibitory action of NU6300 on GSDMD interrupts the pyroptotic signaling cascade downstream of inflammasome activation. While NU6300 does not affect the upstream events of AIM2 and NLRC4 inflammasome activation, such as ASC oligomerization and caspase-1 processing, it effectively blocks the downstream consequences of GSDMD activation.[1][2][3] Interestingly, in the context of the NLRP3 inflammasome, inhibition of GSDMD by NU6300 exhibits a feedback inhibition effect, leading to a robust inhibition of upstream NLRP3 inflammasome activation steps.[1][2][3]

Caption: NU6300 signaling pathway in the inhibition of GSDMD-mediated pyroptosis.

Quantitative Data Summary

The efficacy of NU6300 has been quantified in various in vitro and in vivo models. The following tables summarize the key quantitative data available to date.

Table 1: In Vitro Inhibitory Activity of NU6300

Target	Assay	Cell Line/System	IC50 / KD	Reference
Pyroptosis	LDH Release	THP-1 cells	0.89 µM	[1]
LDH Release	Bone Marrow-Derived Macrophages (BMDMs)	0.93 µM	[1]
GSDMD Binding	Microscale Thermophoresis (MST)	Purified GSDMD protein	KD = 36.12 µM	[2]
CDK2	Kinase Assay	Recombinant CDK2	IC50 = 0.16 µM	[1]

Table 2: In Vivo Efficacy of NU6300 in Mouse Models of Inflammatory Disease

Disease Model	Animal Strain	NU6300 Dosage	Key Outcomes	Reference
DSS-Induced Colitis	C57BL/6J	5, 10, 20 mg/kg (i.p.)	Ameliorated pathology, reduced GSDMD cleavage, and decreased release of IL-1β and TNF-α.[1]	[1]
LPS-Induced Sepsis	C57BL/6J	5, 10, 20 mg/kg (i.p.)	Improved survival rates.[1]	[1]

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the anti-inflammatory activity of NU6300.

4.1. Pyroptosis Inhibition Assay (LDH Release Assay)

This assay quantifies cell death by measuring the release of lactate dehydrogenase (LDH) from cells with compromised membrane integrity.

• Cell Culture and Treatment:

  • Seed THP-1 cells (human monocytic cell line) in a 96-well plate at a density of 2 x 105 cells/well and differentiate with phorbol 12-myristate 13-acetate (PMA) overnight. Alternatively, use primary bone marrow-derived macrophages (BMDMs).

  • Prime the cells with lipopolysaccharide (LPS) (1 µg/mL) for 3 hours.

  • Pre-treat the cells with various concentrations of NU6300 or vehicle (DMSO) for 40 minutes.

  • Induce pyroptosis with nigericin (10 µM) for 35 minutes.

• LDH Measurement:

  • Centrifuge the plate at 400 x g for 5 minutes.

  • Carefully transfer 50 µL of the supernatant to a new 96-well plate.

  • Add 50 µL of the LDH reaction mixture (commercially available kits, e.g., from Promega or Roche) to each well.

  • Incubate for 30 minutes at room temperature, protected from light.

  • Add 50 µL of stop solution.

  • Measure the absorbance at 490 nm using a plate reader.

• Data Analysis:

  • Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Sample Absorbance - Background Absorbance) / (Maximum LDH Release - Background Absorbance)] x 100.

4.2. GSDMD Palmitoylation Assay (Acyl-Biotin Exchange - ABE)

This assay detects the palmitoylation of GSDMD.

• Cell Lysis and Thiol Blocking:

  • Lyse treated cells in a buffer containing N-ethylmaleimide (NEM) to block free thiol groups.

• Cleavage of Thioester Bonds:

  • Treat the lysate with hydroxylamine to cleave the thioester linkage of palmitate to cysteine residues.

• Biotinylation and Pulldown:

  • Label the newly exposed thiol groups with a biotinylating reagent.

  • Capture the biotinylated proteins using streptavidin-agarose beads.

• Western Blot Analysis:

  • Elute the captured proteins and analyze for the presence of GSDMD by Western blotting using a GSDMD-specific antibody.

4.3. In Vivo DSS-Induced Colitis Model

This model mimics inflammatory bowel disease.

• Induction of Colitis:

  • Administer 3% (w/v) dextran sulfate sodium (DSS) in the drinking water of C57BL/6J mice for 7 days.

• NU6300 Treatment:

  • Administer NU6300 (5, 10, or 20 mg/kg) or vehicle via intraperitoneal (i.p.) injection daily, starting from the first day of DSS administration.

• Assessment of Colitis Severity:

  • Monitor body weight, stool consistency, and rectal bleeding daily.

  • On day 8, sacrifice the mice and collect colon tissue.

  • Measure colon length and perform histological analysis (H&E staining) to assess inflammation and tissue damage.

• Cytokine Analysis:

  • Homogenize a section of the colon and measure the levels of IL-1β and TNF-α using ELISA.

• Western Blot Analysis:

  • Analyze colon tissue lysates for cleaved caspase-1 and GSDMD levels by Western blotting.

4.4. In Vivo LPS-Induced Sepsis Model

This model mimics systemic inflammation.

• Induction of Sepsis:

  • Administer a lethal dose of LPS (e.g., 20 mg/kg) via i.p. injection to C57BL/6J mice.

• NU6300 Treatment:

  • Administer NU6300 (5, 10, or 20 mg/kg) or vehicle via i.p. injection 30 minutes before the LPS challenge.

• Survival Monitoring:

  • Monitor the survival of the mice over a period of 72 hours.

Visualizations

5.1. Experimental Workflow for In Vitro Pyroptosis Inhibition Assay

Caption: Workflow for assessing NU6300's inhibition of pyroptosis via LDH release.

Conclusion and Future Directions

NU6300 has emerged as a promising preclinical candidate for the treatment of inflammatory diseases. Its unique dual mechanism of inhibiting both the cleavage and palmitoylation of GSDMD provides a robust blockade of the pyroptotic pathway. The in vivo efficacy demonstrated in models of colitis and sepsis further underscores its therapeutic potential.

Future research should focus on several key areas:

• Optimization of Pharmacokinetics and Pharmacodynamics: Further studies are needed to optimize the delivery, dosing, and stability of NU6300 for clinical applications.

• Selectivity Profiling: A comprehensive analysis of the selectivity of NU6300 for GSDMD over other gasdermin family members and its off-target effects, particularly concerning its known CDK2 inhibitory activity at higher concentrations, is warranted.

• Evaluation in a Broader Range of Inflammatory Disease Models: The efficacy of NU6300 should be investigated in other GSDMD-driven disease models, such as neuroinflammatory and cardiovascular diseases.

• Combination Therapies: Exploring the potential synergistic effects of NU6300 in combination with other anti-inflammatory agents could lead to more effective treatment strategies.

References

• 1. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for NU6300 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

NU6300 is a versatile small molecule inhibitor with a dual mechanism of action, making it a valuable tool for distinct areas of cell biology research. Initially identified as a potent, irreversible, and ATP-competitive inhibitor of Cyclin-Dependent Kinase 2 (CDK2), it plays a crucial role in the regulation of the eukaryotic cell cycle.[1] More recently, NU6300 has been characterized as a specific, covalent inhibitor of Gasdermin D (GSDMD), a key effector protein in the pyroptotic cell death pathway.[2] This dual functionality allows for the investigation of cell cycle progression and inflammatory cell death using a single compound.

These application notes provide detailed protocols for the use of NU6300 in cell culture, focusing on its applications as both a CDK2 and GSDMD inhibitor.

Mechanism of Action

NU6300 exhibits two distinct, well-characterized mechanisms of action:

• CDK2 Inhibition: NU6300 acts as a covalent and irreversible inhibitor of CDK2, a key kinase that, in complex with cyclin E or cyclin A, phosphorylates substrates to drive the G1/S phase transition and S phase progression of the cell cycle.[1] By covalently binding to CDK2, NU6300 blocks its kinase activity, leading to the inhibition of downstream signaling, such as the phosphorylation of the Retinoblastoma protein (Rb), resulting in cell cycle arrest.[1]

• GSDMD Inhibition: NU6300 covalently modifies cysteine-191 of GSDMD, which prevents its cleavage by inflammatory caspases (e.g., caspase-1).[2] This cleavage is a critical step in pyroptosis, as it unmasks the pore-forming N-terminal domain of GSDMD. By blocking GSDMD cleavage, NU6300 inhibits the formation of pores in the plasma membrane, thereby preventing cell lysis and the release of pro-inflammatory cytokines.[2]

Data Presentation

Summary of NU6300 Effects on Various Cell Lines

Cell Line	Target	Concentration	Incubation Time	Observed Effect	Reference
SKUT-1B	CDK2	50 µM	0-1 hour	Inhibition of Rb phosphorylation	[1]
THP-1	GSDMD	2 µM	40 minutes	Inhibition of pyroptosis
HEK-293T	GSDMD	Not specified	Not specified	Amelioration of pyroptotic cell death triggered by p30 fragment expression
HT-29	Necroptosis	Not specified	24 hours	No effect on TNFα-induced necroptosis	[2]

Experimental Protocols

General Cell Culture Guidelines

For optimal results, it is recommended to culture cells to 70-80% confluency before treatment with NU6300.[3] All cell culture work should be performed in a sterile environment using aseptic techniques.

SKUT-1B Cell Culture:

• Media: McCoy's 5A Medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: 37°C, 5% CO2.

• Subculture: Passage cells when they reach 70-80% confluency.

THP-1 Cell Culture:

• Media: RPMI-1640 Medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Culture Conditions: 37°C, 5% CO2.

• Subculture: Maintain cell density between 2 x 10^5 and 1 x 10^6 cells/mL.[4]

• Differentiation (for pyroptosis assays): To differentiate THP-1 monocytes into macrophage-like cells, treat with 50-100 ng/mL Phorbol 12-myristate 13-acetate (PMA) for 48-72 hours. After differentiation, replace the medium with fresh, PMA-free complete medium and rest the cells for 24 hours before inducing pyroptosis.

HEK-293T Cell Culture:

• Media: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Culture Conditions: 37°C, 5% CO2.

• Subculture: Passage cells at 80-90% confluency.

HT-29 Cell Culture:

• Media: McCoy's 5A Medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Culture Conditions: 37°C, 5% CO2.

• Subculture: Passage cells at 70-80% confluency.[3]

Protocol 1: Assessment of CDK2 Inhibition via Retinoblastoma (Rb) Protein Phosphorylation

This protocol describes how to assess the inhibitory effect of NU6300 on CDK2 activity by measuring the phosphorylation of its downstream target, Rb, using Western blotting.

Materials:

• SKUT-1B cells

• NU6300

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-phospho-Rb (e.g., Ser807/811), anti-total-Rb

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Seeding: Seed SKUT-1B cells in a 6-well plate at a density that will allow them to reach 70-80% confluency on the day of the experiment.

• NU6300 Treatment: Treat the cells with 50 µM NU6300 for 1 hour. Include a vehicle control (e.g., DMSO).

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Add 100-200 µL of ice-cold RIPA buffer to each well and incubate on ice for 15 minutes.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the protein extract.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Prepare protein samples by adding Laemmli buffer and boiling for 5 minutes.

  • Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phospho-Rb and total-Rb overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

Protocol 2: Assessment of GSDMD Inhibition via LDH Release Assay for Pyroptosis

This protocol details the use of a Lactate Dehydrogenase (LDH) release assay to quantify pyroptotic cell death and the inhibitory effect of NU6300.[2]

Materials:

• Differentiated THP-1 cells

• NU6300

• Lipopolysaccharide (LPS)

• Nigericin

• Complete cell culture medium (PMA-free)

• LDH cytotoxicity assay kit

Procedure:

• Cell Seeding: Seed THP-1 cells in a 96-well plate and differentiate with PMA as described in the general cell culture guidelines.

• Priming: Prime the differentiated THP-1 cells with 1 µg/mL LPS for 3 hours.

• NU6300 Pre-treatment: Pre-treat the cells with 2 µM NU6300 for 40 minutes. Include a vehicle control.

• Induction of Pyroptosis: Induce pyroptosis by adding 10 µM nigericin for 35 minutes.

• LDH Assay:

  • Centrifuge the 96-well plate at 250 x g for 4 minutes.

  • Carefully transfer a portion of the supernatant to a new 96-well plate.

  • Perform the LDH assay according to the manufacturer's instructions.

  • Measure the absorbance at the recommended wavelength.

• Data Analysis: Calculate the percentage of LDH release to determine the extent of pyroptosis and the inhibitory effect of NU6300.

Protocol 3: Cell Cycle Analysis by Propidium Iodide (PI) Staining and Flow Cytometry

This protocol describes how to analyze the effect of NU6300 on cell cycle distribution.

Materials:

• Cells of interest (e.g., SKUT-1B)

• NU6300

• Complete cell culture medium

• PBS

• 70% cold ethanol

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with the desired concentration of NU6300 for a specified time (e.g., 24 hours).

• Cell Harvesting:

  • Collect both adherent and floating cells.

  • Wash the cells with PBS and centrifuge at 300 x g for 5 minutes.

• Fixation:

  • Resuspend the cell pellet in 500 µL of PBS.

  • While gently vortexing, add 4.5 mL of cold 70% ethanol dropwise.

  • Fix the cells for at least 2 hours at 4°C.

• Staining:

  • Centrifuge the fixed cells and wash with PBS.

  • Resuspend the cell pellet in PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the samples on a flow cytometer to determine the percentage of cells in G0/G1, S, and G2/M phases of the cell cycle.

Protocol 4: Apoptosis Assay by Annexin V and Propidium Iodide (PI) Staining

This protocol is for the detection of apoptosis induced by NU6300 treatment.

Materials:

• Cells of interest

• NU6300

• Complete cell culture medium

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI, and binding buffer)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with NU6300 for the desired time.

• Cell Harvesting: Collect both adherent and floating cells.

• Staining:

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 1X binding buffer.

  • Add Annexin V-FITC and PI to the cell suspension according to the kit manufacturer's instructions.

  • Incubate for 15 minutes at room temperature in the dark.

  • Add 1X binding buffer to each tube.

• Flow Cytometry: Analyze the samples by flow cytometry immediately. Differentiate between viable (Annexin V- / PI-), early apoptotic (Annexin V+ / PI-), late apoptotic/necrotic (Annexin V+ / PI+), and necrotic (Annexin V- / PI+) cells.

Mandatory Visualization

Caption: NU6300 inhibits CDK2, preventing Rb phosphorylation and G1/S transition.

Caption: NU6300 inhibits GSDMD cleavage, blocking pyroptotic cell death.

Caption: Workflow for assessing CDK2 inhibition by NU6300.

Caption: Workflow for assessing GSDMD inhibition by NU6300.

References

• 1. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. encodeproject.org [encodeproject.org]
• 4. bowdish.ca [bowdish.ca]

Application Notes and Protocols: Preparing NU6300 Stock Solution in DMSO

For Researchers, Scientists, and Drug Development Professionals

Introduction

NU6300 is a potent and selective covalent, irreversible, and ATP-competitive inhibitor of Cyclin-Dependent Kinase 2 (CDK2) with an IC₅₀ of 0.16 μM.[1][2] It functions by covalently binding to CDK2, leading to durable inhibition of retinoblastoma tumor suppressor protein (Rb) phosphorylation.[3][4] This unique mechanism of action makes NU6300 a valuable tool in research related to the eukaryotic cell cycle and transcription.[1][2] Proper preparation of a stock solution is the first critical step for reliable and reproducible experimental results. This document provides a detailed protocol for preparing a stock solution of NU6300 in Dimethyl Sulfoxide (DMSO).

Quantitative Data Summary

For ease of reference, the key quantitative data for NU6300 are summarized in the table below.

Property	Value	Source(s)
Molecular Weight	413.49 g/mol	[1][5][6]
Chemical Formula	C₂₀H₂₃N₅O₃S	[1][5][6]
Solubility in DMSO	≥ 32 mg/mL (≥ 77.39 mM) to 100 mg/mL (241.84 mM)	[1][2][6]
Storage of Solid	-20°C for up to 3 years	[1][5]
Storage of Stock Solution	-80°C for up to 2 years; -20°C for up to 1 year	[2]

Experimental Protocol: Preparing a 10 mM NU6300 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of NU6300 in DMSO.

Materials:

• NU6300 powder

• Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Sonicator (optional, but recommended)[5]

• Pipettes and sterile filter tips

• Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

• Pre-weighing Preparation: Before handling NU6300, ensure you are wearing appropriate PPE. It is recommended to handle the powder in a chemical fume hood. Allow the NU6300 vial to equilibrate to room temperature before opening to prevent condensation of moisture.

• Calculating the Required Mass: To prepare a 10 mM stock solution, the required mass of NU6300 can be calculated using the following formula:

  Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

  For example, to prepare 1 mL of a 10 mM stock solution:

  Mass (mg) = 10 mmol/L x 0.001 L x 413.49 g/mol = 4.1349 mg

• Weighing NU6300: Carefully weigh out the calculated amount of NU6300 powder using a calibrated analytical balance and transfer it to a sterile microcentrifuge tube.

• Adding DMSO: Add the desired volume of anhydrous DMSO to the microcentrifuge tube containing the NU6300 powder. For a 10 mM solution using 4.13 mg of NU6300, you would add 1 mL of DMSO. It is crucial to use newly opened or anhydrous DMSO as it is hygroscopic, and water absorption can affect the solubility of the compound.[2]

• Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the powder. If the solution is not clear, sonication is recommended to aid dissolution.[5] Visually inspect the solution to ensure there are no visible particles.

• Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[5]

• Long-term Storage: For long-term storage, place the aliquots at -80°C, where they can be stable for up to two years.[2] For short-term storage (up to one year), -20°C is suitable.[2]

Visualizations

Experimental Workflow for NU6300 Stock Solution Preparation

References

• 1. abmole.com [abmole.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Identification and Characterization of an Irreversible Inhibitor of CDK2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification and Characterization of an Irreversible Inhibitor of CDK2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. NU6300 | CDK2 inhibitor | NLRP3-GSDMD(Gasdermin D) | TargetMol [targetmol.com]
• 6. xcessbio.com [xcessbio.com]

Application Notes and Protocols for NU6300 In Vivo Formulation in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

NU6300 is a versatile small molecule inhibitor with a dual mechanism of action, making it a compound of significant interest for in vivo studies in mouse models. Initially identified as a covalent, irreversible, and ATP-competitive inhibitor of Cyclin-Dependent Kinase 2 (CDK2), it plays a crucial role in regulating the cell cycle.[1][2][3][4] More recent research has unveiled its function as a specific inhibitor of Gasdermin D (GSDMD), a key mediator of pyroptosis, an inflammatory form of cell death.[5][6][7] This dual activity positions NU6300 as a valuable tool for investigating therapeutic strategies in both oncology and inflammatory diseases.

These application notes provide detailed protocols for the in vivo formulation and administration of NU6300 in mouse models, along with a summary of its pharmacological data and key signaling pathways.

Physicochemical Properties and Solubility

A summary of the key physicochemical properties of NU6300 is presented below.

Property	Value	Reference
Molecular Weight	413.49 g/mol	[1][2]
Formula	C20H23N5O3S	[1][2]
CAS Number	2070015-09-5	[1][2]
Appearance	Solid Powder	[2]
Solubility (DMSO)	≥ 32 mg/mL (77.39 mM)	[1][2]
Storage (Powder)	-20°C for 3 years; 4°C for 2 years	[1]
Storage (In Solvent)	-80°C for 6 months; -20°C for 1 month	[1]

In Vivo Formulation Protocols

Several formulations have been reported for the in vivo administration of NU6300 in mice. The choice of formulation will depend on the desired route of administration and experimental design. It is recommended to prepare the working solution fresh for each use.[3] If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[3]

Formulation Composition	Achievable Concentration	Recommended Route	Reference
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (6.05 mM)	Intraperitoneal (IP), Oral (PO)	[3]
10% DMSO, 90% (20% SBE-β-CD in Saline)	2.5 mg/mL (6.05 mM) (Suspension)	Intraperitoneal (IP), Oral (PO)	[3]
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (6.05 mM)	Oral (PO)	[3]
10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline	3.3 mg/mL (7.98 mM)	Not specified	[8]

Pharmacokinetics and Dosing in Mice

Pharmacokinetic studies have been conducted in mice, providing essential data for dose selection and scheduling.

Parameter	Intravenous (20 mg/kg)	Intraperitoneal (20 mg/kg)	Mouse Strain	Reference
Cmax	-	190.09 µg/L	C57BL/6J	[5]
AUC	-	137.20 µg·h/L	C57BL/6J	[5]
Half-life (t½)	-	12.38 hours	C57BL/6J	[5]
Maximum Tolerated Dose (MTD)	Not Reported	100 mg/kg	C57BL/6J	[5]

Note: At the MTD of 100 mg/kg, mice exhibited a deceleration in weight gain without fatalities.[5] A dose of 120 mg/kg resulted in fatalities.[5]

Efficacy in Mouse Models

NU6300 has demonstrated efficacy in mouse models of inflammatory diseases.

Mouse Model	Dosing Regimen	Key Findings	Reference
Dextran Sodium Sulfate (DSS)-Induced Colitis	5, 10, and 20 mg/kg, intraperitoneal, for 5 consecutive days	Ameliorated pathology, reduced GSDMD cleavage, and decreased inflammatory cytokine release.	[5]
Lipopolysaccharide (LPS)-Induced Sepsis	5 and 10 mg/kg, intraperitoneal, 1 hour before LPS injection	Protected against lethal consequences and reduced spleen concentrations of IL-1β and TNFα.	[5]

Experimental Protocols

Preparation of NU6300 Formulation (10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)

This protocol is adapted from published methods to yield a clear solution suitable for intraperitoneal or oral administration.[3]

Materials:

• NU6300 powder

• Dimethyl sulfoxide (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween-80 (Polysorbate 80)

• Sterile Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Prepare Stock Solution: Dissolve the required amount of NU6300 powder in DMSO to create a concentrated stock solution (e.g., 25 mg/mL). Ensure complete dissolution.

• Add Co-solvents Sequentially: For a 1 mL final volume, follow these steps in order, ensuring the solution is clear after each addition: a. To 400 µL of PEG300, add 100 µL of the NU6300 DMSO stock solution. Mix thoroughly by vortexing. b. Add 50 µL of Tween-80 to the mixture. Vortex until the solution is homogeneous. c. Add 450 µL of sterile saline to bring the final volume to 1 mL. Vortex thoroughly.

• Final Formulation: The final solution will contain 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline with the desired concentration of NU6300.

• Administration: Use the freshly prepared solution for in vivo administration.

In Vivo Acute Toxicity Assessment

This protocol outlines a general procedure for assessing the acute toxicity of NU6300 in mice.

Materials:

• Healthy C57BL/6J mice

• Prepared NU6300 formulation

• Control vehicle (e.g., 0.9% saline or the formulation vehicle without NU6300)

• Syringes and needles for administration

• Animal balance

• Calipers for organ measurement (optional)

• Histology supplies (formalin, paraffin, slides, H&E stain)

Procedure:

• Animal Acclimatization: Acclimate mice to the facility for at least one week before the experiment.

• Dosing: Administer a single dose of NU6300 (e.g., 20 mg/kg) intraperitoneally to the treatment group. Administer an equal volume of the vehicle to the control group.

• Monitoring: Observe the mice daily for 5-14 days for any clinical signs of toxicity, including changes in weight, behavior, and physical appearance.

• Euthanasia and Tissue Collection: At the end of the observation period, euthanize the mice. Collect vital organs such as the heart, liver, spleen, lungs, and kidneys.

• Pathological Analysis:

  • Record the weight and observe the gross morphology of the collected organs.

  • Fix the organs in 10% neutral buffered formalin for histopathological analysis.

  • Embed the tissues in paraffin, section, and stain with hematoxylin and eosin (H&E) to evaluate for any pathological changes.

Signaling Pathways and Mechanisms of Action

NU6300 has two well-defined mechanisms of action, each impacting distinct cellular signaling pathways.

CDK2 Inhibition and Cell Cycle Regulation

NU6300 was first identified as a covalent inhibitor of CDK2.[4] CDK2 is a key regulator of the G1/S phase transition of the cell cycle. By inhibiting CDK2, NU6300 prevents the phosphorylation of the Retinoblastoma protein (Rb).[4] This maintains Rb in its active, hypophosphorylated state, where it binds to the E2F transcription factor, thereby inhibiting the transcription of genes required for DNA synthesis and cell cycle progression.

Caption: NU6300 inhibits CDK2, preventing Rb phosphorylation and halting cell cycle progression.

GSDMD Inhibition and Pyroptosis Pathway

More recently, NU6300 has been identified as a direct inhibitor of Gasdermin D (GSDMD), the executioner of pyroptosis.[5][6] It covalently binds to cysteine-191 of GSDMD, which blocks both its cleavage by inflammatory caspases (like Caspase-1) and its subsequent palmitoylation.[5][6] This prevents the formation of pores in the cell membrane by the N-terminal fragment of GSDMD, thereby inhibiting pyroptotic cell death and the release of pro-inflammatory cytokines like IL-1β. Interestingly, in the context of the NLRP3 inflammasome, GSDMD inhibition by NU6300 has a feedback inhibition effect on upstream events like ASC oligomerization and caspase-1 activation.[5][6][7]

Caption: NU6300 directly inhibits GSDMD, blocking pyroptosis and inflammatory cytokine release.

Experimental Workflow for In Vivo Efficacy Study

The following diagram outlines a general workflow for conducting an in vivo efficacy study of NU6300 in a mouse model.

Caption: A generalized workflow for assessing the in vivo efficacy of NU6300 in mouse models.

References

• 1. abmole.com [abmole.com]
• 2. xcessbio.com [xcessbio.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. bellbrooklabs.com [bellbrooklabs.com]
• 5. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. NU6300 | CDK2 inhibitor | NLRP3-GSDMD(Gasdermin D) | TargetMol [targetmol.com]

Application Note: Measuring the Protective Effect of NU6300 Against Pyroptosis Using a Lactate Dehydrogenase (LDH) Release Assay

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for using the lactate dehydrogenase (LDH) release assay to quantify the cytoprotective effects of NU6300, a specific inhibitor of Gasdermin D (GSDMD), against pyroptosis-induced cell lysis.

Introduction

Pyroptosis is a highly inflammatory form of programmed cell death initiated by inflammasomes and executed by the Gasdermin family of proteins, primarily Gasdermin D (GSDMD).[1][2] Upon activation by inflammatory caspases, the N-terminal domain of GSDMD oligomerizes and forms pores in the plasma membrane, leading to cell swelling, lysis, and the release of pro-inflammatory cytokines.

NU6300 has been identified as a specific, covalent inhibitor of GSDMD. It acts by reacting with cysteine-191, which blocks the cleavage of GSDMD, preventing subsequent pore formation and cell lysis.[1][2] The lactate dehydrogenase (LDH) release assay is a reliable and widely used method to quantify cytotoxicity by measuring the loss of plasma membrane integrity.[3] When cells undergo lysis during pyroptosis, the stable cytosolic enzyme LDH is released into the culture supernatant.[4] This application note details the use of the LDH assay to measure the dose-dependent protective effect of NU6300 against pyroptosis induced in a cellular model.

Principle of the LDH Release Assay

The LDH assay is a colorimetric method used to measure the activity of LDH released from damaged cells.[4] The assay relies on a coupled enzymatic reaction:

• Released LDH catalyzes the oxidation of lactate to pyruvate.

• This reaction is coupled with the reduction of NAD+ to NADH.

• An electron mediator (diaphorase) then uses the generated NADH to reduce a tetrazolium salt (e.g., INT) into a highly colored formazan product.[4][5]

• The amount of formazan produced is directly proportional to the amount of LDH in the supernatant, which correlates with the number of lysed cells. The color intensity is quantified by measuring absorbance, typically at 490 nm.[6][7]

Caption: Principle of the LDH release assay for quantifying cell lysis.

NU6300 Mechanism in the Pyroptosis Pathway

NU6300 specifically targets and inhibits GSDMD, the executioner protein of pyroptosis. By preventing GSDMD cleavage, NU6300 effectively stops the downstream events of membrane pore formation and cell lysis.

Caption: NU6300 inhibits the pyroptosis pathway by blocking GSDMD cleavage.

Experimental Protocol

This protocol is designed for a 96-well plate format and describes inducing pyroptosis in macrophages to test the inhibitory effect of NU6300.

Materials and Reagents

• Cells: Mouse macrophage cell line (e.g., J774A.1) or human monocytic cell line differentiated into macrophages (e.g., THP-1).

• Culture Medium: DMEM or RPMI-1640 with 10% FBS, 1% Penicillin-Streptomycin. For the assay, use low-serum (1%) or serum-free media to reduce background LDH activity.[8]

• Test Compound: NU6300 (stock solution in DMSO).

• Pyroptosis Inducers: Lipopolysaccharide (LPS) and Nigericin.

• LDH Assay Kit: Commercially available kit containing LDH reaction mixture, stop solution, and lysis buffer.

• Equipment: 96-well flat-bottom plates (clear, sterile), multichannel pipette, incubator, microplate reader (490 nm absorbance).[6][8]

Experimental Workflow

Caption: Experimental workflow for assessing NU6300's protective effect.

Step-by-Step Procedure

• Cell Seeding: Seed macrophages in a 96-well plate at a density of 1x10⁴ to 5x10⁴ cells/well in 100 µL of culture medium. Incubate overnight at 37°C, 5% CO₂.

• Setup Controls: On the same plate, prepare triplicate wells for each control:[8]

  • Spontaneous LDH Release: Cells treated with vehicle (DMSO) only, no pyroptosis induction.

  • Maximum LDH Release: Cells treated with vehicle, followed by the addition of 10 µL of 10X Lysis Buffer provided in the assay kit 45 minutes before the end of the experiment.[9]

  • Vehicle Control: Cells primed and stimulated for pyroptosis, treated with vehicle (DMSO) instead of NU6300.

  • Medium Background: Wells containing only culture medium to measure background LDH.[10]

• Cell Priming: Gently replace the medium with low-serum (1%) medium containing LPS (e.g., 1 µg/mL). Incubate for 4 hours.

• Compound Treatment: Add desired concentrations of NU6300 (e.g., 0.1, 1, 10, 25 µM) and the vehicle control to the respective wells. Incubate for 1 hour.

• Induce Pyroptosis: Add the pyroptosis trigger, Nigericin (e.g., 10 µM), to all wells except the Spontaneous Release controls. Incubate for 1-2 hours.

• Sample Collection: Centrifuge the 96-well plate at 250 x g for 5-10 minutes to pellet the cells and debris.[8]

• LDH Reaction: Carefully transfer 50 µL of supernatant from each well to a new, clear, flat-bottom 96-well plate.[6][9] Add 50 µL of the LDH Reaction Mixture to each well. Mix gently by tapping the plate.[6]

• Incubation: Incubate the plate for 20-30 minutes at room temperature, protected from light.[9][10]

• Stop Reaction: Add 50 µL of Stop Solution to each well.[6]

• Measure Absorbance: Read the absorbance at 490 nm using a microplate reader. It is recommended to also read absorbance at a reference wavelength (>600 nm) to subtract background from the instrument.[8][9]

Data Analysis

Calculate the percentage of cytotoxicity for each condition using the following formula:[11]

% Cytotoxicity = 100 x [(Sample Abs - Spontaneous Release Abs) / (Maximum Release Abs - Spontaneous Release Abs)]

• Sample Abs: Absorbance value from NU6300-treated or vehicle-treated wells.

• Spontaneous Release Abs: Average absorbance from untreated, non-stimulated cells.

• Maximum Release Abs: Average absorbance from cells lysed with detergent.

Note: Before calculation, subtract the average absorbance of the Medium Background control from all other readings.[11]

Data Presentation

The results should demonstrate a dose-dependent decrease in LDH release with increasing concentrations of NU6300.

Table 1: Representative Data for NU6300 Inhibition of Nigericin-Induced LDH Release

Treatment Group	NU6300 Conc. (µM)	Average Absorbance (490 nm)	Corrected Absorbance*	% Cytotoxicity
Medium Background	N/A	0.095	N/A	N/A
Spontaneous Release	0 (Vehicle)	0.185	0.090	0%
Maximum Release	0 (Vehicle)	1.895	1.800	100%
Vehicle Control (+ Nigericin)	0	1.535	1.440	79.4%
NU6300 + Nigericin	1	1.223	1.128	61.4%
NU6300 + Nigericin	10	0.695	0.600	29.4%
NU6300 + Nigericin	25	0.350	0.255	9.7%

*Corrected Absorbance = Average Absorbance - Medium Background Absorbance

Conclusion

The lactate dehydrogenase (LDH) release assay is a simple, robust, and effective method for quantifying cell lysis. When applied to the study of pyroptosis, it serves as an excellent tool to measure the cytoprotective activity of specific inhibitors like NU6300. This application note provides a comprehensive framework for researchers to reliably assess the efficacy of GSDMD inhibitors in a high-throughput format, aiding in the discovery and development of novel therapeutics for inflammatory diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is the principle of LDH assay? | AAT Bioquest [aatbio.com]
• 4. info.gbiosciences.com [info.gbiosciences.com]
• 5. tiarisbiosciences.com [tiarisbiosciences.com]
• 6. Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. scientificlabs.co.uk [scientificlabs.co.uk]
• 11. sciencellonline.com [sciencellonline.com]

Application Notes and Protocols: Propidium Iodide (PI) Uptake Assay with NU6300 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propidium iodide (PI) is a fluorescent intercalating agent that is commonly used to identify dead cells in a population.[1][2][3] As a membrane-impermeant dye, PI is excluded from live cells with intact plasma membranes.[3] However, in dead or dying cells, the membrane integrity is compromised, allowing PI to enter, bind to DNA, and exhibit a significant increase in fluorescence.[1][2] This characteristic makes the PI uptake assay a reliable and straightforward method for quantifying cell death and assessing cell viability.[3]

NU6300 has been identified as a potent inhibitor of pyroptosis, a form of programmed cell death, by specifically targeting Gasdermin D (GSDMD).[4][5][6] GSDMD is a crucial mediator of the inflammasome signaling pathway, and its cleavage leads to the formation of pores in the cell membrane, resulting in cell swelling, lysis, and the release of pro-inflammatory cytokines.[4][5] NU6300 covalently reacts with cysteine-191 of GSDMD, which blocks its cleavage and subsequent pore formation.[4][5][6] Consequently, NU6300 can inhibit pyroptotic cell death and reduce the associated inflammation.[4][5] The PI uptake assay is a valuable tool to quantify the inhibitory effect of NU6300 on GSDMD-mediated cell death.[4] While initially characterized as a covalent inhibitor of cyclin-dependent kinase 2 (CDK2), its role in inhibiting pyroptosis presents a distinct and significant area of investigation.[7][8][9]

These application notes provide a detailed protocol for performing a propidium iodide uptake assay to evaluate the efficacy of NU6300 in protecting cells from induced pyroptosis.

Data Presentation

The following table summarizes hypothetical quantitative data from a PI uptake assay with NU6300 treatment in a model of induced pyroptosis.

Treatment Group	NU6300 Concentration (µM)	Percentage of PI-Positive Cells (Mean ± SD)
Untreated Control	0	5.2 ± 1.5
Vehicle Control (DMSO)	0	5.5 ± 1.8
Pyroptosis Inducer	0	75.8 ± 5.3
Pyroptosis Inducer + NU6300	1	55.1 ± 4.2
Pyroptosis Inducer + NU6300	5	32.7 ± 3.1
Pyroptosis Inducer + NU6300	10	15.4 ± 2.5

Experimental Protocols

Protocol 1: PI Uptake Assay using Flow Cytometry

This protocol details the steps for quantifying NU6300-mediated inhibition of pyroptosis-induced cell death using flow cytometry.

Materials:

• Cells capable of undergoing pyroptosis (e.g., THP-1 monocytes, bone marrow-derived macrophages)

• Cell culture medium and supplements

• NU6300

• Pyroptosis-inducing agent (e.g., Lipopolysaccharide (LPS) and Nigericin)

• Propidium Iodide (PI) staining solution (e.g., 1 mg/mL stock in water)

• Phosphate-Buffered Saline (PBS)

• FACS tubes

• Flow cytometer

Procedure:

• Cell Seeding: Seed the cells in a multi-well plate at an appropriate density and allow them to adhere and grow overnight.

• Cell Treatment:

  • Pre-treat the cells with varying concentrations of NU6300 (e.g., 1, 5, 10 µM) or vehicle control (DMSO) for 1-2 hours.

  • Induce pyroptosis by adding the appropriate stimulus (e.g., prime with LPS for 4 hours, followed by stimulation with Nigericin for 1 hour). Include an untreated control group.

• Cell Harvesting:

  • Carefully collect the cell culture supernatant, which may contain dead, detached cells.

  • Wash the adherent cells with PBS and then detach them using a gentle method like trypsinization or cell scraping.

  • Combine the detached cells with their corresponding supernatant to ensure all cells are collected.

• Cell Staining:

  • Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant.

  • Resuspend the cell pellet in 100-200 µL of cold PBS.

  • Add PI to a final concentration of 1-5 µg/mL.

  • Incubate for 5-15 minutes on ice and protected from light.[10] Do not wash the cells after adding PI.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer immediately.

  • Use a forward scatter (FSC) vs. side scatter (SSC) plot to gate the cell population.

  • Measure PI fluorescence in the appropriate channel (e.g., FL2 or FL3).

  • Set the gates for PI-negative (live) and PI-positive (dead) cells based on unstained and single-stained controls.

  • Acquire at least 10,000 events per sample for statistical significance.[11]

Protocol 2: PI Uptake Assay using Fluorescence Microscopy

This protocol provides a method for visualizing and quantifying cell death with NU6300 treatment using a fluorescence microscope.

Materials:

• Cells seeded on glass-bottom dishes or multi-well plates suitable for imaging

• Cell culture medium

• NU6300

• Pyroptosis-inducing agent

• Propidium Iodide (PI) staining solution

• Hoechst 33342 or other cell-permeable nuclear counterstain (optional)

• Fluorescence microscope with appropriate filters

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the flow cytometry protocol.

• Staining:

  • Add PI directly to the cell culture medium to a final concentration of 1-5 µg/mL.

  • If a nuclear counterstain is used, add it according to the manufacturer's instructions.

  • Incubate for 5-15 minutes at room temperature, protected from light.

• Imaging:

  • Visualize the cells using a fluorescence microscope.

  • Capture images using the appropriate filter sets for PI (and the nuclear counterstain, if used).

  • Acquire images from multiple random fields for each condition to ensure representative data.

• Image Analysis:

  • Quantify the number of PI-positive (dead) cells and the total number of cells (e.g., by counting Hoechst-positive nuclei or using phase-contrast images).

  • Calculate the percentage of dead cells for each treatment condition.

Signaling Pathway and Experimental Workflow Diagrams

References

• 1. Propidium Iodide Assay Protocol | Technical Note 183 [denovix.com]
• 2. Propidium Iodide Assay Protocol - Creative Biolabs [creative-biolabs.com]
• 3. Measuring Cell Death by Propidium Iodide Uptake and Flow Cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. abmole.com [abmole.com]
• 10. DNA Staining with PI: Complex Hypotonic Solution | Flow Cytometry - Carver College of Medicine | The University of Iowa [flowcytometry.medicine.uiowa.edu]
• 11. ucl.ac.uk [ucl.ac.uk]

Application Notes and Protocols for Western Blot Analysis of Rb Phosphorylation Following NU6300 Treatment

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Retinoblastoma protein (Rb) is a critical tumor suppressor and a key regulator of the cell cycle.[1][2] Its function is tightly controlled by phosphorylation. In its hypophosphorylated state, Rb binds to the E2F family of transcription factors, thereby inhibiting the expression of genes necessary for the transition from the G1 to the S phase of the cell cycle.[1][2] The phosphorylation of Rb, primarily by Cyclin-Dependent Kinases (CDKs), leads to the release of E2F, which in turn promotes cell cycle progression.[1][2][3] Dysregulation of the CDK-Rb-E2F pathway is a hallmark of many cancers, leading to uncontrolled cell proliferation.[1][4]

NU6300 has been identified as an irreversible and selective inhibitor of CDK2.[5][6] By inhibiting CDK2, NU6300 is expected to decrease the phosphorylation of Rb, maintaining it in its active, growth-suppressive state. This leads to a G1 cell cycle arrest and an inhibition of tumor cell proliferation. Western blotting is a powerful and widely used technique to semi-quantitatively measure changes in the phosphorylation status of proteins like Rb in response to therapeutic agents such as NU6300.[2][7]

These application notes provide a detailed protocol for assessing the efficacy of NU6300 in inhibiting Rb phosphorylation in a relevant cancer cell line using Western blot analysis.

Signaling Pathway and Experimental Overview

The diagrams below illustrate the targeted signaling pathway and the general workflow for the Western blot protocol.

Caption: NU6300 inhibits Cyclin E/CDK2, preventing the hyperphosphorylation of Rb and promoting G1 cell cycle arrest.

Experimental Protocols

This section provides a detailed methodology for the Western blot analysis of Rb phosphorylation following NU6300 treatment.

I. Cell Culture and NU6300 Treatment

• Cell Line Selection: Choose a cancer cell line known to have a functional Rb pathway and sensitivity to CDK2 inhibitors (e.g., MCF-7 breast cancer cells, U2OS osteosarcoma cells).

• Cell Seeding: Seed the cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.

• NU6300 Treatment:

  • Prepare a stock solution of NU6300 in DMSO.

  • Once cells have reached the desired confluency, treat them with varying concentrations of NU6300 (e.g., 0, 1, 5, 10, 25 µM) for a specified period (e.g., 24 hours). Include a DMSO-only vehicle control.

II. Cell Lysis and Protein Quantification

• Cell Lysis:

  • After treatment, place the culture plates on ice and wash the cells twice with ice-cold PBS.

  • Add 100-200 µL of ice-cold RIPA lysis buffer supplemented with a protease and phosphatase inhibitor cocktail to each well.[8][9] Keeping samples on ice or at 4°C at all times is crucial to minimize proteolysis and dephosphorylation.[8]

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate the lysate on ice for 30 minutes with occasional vortexing.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.

  • Transfer the supernatant (protein extract) to a new pre-chilled tube.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

III. SDS-PAGE and Western Blotting

• Sample Preparation:

  • To an aliquot of each protein lysate, add an equal volume of 2x Laemmli sample buffer.[7][8]

  • Denature the samples by heating at 95-100°C for 5 minutes.[7][8]

• Gel Electrophoresis:

  • Load equal amounts of protein (e.g., 20-30 µg) from each sample into the wells of an SDS-polyacrylamide gel (e.g., 4-15% gradient gel).[10]

  • Run the gel according to the manufacturer's instructions until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF membrane.[8] Pre-wet the PVDF membrane in methanol before transfer.[8]

  • The transfer can be performed using a wet or semi-dry transfer system.

• Membrane Blocking:

  • After transfer, block the membrane with 5% w/v BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature with gentle agitation.[8] Note: Do not use milk as a blocking agent, as it contains phosphoproteins that can cause high background.[8][9]

• Primary Antibody Incubation:

  • Dilute the primary antibodies in 5% BSA in TBST to the recommended dilution.

  • Recommended primary antibodies:

    • Phospho-Rb (Ser780, Ser795, or Ser807/811) - these are common sites of phosphorylation by CDKs.

    • Total Rb - to normalize for the total amount of Rb protein.[11][12]

    • GAPDH or β-actin - as a loading control.

  • Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.[7][13]

• Washing:

  • The following day, wash the membrane three to five times for 5 minutes each with TBST at room temperature.[7][13]

• Secondary Antibody Incubation:

  • Incubate the membrane with an appropriate HRP-conjugated secondary antibody (e.g., anti-rabbit or anti-mouse IgG) diluted in 5% BSA in TBST for 1 hour at room temperature with gentle agitation.[8][13]

• Final Washes:

  • Wash the membrane three to five times for 5 minutes each with TBST at room temperature.[7][13]

• Detection:

  • Prepare the enhanced chemiluminescence (ECL) detection reagent according to the manufacturer's instructions.

  • Incubate the membrane with the ECL reagent.

  • Capture the chemiluminescent signal using an imaging system.[13]

Caption: The experimental workflow for Western blot analysis of Rb phosphorylation.

Data Presentation

Quantitative data from the Western blot analysis should be presented in a clear and structured table. Densitometry analysis of the bands should be performed using appropriate software. The intensity of the phospho-Rb band should be normalized to the total Rb band for each sample. Further normalization to a loading control (e.g., GAPDH or β-actin) can also be performed.

NU6300 Conc. (µM)	p-Rb (SerXXX) / Total Rb Ratio (Normalized to Control)
0 (Vehicle)	1.00
1	Value
5	Value
10	Value
25	Value

*Values are to be determined experimentally.

Troubleshooting and Key Considerations

• Phosphatase Activity: Always use fresh phosphatase inhibitors in your lysis buffer and keep samples on ice to preserve the phosphorylation state of your proteins.[8][9][12]

• Antibody Specificity: Ensure the phospho-specific antibody recognizes the intended phosphorylation site. It's good practice to run a control where the membrane is treated with a phosphatase to confirm the signal is specific to phosphorylation.[10][12]

• Blocking Agent: Use BSA for blocking instead of non-fat milk to avoid high background from the phosphoprotein casein present in milk.[8][9]

• Loading Controls: Probing for total Rb is crucial to determine if the changes in the phospho-signal are due to a decrease in phosphorylation or a change in the total amount of Rb protein.[11][12]

• Low Signal: If the signal for the phosphorylated protein is low, consider enriching your sample for the protein of interest through immunoprecipitation before running the Western blot.[9][12]

References

• 1. The Rb Pathway and Cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. CDK4/6 inhibitors: a brief overview and prospective research directions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Western blot for phosphorylated proteins | Abcam [abcam.com]
• 8. researchgate.net [researchgate.net]
• 9. Western Blot for Phosphorylated Proteins - Tips & Troubleshooting | Bio-Techne [bio-techne.com]
• 10. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 11. Detection of Retinoblastoma Protein Phosphorylation by Immunoblot Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 13. bio-rad-antibodies.com [bio-rad-antibodies.com]

Application Notes & Protocols: Administration of NU6300 in Lipopolysaccharide-Induced Sepsis Models

Audience: Researchers, scientists, and drug development professionals.

Introduction: Sepsis is a life-threatening condition characterized by a dysregulated host response to infection, often leading to systemic inflammation, organ dysfunction, and death. Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent initiator of this inflammatory cascade and is widely used to induce sepsis in preclinical models.[1][2][3] A key cellular process implicated in the pathology of sepsis is pyroptosis, an inflammatory form of programmed cell death executed by Gasdermin D (GSDMD).[4] NU6300 has been identified as a specific, covalent inhibitor of GSDMD, presenting a promising therapeutic strategy for inflammatory diseases.[4][5][6] By blocking GSDMD, NU6300 prevents pyroptotic cell death, reduces the release of pro-inflammatory cytokines, and improves survival in LPS-induced sepsis models.[4][5] These notes provide detailed protocols for the administration and evaluation of NU6300 in such models.

Mechanism of Action of NU6300 in Sepsis: NU6300 functions as a potent inhibitor of pyroptosis by directly targeting GSDMD. In the canonical inflammasome pathway, stimuli like LPS trigger the assembly of the NLRP3 inflammasome, which activates Caspase-1.[7][8] Activated Caspase-1 then cleaves GSDMD, releasing its N-terminal domain (GSDMD-N).[4] This domain oligomerizes and forms pores in the cell membrane, leading to cell lysis and the release of inflammatory cytokines such as IL-1β.[4]

NU6300 covalently binds to cysteine-191 on GSDMD, a critical residue for its function.[4][5][6] This interaction blocks the cleavage of GSDMD by caspases and impairs the palmitoylation of the protein, which is necessary for its membrane localization.[4][5] Consequently, GSDMD pore formation is inhibited. Interestingly, studies have shown that NU6300 also exerts a feedback inhibition effect on the NLRP3 inflammasome, further dampening the inflammatory response.[4][5][6]

Caption: Mechanism of NU6300 in blocking the LPS-induced pyroptosis pathway.

Quantitative Data Summary

The following tables summarize the key quantitative parameters and outcomes from preclinical studies of NU6300 in LPS-induced sepsis models.

Table 1: Experimental Parameters for In Vivo Sepsis Model

Parameter	Description	Reference
Animal Model	BALB/c or C57BL/6J mice	[4]
Sepsis Induction	Lipopolysaccharide (LPS) from E. coli	[4]
LPS Dose	8 mg/kg to 50 mg/kg	[4]
LPS Administration	Intraperitoneal (i.p.) injection	[4]
Test Compound	NU6300	[4]
NU6300 Dose	5 mg/kg and 10 mg/kg	[4]
NU6300 Admin.	Intraperitoneal (i.p.) injection	[4]

| Timing | NU6300 administered 1 hour prior to LPS challenge |[4] |

Table 2: Summary of Key Outcomes

Outcome Measure	Effect of NU6300 Administration	Reference
Survival	Significantly improved survival rates in septic mice.	[4][5]
IL-1β Levels (Spleen)	Markedly reduced levels 4 hours post-LPS challenge.	[4]
TNFα Levels (Spleen)	Markedly reduced levels 4 hours post-LPS challenge.	[4]

| GSDMD Cleavage | Ameliorated in treated mice. |[4] |

Experimental Protocols

Protocol 1: LPS-Induced Sepsis Mouse Model and NU6300 Administration

This protocol describes the induction of sepsis using LPS and the therapeutic administration of NU6300.

Materials:

• Male BALB/c or C57BL/6J mice (8-10 weeks old)

• Lipopolysaccharide (LPS, E. coli serotype O55:B5 or similar)

• NU6300

• Sterile, pyrogen-free phosphate-buffered saline (PBS) or saline

• Vehicle for NU6300 (e.g., DMSO, as specified in the source study)

• Sterile syringes and needles (27-30 gauge)

Procedure:

• Animal Acclimatization: House mice under standard conditions (12h light/dark cycle, controlled temperature and humidity) with free access to food and water for at least one week before the experiment.

• Preparation of Reagents:

  • Prepare LPS solution by dissolving in sterile PBS to the desired concentration (e.g., for an 8 mg/kg dose in a 20g mouse with an injection volume of 100 µL, the concentration would be 1.6 mg/mL).

  • Prepare NU6300 solution in its vehicle at the desired concentration (e.g., for a 10 mg/kg dose, the concentration would be 2 mg/mL).

• Grouping: Randomly divide mice into experimental groups (e.g., Vehicle + PBS; Vehicle + LPS; NU6300 + LPS).

• NU6300 Administration: Administer the prepared NU6300 solution (e.g., 5 or 10 mg/kg) or vehicle via intraperitoneal (i.p.) injection.

• Waiting Period: Wait for 1 hour post-NU6300 administration.[4]

• Sepsis Induction: Administer LPS (e.g., 8 or 50 mg/kg) or PBS via i.p. injection to induce sepsis.[4]

• Post-Injection Monitoring & Analysis:

  • Survival Study: Monitor mice for survival, weight loss, and clinical signs of sickness (piloerection, lethargy, huddling) at regular intervals for up to 120 hours.[9]

  • Cytokine Analysis: At a predetermined time point (e.g., 4 hours post-LPS), euthanize a subset of mice.[4] Collect blood via cardiac puncture and/or harvest organs like the spleen and liver. Snap-freeze tissues in liquid nitrogen for later analysis.

References

• 1. *Advances in Clinical and Experimental Medicine [advances.umw.edu.pl]
• 2. Transcriptomic study of lipopolysaccharide-induced sepsis damage in a mouse heart model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scientificarchives.com [scientificarchives.com]
• 8. Signaling pathways and intervention therapies in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protection against Lipopolysaccharide-Induced Endotoxemia by Terrein Is Mediated by Blocking Interleukin-1β and Interleukin-6 Production - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell Viability Assays with NU6300

For Researchers, Scientists, and Drug Development Professionals

Introduction

NU6300 is a potent and versatile small molecule inhibitor with a dual mechanism of action, making it a valuable tool for research in cell cycle regulation and inflammatory cell death pathways. It functions as a covalent, irreversible, and ATP-competitive inhibitor of Cyclin-Dependent Kinase 2 (CDK2) with an IC50 of 0.16 μM[1][2]. By targeting CDK2, a key regulator of cell cycle progression, NU6300 can induce cell cycle arrest. More recently, NU6300 was identified as a specific inhibitor of Gasdermin D (GSDMD), a critical protein in the execution of pyroptosis, a form of inflammatory cell death[3][4]. NU6300 covalently binds to cysteine-191 of GSDMD, thereby blocking its cleavage and the subsequent formation of pores in the cell membrane[3][4].

This document provides detailed application notes and protocols for assessing the effects of NU6300 on cell viability using the Cell Counting Kit-8 (CCK-8) assay. The CCK-8 assay is a sensitive, colorimetric method for determining the number of viable cells in a culture. It utilizes a highly water-soluble tetrazolium salt, WST-8, which is reduced by cellular dehydrogenases in viable cells to produce a yellow-colored formazan dye. The amount of formazan produced is directly proportional to the number of living cells, and can be quantified by measuring the absorbance at 450 nm.

These protocols are designed to be a comprehensive guide for researchers utilizing NU6300 in various cell-based studies, from basic research to drug discovery applications.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathways affected by NU6300 and the general workflow for assessing its impact on cell viability using a CCK-8 assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. abmole.com [abmole.com]
• 3. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Utilizing NU6300 for Inflammasome Activation Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inflammasomes are multi-protein complexes within the innate immune system that play a critical role in responding to cellular danger signals and pathogens.[1] Upon activation, inflammasomes trigger the activation of caspase-1, which in turn processes pro-inflammatory cytokines like interleukin-1β (IL-1β) and IL-18 into their mature forms.[1][2] A key downstream event of inflammasome activation is a form of inflammatory programmed cell death known as pyroptosis, which is executed by the Gasdermin D (GSDMD) protein.[3][4] The N-terminal fragment of cleaved GSDMD forms pores in the cell membrane, leading to cell lysis and the release of inflammatory mediators.[3][5]

NU6300 has been identified as a potent and specific covalent inhibitor of GSDMD.[3][6] It serves as an invaluable tool for dissecting the molecular mechanisms of pyroptosis and for investigating the therapeutic potential of GSDMD inhibition in various inflammatory diseases. These application notes provide a comprehensive overview of NU6300's mechanism of action and detailed protocols for its use in studying inflammasome activation.

Mechanism of Action of NU6300

NU6300 acts as a highly specific inhibitor of GSDMD by directly targeting a key cysteine residue.[3][5] The mechanism involves:

• Covalent Modification: NU6300 covalently binds to cysteine-191 (C191) in human GSDMD. This modification physically obstructs the protein's function.[3][6]

• Blockade of Cleavage and Palmitoylation: The binding of NU6300 to C191 prevents the cleavage of GSDMD by inflammatory caspases (caspase-1, -4, -5, and -11).[3] Furthermore, it impairs the palmitoylation of both full-length and N-terminal GSDMD, a crucial step for its localization to the cell membrane.[3][4]

• Inhibition of Pyroptosis: By preventing GSDMD cleavage and membrane insertion, NU6300 effectively blocks the formation of GSDMD pores, thereby inhibiting pyroptotic cell death and the subsequent release of pro-inflammatory cytokines.[5]

• Selective Inflammasome Inhibition: NU6300 demonstrates selectivity in its effects on different inflammasome pathways. While it does not affect the upstream activation steps (ASC oligomerization and caspase-1 processing) of the AIM2 and NLRC4 inflammasomes, it strongly inhibits these early events in the NLRP3 inflammasome pathway.[3][4] This suggests a unique feedback inhibition mechanism on the NLRP3 inflammasome when GSDMD is targeted.[3][5]

NU6300 inhibits GSDMD, blocking pyroptosis and showing feedback inhibition on NLRP3.

Data Presentation: Summary of NU6300 Activity

The inhibitory effects of NU6300 on inflammasome activation and pyroptosis have been quantified in various assays.

Parameter	Cell Type	Assay	Value	Reference
IC₅₀ of Pyroptosis Inhibition	Human THP-1 cells	LDH Release	0.89 µM	[5]
Murine BMDMs	LDH Release	0.93 µM	[5]
Binding Affinity (Kd)	Purified GSDMD protein	Microscale Thermophoresis (MST)	36.12 µM	[5]
Target Specificity	Various	Western Blot / Oligomerization Assay	- Covalently modifies C191 of GSDMD. - Blocks GSDMD cleavage and palmitoylation. - No effect on ASC oligomerization or Caspase-1 activation in AIM2/NLRC4 inflammasomes. - Robustly inhibits ASC oligomerization and Caspase-1 activation in the NLRP3 inflammasome.	[3][5]

Experimental Protocols

Herein are detailed protocols for assessing the impact of NU6300 on inflammasome activation.

Workflow for studying NU6300's effect on inflammasome activation.

Protocol 1: In Vitro Inflammasome Activation and NU6300 Treatment

This protocol describes the general procedure for priming and activating inflammasomes in macrophages in the presence of NU6300.

Materials:

• THP-1 monocytes or bone marrow-derived macrophages (BMDMs)

• Complete RPMI-1640 or DMEM medium

• PMA (for THP-1 differentiation)

• Lipopolysaccharide (LPS)

• Nigericin or ATP

• NU6300 (stock solution in DMSO)

• Phosphate-Buffered Saline (PBS)

• 96-well or 24-well tissue culture plates

Procedure:

• Cell Seeding and Differentiation (for THP-1):

  • Seed THP-1 monocytes at a density of 0.5 x 10⁶ cells/mL in a culture plate.

  • Add PMA to a final concentration of 50-100 ng/mL to differentiate monocytes into macrophage-like cells.

  • Incubate for 48-72 hours. Replace with fresh, PMA-free medium and rest the cells for 24 hours before the experiment.

• Priming (Signal 1):

  • Prime the cells by adding LPS (e.g., 1 µg/mL) to the culture medium.

  • Incubate for 3-4 hours at 37°C.

• Inhibitor Treatment:

  • Prepare serial dilutions of NU6300 in the cell culture medium.

  • After priming, gently remove the LPS-containing medium and replace it with medium containing the desired concentrations of NU6300 or a vehicle control (DMSO).

  • Incubate for 1 hour at 37°C.

• Activation (Signal 2):

  • To activate the NLRP3 inflammasome, add nigericin (e.g., 5-10 µM) or ATP (e.g., 2.5-5 mM) directly to the wells.

  • Incubate for the required time (e.g., 45-60 minutes for nigericin).

• Sample Collection:

  • After incubation, centrifuge the plates (e.g., at 500 x g for 5 minutes).

  • Carefully collect the cell-free supernatant for LDH and cytokine analysis.

  • Lyse the remaining cells in an appropriate buffer for Western blot analysis or ASC oligomerization assays.

Protocol 2: Assessment of Pyroptosis (LDH Release Assay)

This assay quantifies the release of lactate dehydrogenase (LDH) from cells with compromised membrane integrity, a hallmark of pyroptosis.[7]

Materials:

• Cell-free supernatants from Protocol 1

• Commercially available LDH Cytotoxicity Assay Kit

• 96-well plate

• Microplate reader

Procedure:

• Follow the manufacturer's instructions for the specific LDH assay kit.

• Sample Preparation: Transfer 50 µL of cell-free supernatant from each condition to a new 96-well plate.

• Controls:

  • Maximum LDH Release: Lyse untreated cells with the lysis buffer provided in the kit.

  • Spontaneous LDH Release: Use supernatant from untreated, un-stimulated cells.

• Reaction: Add the LDH reaction mixture to each well.

• Incubation: Incubate the plate at room temperature, protected from light, for the time specified by the manufacturer (typically 15-30 minutes).

• Measurement: Add the stop solution and measure the absorbance at the recommended wavelength (e.g., 490 nm).

• Calculation: Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Sample Abs - Spontaneous Abs) / (Maximum Abs - Spontaneous Abs)] x 100

Protocol 3: Measurement of Cytokine Release (IL-1β ELISA)

This protocol measures the concentration of mature IL-1β released into the supernatant.

Materials:

• Cell-free supernatants from Protocol 1

• Human or Mouse IL-1β ELISA Kit

• 96-well ELISA plate

• Wash buffer

• Recombinant IL-1β standard

• Detection antibody and substrate

• Microplate reader

Procedure:

• Perform the ELISA according to the manufacturer's protocol.

• Standard Curve: Prepare a serial dilution of the recombinant IL-1β standard to generate a standard curve.

• Sample Loading: Add standards and cell-free supernatants to the antibody-coated wells of the ELISA plate.

• Incubation and Washing: Incubate the plate, then wash the wells multiple times to remove unbound proteins.

• Detection: Add the biotinylated detection antibody, followed by streptavidin-HRP and the TMB substrate.

• Measurement: Stop the reaction and measure the absorbance at 450 nm.

• Calculation: Determine the concentration of IL-1β in the samples by interpolating from the standard curve.

Protocol 4: Western Blot Analysis of Inflammasome Components

This method is used to detect the cleavage of caspase-1 and GSDMD, indicating inflammasome activation.

Materials:

• Cell lysates from Protocol 1

• SDS-PAGE gels

• Transfer membranes (PVDF or nitrocellulose)

• Primary antibodies: anti-Caspase-1 (for p20 or p10 subunit), anti-GSDMD (for full-length and N-terminal fragment)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Protein Quantification: Determine the protein concentration of cell lysates using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein per lane and separate by SDS-PAGE.

• Transfer: Transfer the separated proteins to a membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Antibody Incubation:

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane, then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and apply the chemiluminescent substrate. Visualize the protein bands using an imaging system. Cleaved caspase-1 (p20/p10) and the GSDMD N-terminal fragment (~31 kDa) will indicate activation.

Protocol 5: ASC Oligomerization Assay

This protocol detects the formation of large ASC oligomers ("specks"), a definitive sign of inflammasome assembly.[4]

Materials:

• Cell pellets from Protocol 1

• Lysis buffer (e.g., NP-40 based)

• Cross-linker: Disuccinimidyl suberate (DSS)

• SDS-PAGE and Western blot reagents

• Anti-ASC antibody

Procedure:

• Cell Lysis: Lyse the cell pellets in an appropriate buffer on ice.

• Centrifugation: Centrifuge the lysates at a low speed (e.g., 6000 x g) for 15 minutes to pellet the insoluble fraction containing ASC specks.

• Cross-linking:

  • Resuspend the pellet in PBS.

  • Add fresh DSS (e.g., 2 mM final concentration) and incubate for 30 minutes at 37°C to cross-link the ASC oligomers.

• Pelleting and Denaturation: Centrifuge to pellet the cross-linked specks. Resuspend the pellet in SDS-PAGE sample buffer.

• Western Blot: Analyze the samples by Western blot using an anti-ASC antibody. ASC monomers (~22 kDa), dimers, and high-molecular-weight oligomers will be visible in activated samples.[8]

References

• 1. fn-test.com [fn-test.com]
• 2. mcb.berkeley.edu [mcb.berkeley.edu]
• 3. researchgate.net [researchgate.net]
• 4. Detection of ASC Oligomerization by Western Blotting - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Methods to measure NLR oligomerization: size exclusion chromatography, co-immunoprecipitation and cross-linking - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Detection of pyroptosis by measuring released lactate dehydrogenase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

NU6300 solubility issues and best practices

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and best practices for the use of NU6300 in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is NU6300 and what is its primary mechanism of action?

A1: NU6300 is a potent and selective small molecule inhibitor. It functions as a covalent, irreversible, and ATP-competitive inhibitor of Cyclin-Dependent Kinase 2 (CDK2), with an IC50 of 0.16 μM.[1][2] By binding to CDK2, NU6300 prevents the phosphorylation of key substrate proteins, such as the retinoblastoma tumor suppressor protein (Rb), thereby arresting the cell cycle at the G1/S transition.[1] More recently, NU6300 has also been identified as a specific inhibitor of Gasdermin D (GSDMD), where it covalently interacts with cysteine-191, blocking its cleavage and subsequent pyroptotic cell death.[3][4] This dual activity makes it a valuable tool for studying both cell cycle regulation and inflammatory pathways.

Q2: What are the recommended solvents for dissolving NU6300?

A2: The recommended solvent for dissolving NU6300 is dimethyl sulfoxide (DMSO).[5][6][7][8] It is soluble in DMSO at various concentrations, with suppliers reporting solubility up to 100 mg/mL.[1] For optimal results, it is recommended to use newly opened, anhydrous DMSO, as hygroscopic DMSO can negatively impact solubility.[1] Sonication may be used to aid dissolution.[8]

Q3: How should I prepare stock solutions of NU6300?

A3: To prepare a stock solution, dissolve the NU6300 powder in high-quality, anhydrous DMSO to your desired high concentration (e.g., 10 mM, 50 mM, or higher, depending on the reported solubility). Ensure the compound is fully dissolved by vortexing and, if necessary, brief sonication in a water bath. Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[1]

Q4: I am observing precipitation when I dilute my NU6300 DMSO stock into aqueous cell culture media. What could be the cause and how can I prevent it?

A4: This is a common issue with hydrophobic compounds like NU6300 and is often referred to as "crashing out." It occurs because the compound is poorly soluble in the aqueous environment of the cell culture medium once the DMSO is diluted. Here are some common causes and solutions:

• High Final Concentration: The final concentration of NU6300 in your media may exceed its aqueous solubility limit. Try lowering the final working concentration.

• Rapid Dilution: Adding a concentrated DMSO stock directly into a large volume of aqueous media can cause rapid solvent exchange and precipitation. It is recommended to perform serial dilutions.

• Low Temperature of Media: Adding the compound to cold media can decrease its solubility. Always use pre-warmed (37°C) cell culture media.

• Interaction with Media Components: NU6300 might interact with salts, proteins, or other components in the media, leading to the formation of insoluble complexes. If the problem persists, consider trying a different basal media formulation.

Troubleshooting Guide: Solubility Issues

Problem	Potential Cause	Recommended Solution
NU6300 powder is difficult to dissolve in DMSO.	The DMSO may have absorbed moisture (hygroscopic).	Use a fresh, unopened bottle of anhydrous, high-purity DMSO. Gentle warming and sonication can also aid dissolution.[1][8]
Precipitate forms immediately upon dilution into cell culture medium.	The final concentration is too high for aqueous solution, or the dilution was too rapid.	Perform a serial dilution of the DMSO stock in pre-warmed media. Add the compound dropwise while gently mixing. Consider lowering the final working concentration.
The media becomes cloudy or a precipitate forms after incubation.	The compound may be unstable or interacting with media components over time at 37°C.	Decrease the final concentration. If possible, prepare fresh dilutions for each experiment and reduce the incubation time.
Inconsistent experimental results.	Incomplete dissolution or precipitation of NU6300.	Always visually inspect your solutions for any signs of precipitation before adding them to your cells. Centrifuge the diluted solution at low speed to pellet any precipitate before adding the supernatant to the cells.

Quantitative Solubility Data

Solvent	Concentration	Source
DMSO	≥ 32 mg/mL (77.39 mM)	AbMole BioScience, Xcess Biosciences[2][7]
DMSO	80 mg/mL (193.48 mM)	TargetMol[8]
DMSO	100 mg/mL (241.84 mM)	MedchemExpress[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM NU6300 Stock Solution in DMSO

• Materials: NU6300 powder (Molecular Weight: 413.50 g/mol ), anhydrous DMSO, sterile microcentrifuge tubes.

• Procedure:

  • Weigh out 4.14 mg of NU6300 powder and place it in a sterile microcentrifuge tube.

  • Add 1 mL of anhydrous DMSO to the tube.

  • Vortex the solution thoroughly until the powder is completely dissolved. If necessary, sonicate for 5-10 minutes in a water bath.

  • Visually inspect the solution to ensure there are no visible particles.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C for short-term storage (weeks) or -80°C for long-term storage (months to years).[1][5]

Protocol 2: Dilution of NU6300 for Cell-Based Assays

• Materials: 10 mM NU6300 in DMSO stock solution, pre-warmed (37°C) complete cell culture medium.

• Procedure:

  • Thaw an aliquot of the 10 mM NU6300 stock solution at room temperature.

  • Perform a serial dilution to reach the final desired concentration. For example, to achieve a 10 µM final concentration in your cell culture well:

    • Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 99 µL of pre-warmed media. This will give you a 100 µM solution.

    • Gently vortex the intermediate dilution.

    • Add the required volume of the 100 µM solution to your cell culture wells to achieve the final 10 µM concentration.

  • Always add the diluted compound to the cells in pre-warmed media and gently mix by swirling the plate.

Protocol 3: In Vivo Formulation (Example)

For in vivo experiments, a common formulation involves a mixture of solvents to improve solubility and bioavailability.

• Materials: NU6300, DMSO, PEG300, Tween-80, Saline (0.9% NaCl).

• Procedure (to prepare a 2.5 mg/mL solution): [1]

  • Prepare a concentrated stock of NU6300 in DMSO (e.g., 25 mg/mL).

  • In a sterile tube, add the solvents in the following order, ensuring the solution is clear after each addition:

    • 10% DMSO (from the concentrated stock)

    • 40% PEG300

    • 5% Tween-80

    • 45% Saline

  • For example, to prepare 1 mL of the final formulation, add 100 µL of the 25 mg/mL NU6300 stock to 400 µL of PEG300 and mix well. Then, add 50 µL of Tween-80 and mix. Finally, add 450 µL of saline to reach a final volume of 1 mL.[1]

  • If precipitation occurs, heating and/or sonication can be used to aid dissolution.[1]

Visualizations

CDK2 Signaling Pathway in G1/S Phase Transition

Caption: Simplified signaling pathway of CDK2 in the G1/S cell cycle transition and the inhibitory action of NU6300.

Experimental Workflow: Preparing NU6300 for Cell Culture

Caption: Step-by-step workflow for the preparation and dilution of NU6300 for use in cell culture experiments.

Troubleshooting Logic for NU6300 Precipitation

Caption: A logical diagram to troubleshoot common precipitation issues encountered with NU6300 in cell culture.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. NU6300 | CDK2 inhibitor | NLRP3-GSDMD(Gasdermin D) | TargetMol [targetmol.com]
• 4. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 5. Cyclin dependent kinase 2 (CDK2) is a key mediator for EGF-induced cell transformation mediated through the ELK4/c-Fos signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medkoo.com [medkoo.com]
• 7. uniprot.org [uniprot.org]
• 8. CDK2 | Cancer Genetics Web [cancerindex.org]

NU6300 stability in aqueous solutions

This technical support center provides researchers, scientists, and drug development professionals with detailed information on the stability of NU6300 in aqueous solutions. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is NU6300 and what are its primary targets?

A1: NU6300 is a covalent, irreversible, and ATP-competitive inhibitor of Cyclin-Dependent Kinase 2 (CDK2), with an IC50 of 0.16 μM.[1][2] It has also been identified as a specific inhibitor of Gasdermin D (GSDMD), where it covalently reacts with cysteine-191 to block its cleavage and subsequent pyroptosis.[3][4]

Q2: What is the solubility of NU6300?

A2: NU6300 is readily soluble in DMSO.[1][5][6] Information on its direct solubility in aqueous buffers is limited. For experimental use, it is common practice to prepare a concentrated stock solution in DMSO and then dilute it to the final concentration in the aqueous experimental medium.

Q3: How should I prepare a working solution of NU6300 for my experiments?

A3: It is recommended to first dissolve NU6300 in DMSO to create a stock solution. For cell-based assays, this stock solution can then be diluted in cell culture medium to the desired final concentration. For in vivo studies, formulations with co-solvents are often necessary.

Q4: How stable is NU6300 in an aqueous solution like cell culture media?

Q5: What are the recommended storage conditions for NU6300?

A5: Proper storage is crucial for maintaining the stability and activity of NU6300. The following table summarizes the recommended storage conditions based on available data.

Data Presentation

Table 1: Recommended Storage Conditions for NU6300

Form	Storage Temperature	Duration	Citations
Solid Powder	-20°C	Up to 3 years	[5][6]
4°C	Up to 2 years	[5]
In Solvent (DMSO)	-80°C	Up to 2 years	[2][6]
-20°C	Up to 1 year	[2][5]

Table 2: Solubility of NU6300

Solvent	Concentration	Citations
DMSO	≥ 32 mg/mL	[1][5]
DMSO	80 mg/mL (193.48 mM)	[6]
10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	3.3 mg/mL (7.98 mM)	[6]
10% DMSO + 90% (20% SBE-β-CD in Saline)	2.5 mg/mL (6.05 mM)	[2]
10% DMSO + 90% Corn Oil	≥ 2.5 mg/mL (6.05 mM)	[2]

Troubleshooting Guide

Issue	Possible Cause	Recommendation
Precipitation observed after diluting DMSO stock in aqueous buffer.	The final concentration of DMSO may be too low to maintain solubility, or the aqueous buffer is not compatible.	Increase the final percentage of DMSO if the experimental system allows. Alternatively, consider using a formulation with co-solvents like PEG300 and Tween 80 for better solubility. Ensure the aqueous buffer does not contain components that may react with or reduce the solubility of NU6300.
Loss of compound activity in a multi-day experiment.	NU6300 may degrade in aqueous media over extended periods.	Prepare fresh working solutions of NU6300 daily. For longer experiments, consider replenishing the media with freshly diluted NU6300 at regular intervals.
Inconsistent results between experiments.	Improper storage of stock solutions or repeated freeze-thaw cycles.	Aliquot the DMSO stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Always store stock solutions at the recommended temperature.
Unexpected off-target effects.	NU6300 is a covalent inhibitor and may react with other cellular components.	Titrate the concentration of NU6300 to the lowest effective dose for your experiment to minimize off-target effects. Include appropriate controls to assess the specificity of the observed effects.

Experimental Protocols

Protocol 1: Preparation of NU6300 Stock Solution

• Warm a vial of solid NU6300 to room temperature.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex briefly and/or sonicate to ensure complete dissolution.

• Aliquot the stock solution into single-use tubes.

• Store the aliquots at -20°C or -80°C.

Protocol 2: General Cell-Based Assay Workflow

• Culture cells to the desired confluency.

• Prepare a fresh working solution of NU6300 by diluting the DMSO stock solution in pre-warmed cell culture medium to the final experimental concentration. Ensure the final DMSO concentration is compatible with your cell line and does not exceed a cytotoxic level (typically <0.5%).

• Remove the existing cell culture medium and replace it with the medium containing NU6300.

• Incubate the cells for the desired period as determined by your experimental design.

• Proceed with downstream analysis (e.g., western blotting, cell viability assays, etc.).

Visualizations

Caption: Mechanism of action of NU6300.

Caption: General experimental workflow for NU6300.

Caption: Troubleshooting logic for inconsistent results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A protocol for rapid degradation of endogenous transcription factors in mammalian cells and identification of direct regulatory targets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medkoo.com [medkoo.com]
• 6. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Determining the Optimal Concentration of NU6300 for In Vitro Studies

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance, troubleshooting advice, and frequently asked questions (FAQs) to assist researchers in determining the optimal concentration of NU6300 for their in vitro experiments. NU6300 is a potent, covalent, and irreversible dual inhibitor of Cyclin-Dependent Kinase 2 (CDK2) and Gasdermin D (GSDMD), making it a valuable tool for studying cell cycle regulation and pyroptosis.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of NU6300?

A1: NU6300 is a covalent, irreversible, and ATP-competitive inhibitor of CDK2, a key regulator of the eukaryotic cell cycle.[1] It has also been identified as a specific inhibitor of Gasdermin D (GSDMD), a protein essential for pyroptosis, a form of inflammatory cell death. This dual inhibitory activity should be considered when designing and interpreting experiments.

Q2: What is a good starting concentration range for my in vitro experiments with NU6300?

A2: As a starting point, a broad concentration range from 10 nM to 100 µM is recommended for initial dose-response experiments. Based on published data, the IC50 of NU6300 for CDK2 is approximately 0.16 µM.[1] For GSDMD-mediated pyroptosis inhibition in THP-1 cells, the IC50 is around 0.89 µM. Your optimal concentration will depend on the cell type, assay endpoint, and incubation time.

Q3: How should I prepare and store NU6300 stock solutions?

A3: NU6300 is soluble in DMSO. For a 10 mM stock solution, dissolve 4.14 mg of NU6300 (Molecular Weight: 413.49 g/mol ) in 1 mL of DMSO. Store the stock solution in aliquots at -20°C or -80°C to minimize freeze-thaw cycles. When preparing working solutions, dilute the DMSO stock in your cell culture medium. Ensure the final DMSO concentration in your assay does not exceed a level that affects cell viability (typically <0.5%).

Q4: How does the covalent nature of NU6300 affect experimental design?

A4: As a covalent inhibitor, the inhibitory effect of NU6300 is time-dependent. This means that the observed potency (IC50) will likely decrease with longer incubation times. It is crucial to standardize incubation times across experiments to ensure reproducibility. To confirm covalent binding, consider performing washout experiments.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
High IC50 value or weak inhibition of CDK2 activity	Insufficient incubation time for covalent bond formation.	Increase the pre-incubation time of NU6300 with the cells or enzyme before adding the substrate. A time-course experiment (e.g., 1, 4, 8, 24 hours) can help determine the optimal incubation period.
Cell line lacks a functional Retinoblastoma (Rb) protein, a key downstream target of CDK2.	Use cell lines with intact Rb signaling, such as SKUT-1B, for CDK2-dependent cell cycle studies.[1]
Assay endpoint is not sensitive to CDK2 inhibition (e.g., metabolic assays for a cytostatic effect).	Use assays that directly measure cell proliferation (e.g., cell counting, DNA synthesis assays) or CDK2-specific phosphorylation (e.g., p-Rb Western blot).
Inconsistent results in pyroptosis inhibition assays	Cell line does not express GSDMD or the appropriate inflammasome components.	Use a well-characterized cell line for pyroptosis studies, such as THP-1 monocytes, which can be differentiated into macrophages.
Suboptimal activation of the inflammasome.	Ensure proper stimulation of the chosen inflammasome pathway (e.g., LPS priming followed by a specific activator like nigericin for NLRP3).
Observed cytotoxicity is not dose-dependent or occurs at very low concentrations	Off-target effects of NU6300.	While NU6300 has shown some selectivity, it's advisable to perform a broader kinase panel screening to identify potential off-target interactions.
Solvent (DMSO) toxicity.	Ensure the final DMSO concentration is consistent across all wells and is below the toxic threshold for your cell line. Include a vehicle-only control.
Difficulty confirming covalent inhibition	Inefficient removal of unbound inhibitor in washout experiments.	Increase the number and duration of washes with fresh, inhibitor-free medium.
Rapid protein turnover in the target cell line.	Consider the half-life of your target protein (CDK2 or GSDMD) when designing washout experiments. A shorter protein half-life may mask the effects of irreversible inhibition over longer time points.

Experimental Protocols

I. Determining the IC50 for CDK2 Inhibition via Western Blotting for Phospho-Rb

This protocol assesses the ability of NU6300 to inhibit the phosphorylation of the Retinoblastoma protein (p-Rb), a direct downstream target of CDK2.

Materials:

• Rb-positive cancer cell line (e.g., SKUT-1B)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• NU6300

• DMSO

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• Primary antibodies: anti-phospho-Rb (Ser807/811), anti-total Rb, anti-GAPDH (or other loading control)

• HRP-conjugated secondary antibody

• ECL Western blotting substrate

Procedure:

• Cell Seeding: Seed cells in a 6-well plate at a density that will result in 70-80% confluency at the time of harvest. Allow cells to adhere overnight.

• Compound Treatment: Prepare serial dilutions of NU6300 in complete culture medium. A suggested concentration range is 0.01, 0.1, 0.5, 1, 5, 10, and 50 µM. Include a vehicle control (DMSO only).

• Incubation: Replace the medium in each well with the medium containing the different concentrations of NU6300. Incubate for a predetermined time (e.g., 4-24 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and then lyse the cells with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Prepare samples for SDS-PAGE by adding Laemmli buffer and boiling.

  • Load equal amounts of protein per lane.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an ECL substrate and an imaging system.

• Data Analysis: Quantify the band intensities for p-Rb and total Rb. Normalize the p-Rb signal to the total Rb signal. Plot the normalized p-Rb levels against the log of the NU6300 concentration to determine the IC50 value.

Diagram: CDK2 Signaling Pathway and NU6300 Inhibition

Caption: NU6300 inhibits the formation of the active Cyclin E/CDK2 complex, preventing Rb phosphorylation.

II. Determining the IC50 for GSDMD Inhibition via LDH Release Assay

This protocol measures the release of lactate dehydrogenase (LDH) from cells undergoing pyroptosis, which is inhibited by NU6300's effect on GSDMD.

Materials:

• THP-1 human monocytic cell line

• RPMI-1640 medium with 10% FBS

• Phorbol 12-myristate 13-acetate (PMA)

• Lipopolysaccharide (LPS)

• Nigericin

• NU6300

• DMSO

• LDH cytotoxicity assay kit

Procedure:

• Cell Differentiation: Seed THP-1 cells in a 96-well plate at a density of 5 x 10^4 cells/well. Differentiate the cells into macrophages by treating with 100 nM PMA for 48-72 hours.

• LPS Priming: Replace the medium with fresh medium containing 1 µg/mL LPS and incubate for 3-4 hours.

• Compound Treatment: Remove the LPS-containing medium and add fresh medium with serial dilutions of NU6300 (e.g., 0.1, 0.5, 1, 2, 5, 10, 50 µM). Include a vehicle control. Incubate for 1 hour.

• Inflammasome Activation: Add nigericin to a final concentration of 10 µM to all wells except the negative control.

• Incubation: Incubate the plate for 1-2 hours at 37°C.

• LDH Assay:

  • Centrifuge the plate to pellet the cells.

  • Carefully transfer the supernatant to a new 96-well plate.

  • Perform the LDH assay according to the manufacturer's instructions.

• Data Analysis: Measure the absorbance at the recommended wavelength. Calculate the percentage of cytotoxicity for each concentration relative to the positive control (LPS + nigericin without NU6300). Plot the percentage of LDH release against the log of the NU6300 concentration to determine the IC50.

Diagram: GSDMD-Mediated Pyroptosis Pathway and NU6300 Inhibition

Caption: NU6300 inhibits the cleavage of Pro-GSDMD, preventing pore formation and pyroptosis.

III. Cytotoxicity Assessment using MTT Assay

This protocol determines the general cytotoxicity of NU6300 on a given cell line.

Materials:

• Cell line of interest

• Complete cell culture medium

• NU6300

• DMSO

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plate

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density for logarithmic growth over the assay period. Allow to adhere overnight.

• Compound Treatment: Add serial dilutions of NU6300 to the wells. Include a vehicle control and a no-cell control (medium only).

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan crystals.

• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot cell viability against the log of the NU6300 concentration to determine the CC50 (cytotoxic concentration 50%).

Diagram: Experimental Workflow for Determining Optimal NU6300 Concentration

Caption: A stepwise workflow for determining the optimal in vitro concentration of NU6300.

Quantitative Data Summary

Parameter	Value	Target/Cell Line	Reference
CDK2 IC50	0.16 µM	Enzyme Assay	[1]
GSDMD IC50	0.89 µM	THP-1 cells
Molecular Weight	413.49 g/mol	N/A
Solubility	≥32 mg/mL in DMSO	N/A

Disclaimer: These protocols provide a general framework. Researchers should optimize conditions for their specific cell lines and experimental setup. Always include appropriate positive, negative, and vehicle controls.

References

• 1. medchemexpress.com [medchemexpress.com]

Navigating NU6300 Cytotoxicity: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for assessing the cytotoxicity of NU6300 in various cell lines. Here, you will find detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and curated data to streamline your research and address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of NU6300-induced cytotoxicity?

A1: While initially developed as a covalent inhibitor of Cyclin-Dependent Kinase 2 (CDK2), recent studies have identified Gasdermin D (GSDMD) as a key target of NU6300. NU6300 covalently binds to cysteine-191 of GSDMD, which blocks its cleavage. This, in turn, inhibits the formation of pores in the cell membrane, a critical step in pyroptotic cell death. Therefore, in many cell types, the observed "cytotoxicity" may manifest as an inhibition of pyroptosis rather than direct cell killing.

Q2: In which cell lines has the cytotoxic or pyroptosis-inhibiting effect of NU6300 been observed?

A2: The effects of NU6300 have been documented in several cell lines, including:

• THP-1: A human monocytic cell line.

• Bone Marrow-Derived Macrophages (BMDMs): Primary immune cells.

• HEK-293T: A human embryonic kidney cell line.

• HT-29: A human colon adenocarcinoma cell line.

• SKUT-1B: A human uterine leiomyosarcoma cell line.[1]

Q3: What is the typical concentration range for observing the effects of NU6300?

A3: The effective concentration of NU6300 can vary depending on the cell line and the specific endpoint being measured. For inhibition of pyroptosis, IC50 values of approximately 0.89 µM in THP-1 cells and 0.93 µM in BMDMs have been reported. For CDK2 inhibition, the IC50 is reported to be 0.16 µM.[1] It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental setup.

Q4: How does the GSDMD-inhibiting activity of NU6300 relate to its original design as a CDK2 inhibitor?

A4: While NU6300 was designed as a covalent CDK2 inhibitor, its potent anti-pyroptotic effects appear to be independent of CDK2 inhibition. This highlights a potential off-target effect that has become a primary focus of recent research. When studying the cytotoxic effects of NU6300, it is crucial to consider both potential mechanisms of action and design experiments to dissect their relative contributions in your cell model.

Troubleshooting Guides

This section addresses common issues that may arise during the assessment of NU6300 cytotoxicity.

Lactate Dehydrogenase (LDH) Assay

Issue 1: High background LDH release in control wells.

• Possible Cause:

  • Suboptimal cell culture conditions: Cells may be stressed due to issues with media, temperature, or CO2 levels.

  • Over-seeding of cells: High cell density can lead to spontaneous cell death.

  • Rough handling of cells: Excessive pipetting or centrifugation can damage cell membranes.

  • High inherent LDH in serum: Some batches of fetal bovine serum (FBS) can have high endogenous LDH levels.[2][3]

• Solution:

  • Ensure optimal and consistent cell culture conditions.

  • Perform a cell titration experiment to determine the optimal seeding density.

  • Handle cells gently during all steps of the experiment.

  • Reduce the serum concentration in your assay medium or use a serum-free medium if compatible with your cells. Always test the background LDH level of your complete medium.[2][3]

Issue 2: Low or no detectable LDH release in positive control wells.

• Possible Cause:

  • Ineffective lysis agent: The lysis buffer may not be effectively disrupting the cell membranes.

  • Low cell number: Insufficient cell numbers will result in a low overall LDH signal.

  • Timing of assay: The peak of LDH release may not have been reached at the time of measurement.

• Solution:

  • Ensure the lysis buffer is properly prepared and stored. Consider extending the lysis incubation time.

  • Increase the number of cells seeded per well.

  • Perform a time-course experiment to identify the optimal endpoint for LDH measurement.

Propidium Iodide (PI) Staining for Flow Cytometry

Issue 1: High percentage of PI-positive cells in the negative control group.

• Possible Cause:

  • Harsh cell harvesting: Trypsinization or scraping can damage cell membranes.

  • Extended incubation times: Leaving cells for too long in suspension or during staining can lead to cell death.

  • Inappropriate gating strategy: Debris and doublets may be incorrectly included in the analysis.

• Solution:

  • Use a gentle cell detachment method and minimize the duration of enzymatic treatment.

  • Process samples promptly and keep them on ice whenever possible.

  • Set appropriate forward and side scatter gates to exclude debris and use a doublet discrimination gate.

Issue 2: Weak or no PI signal in positive control (dead cells).

• Possible Cause:

  • Insufficient PI concentration: The concentration of PI may be too low to effectively stain the nuclei.

  • Incorrect laser and filter setup: The flow cytometer may not be properly configured to detect PI fluorescence.

• Solution:

  • Titrate the PI concentration to determine the optimal staining concentration for your cell type.

  • Ensure the correct laser line (typically 488 nm or 561 nm) and emission filter (e.g., PE-Texas Red or similar) are used for PI detection.

Quantitative Data Summary

Compound	Target(s)	IC50	Cell Line	Assay	Reference
NU6300	GSDMD	0.89 µM	THP-1	Pyroptosis Inhibition (LDH release)	[4]
NU6300	GSDMD	0.93 µM	BMDMs	Pyroptosis Inhibition (LDH release)	[4]
NU6300	CDK2	0.16 µM	N/A (Biochemical)	Kinase Activity	[1]

Experimental Protocols

Protocol 1: LDH Cytotoxicity Assay

This protocol provides a general framework for assessing cytotoxicity by measuring the release of lactate dehydrogenase from damaged cells.

Materials:

• 96-well cell culture plates

• Cell line of interest

• Complete culture medium

• NU6300 stock solution (dissolved in DMSO)

• LDH cytotoxicity assay kit (commercially available)

• Lysis buffer (provided in the kit or 1% Triton X-100 in PBS)

• Microplate reader capable of measuring absorbance at 490 nm and 680 nm

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of NU6300 in complete culture medium. Remove the old medium from the cells and add the NU6300 dilutions. Include wells for:

  • Vehicle Control: Cells treated with the same concentration of DMSO as the highest NU6300 concentration.

  • Untreated Control (Spontaneous LDH release): Cells in culture medium only.

  • Maximum LDH release Control: Cells to be treated with lysis buffer.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Lysis of Maximum Release Wells: Approximately 45 minutes before the end of the incubation period, add lysis buffer to the maximum LDH release control wells.

• Supernatant Transfer: After incubation, centrifuge the plate at a low speed (e.g., 250 x g) for 5 minutes to pellet any detached cells. Carefully transfer the supernatant from each well to a new flat-bottom 96-well plate.

• LDH Reaction: Add the LDH reaction mixture from the kit to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add the stop solution from the kit to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm and a reference wavelength of 680 nm using a microplate reader.

• Calculation: Calculate the percentage of cytotoxicity using the formula provided by the assay kit manufacturer.

Protocol 2: Propidium Iodide Staining for Cell Viability

This protocol outlines the use of PI staining to differentiate between live and dead cells via flow cytometry.

Materials:

• 6-well cell culture plates

• Cell line of interest

• Complete culture medium

• NU6300 stock solution (dissolved in DMSO)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA or other cell dissociation reagent

• Propidium Iodide (PI) staining solution (e.g., 50 µg/mL in PBS)

• RNase A (optional, to reduce RNA staining)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the desired concentrations of NU6300 for the chosen duration.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, wash with PBS and detach using trypsin-EDTA. Neutralize the trypsin with complete medium.

• Washing: Centrifuge the cell suspension and wash the cell pellet twice with cold PBS.

• Resuspension: Resuspend the cell pellet in cold PBS at a concentration of 1 x 10^6 cells/mL.

• Staining: Add PI staining solution to the cell suspension. If using RNase A, it can be added at this step.

• Incubation: Incubate the cells for 15-30 minutes on ice and protected from light.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer. Live cells will be PI-negative, while dead or membrane-compromised cells will be PI-positive.

Visualizations

Caption: NU6300 inhibits pyroptosis by targeting GSDMD.

Caption: Workflow for NU6300 cytotoxicity assessment.

Caption: A decision tree for troubleshooting experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. info.gbiosciences.com [info.gbiosciences.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Gasdermin D-mediated pyroptosis: mechanisms, diseases, and inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

NU6300 pharmacokinetic profile and bioavailability in mice

This technical support guide provides detailed information on the pharmacokinetic (PK) profile and bioavailability of NU6300 in mice. It is intended for researchers, scientists, and drug development professionals conducting preclinical studies with this compound.

Frequently Asked Questions (FAQs)

Q1: What is the established pharmacokinetic profile of NU6300 in mice?

A single-dose pharmacokinetic study was conducted in C57BL/6J mice.[1] NU6300 was administered both intravenously (IV) and intraperitoneally (IP) at a dose of 20 mg/kg.[1] The key pharmacokinetic parameters for the intraperitoneal administration are summarized in the table below.[1] The study noted that low exposure in the blood suggests the druggability of NU6300 may not be satisfactory.[1]

Data Presentation: Single-Dose Pharmacokinetic Parameters of NU6300 in Mice (Intraperitoneal Administration)

Parameter	Value	Unit
Dose	20	mg/kg
Cmax	190.09	µg/L
AUC	137.20	µg·h/L
t1/2	12.38	hours

Data sourced from a study in C57BL/6J mice.[1]

Q2: What is the primary mechanism of action for NU6300?

NU6300 is identified as a specific inhibitor of Gasdermin D (GSDMD), a key mediator of inflammasome-driven pyroptosis.[1][2][3] It acts by covalently binding to cysteine-191 of GSDMD, which blocks its cleavage.[1][2][3] Uniquely, NU6300 also impairs the palmitoylation of both full-length and N-terminal GSDMD, a critical step for its membrane localization and the formation of pores that lead to cell death.[1][3] This dual-mechanism effectively inhibits pyroptosis.[1]

Q3: Has a maximum tolerated dose (MTD) for NU6300 been established in mice?

Yes, in an MTD investigation, mice were administered doses of 80, 100, and 120 mg/kg.[1] Fatalities were observed in the 120 mg/kg group.[1] The 100 mg/kg group showed a deceleration in weight gain without any fatalities, leading to the determination of the MTD as 100 mg/kg.[1]

Experimental Protocols

Protocol: In Vivo Pharmacokinetic Study in Mice

This section outlines a general methodology for performing a pharmacokinetic study in mice, based on standard practices and the described NU6300 study.

1. Animal Model:

• Species: Mouse (e.g., C57BL/6J or BALB/c).
• Health Status: Healthy, specific-pathogen-free animals.
• Acclimatization: Allow at least one week for acclimatization to the facility conditions.

2. Compound Formulation:

• Solvent Selection: Prepare a dosing vehicle suitable for the chosen administration route (e.g., a solution of DMSO, PEG300, Tween-80, and saline for intraperitoneal injection).[4][5]
• Preparation: The working solution should be prepared fresh on the day of the experiment.[4] Ensure the compound is fully dissolved or forms a homogenous suspension.

3. Dosing and Administration:

• Dose Calculation: Calculate the dose for each mouse based on its body weight.
• Administration Routes:
• Intravenous (IV): Administer via the lateral tail vein for direct systemic exposure.[6]
• Intraperitoneal (IP): Inject into the peritoneal cavity.[6]
• Oral (PO): Administer via oral gavage for bioavailability assessment.[6]
• Volume: Keep administration volumes minimal and consistent with IACUC guidelines (e.g., < 0.2ml for IV in an adult mouse).[6]

4. Sample Collection:

• Method: Use a serial bleeding protocol to obtain multiple time points from a single mouse, which reduces animal usage and inter-animal variability.[7]
• Sampling Sites: Collect blood via submandibular vein or saphenous vein for intermediate time points. A terminal sample can be collected via cardiac puncture under anesthesia.[7]
• Time Points: Collect samples at predefined time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours) to accurately define the PK curve.
• Processing: Collect blood into anticoagulant-treated tubes (e.g., EDTA). Centrifuge to separate plasma, then store the plasma samples at -80°C until analysis.

5. Bioanalysis:

• Technique: Use a validated, sensitive analytical method such as liquid chromatography with tandem mass spectrometry (LC-MS/MS) to quantify the concentration of NU6300 in plasma samples.
• Data Analysis: Plot plasma concentration versus time. Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key PK parameters (Cmax, AUC, t1/2, Clearance).

Visualized Workflows and Pathways

Caption: Experimental workflow for a mouse pharmacokinetic study.

References

• 1. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. NU6300 | CDK2 inhibitor | NLRP3-GSDMD(Gasdermin D) | TargetMol [targetmol.com]
• 6. cea.unizar.es [cea.unizar.es]
• 7. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]

long-term storage and handling of NU6300 powder

Technical Support Center: NU6300 Powder

This technical support center provides guidance on the long-term storage, handling, and troubleshooting of NU6300 powder for research and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for NU6300 powder?

For optimal stability, NU6300 powder should be stored in a tightly sealed container at -20°C, protected from light and moisture. Under these conditions, the powder is expected to be stable for at least two years. It is advisable to aliquot the powder upon receipt to avoid repeated freeze-thaw cycles of the entire stock.

Q2: How should I prepare stock solutions of NU6300?

It is recommended to prepare a high-concentration stock solution of NU6300 in an appropriate solvent, such as dimethyl sulfoxide (DMSO). For example, a 10 mM stock solution can be prepared by dissolving the appropriate mass of NU6300 powder in the required volume of DMSO. Ensure the powder is fully dissolved by vortexing or brief sonication. Store stock solutions in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Q3: What is the stability of NU6300 in a DMSO stock solution?

When stored at -20°C, a DMSO stock solution of NU6300 is generally stable for up to 6 months. For longer-term storage, it is recommended to keep the aliquots at -80°C, which can extend stability to one year or more. Avoid repeated exposure to room temperature.

Q4: Can I store NU6300 stock solutions at 4°C?

Short-term storage of NU6300 DMSO stock solutions at 4°C (for a few days) is generally acceptable, but long-term storage at this temperature is not recommended due to the increased risk of degradation and potential for precipitation.

Q5: How can I check the purity and integrity of my NU6300 powder after long-term storage?

The purity of NU6300 can be assessed using techniques such as High-Performance Liquid Chromatography (HPLC) to check for the appearance of degradation products, or Mass Spectrometry (MS) to confirm the molecular weight of the compound. Comparing the results with the manufacturer's certificate of analysis for the new batch is a standard practice.

Troubleshooting Guide

Problem 1: NU6300 powder will not dissolve completely in the chosen solvent.

• Possible Cause 1: The concentration of the solution is too high, exceeding the solubility limit of NU6300 in that solvent.

  • Solution: Try to prepare a more diluted solution. You can also gently warm the solution (e.g., to 37°C) or briefly sonicate it to aid dissolution. Always check the manufacturer's data sheet for solubility information.

• Possible Cause 2: The powder has degraded or absorbed moisture, altering its solubility.

  • Solution: Use a fresh, unopened vial of NU6300 powder. Ensure that the powder has been stored under the recommended desiccated conditions.

Problem 2: I am observing lower-than-expected bioactivity in my experiments.

• Possible Cause 1: The NU6300 stock solution has degraded due to improper storage or multiple freeze-thaw cycles.

  • Solution: Prepare a fresh stock solution from the powder. It is highly recommended to use a new aliquot for each experiment to ensure consistent activity.

• Possible Cause 2: The compound has precipitated out of the working solution.

  • Solution: Before adding to your experimental setup, visually inspect your final working solution for any precipitate. Some compounds have limited solubility in aqueous media. Consider the final DMSO concentration in your assay, as high concentrations can be toxic to cells.

Problem 3: I am seeing inconsistent results between experiments.

• Possible Cause 1: Inconsistent concentrations due to multiple freeze-thaw cycles of the same stock solution.

  • Solution: Prepare single-use aliquots of your stock solution immediately after preparation. This ensures that a fresh, consistently concentrated solution is used for each experiment.

• Possible Cause 2: Degradation of the compound in the working solution over the course of the experiment.

  • Solution: Prepare the final working solution immediately before use. If the experiment is lengthy, consider the stability of NU6300 in your specific assay medium.

Data & Protocols

Quantitative Storage Data

The following table summarizes the recommended storage conditions for NU6300. For precise stability data, refer to the certificate of analysis provided by the manufacturer or conduct in-house stability studies.

Form	Solvent	Storage Temperature	Recommended Duration	Notes
Powder	N/A	-20°C	≥ 2 years	Keep desiccated and protected from light.
Stock Solution	DMSO	-20°C	≤ 6 months	Aliquot to avoid freeze-thaw cycles.
Stock Solution	DMSO	-80°C	≥ 1 year	Preferred for long-term solution storage.
Working Solution	Aqueous Buffer/Medium	Room Temperature	< 24 hours	Prepare fresh before each experiment.

Experimental Protocol: Preparation of NU6300 Stock Solution (10 mM)

• Pre-weighing: Allow the vial of NU6300 powder to equilibrate to room temperature for 15-20 minutes before opening to prevent moisture condensation.

• Weighing: On a calibrated analytical balance, weigh out the desired amount of NU6300 powder. For example, to prepare 1 mL of a 10 mM solution of a compound with a molecular weight of 450.5 g/mol , you would weigh 4.505 mg.

• Dissolution: Add the appropriate volume of high-purity DMSO to the powder.

• Mixing: Vortex the solution for 1-2 minutes until the powder is completely dissolved. If necessary, sonicate the vial in a water bath for 5-10 minutes.

• Aliquoting: Dispense the stock solution into single-use, light-protected (amber) vials.

• Storage: Store the aliquots at -20°C or -80°C.

Visual Guides

Caption: Experimental workflow for handling NU6300 from powder to analysis.

Caption: Troubleshooting flowchart for low experimental bioactivity of NU6300.

Caption: Hypothetical signaling pathway showing NU6300 as a CDK2 inhibitor.

Technical Support Center: NU6300 and Potential Cardiotoxicity

This technical support center provides researchers, scientists, and drug development professionals with guidance on the potential cardiotoxicity of NU6300, particularly at high concentrations. The information is presented in a question-and-answer format for clarity and ease of use.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of NU6300?

A1: NU6300 is known to have a dual mechanism of action. It was initially identified as a covalent, irreversible, and ATP-competitive inhibitor of Cyclin-Dependent Kinase 2 (CDK2), with an IC50 value of 0.16 μM[1][2]. More recently, NU6300 has been identified as a specific inhibitor of Gasdermin D (GSDMD), a key mediator of pyroptosis. It acts by covalently binding to cysteine-191 of GSDMD, which blocks its cleavage and subsequent pore formation[3][4][5]. NU6300 also impairs the palmitoylation of GSDMD, further inhibiting its function[3][4][5].

Q2: Is there evidence of NU6300-induced cardiotoxicity?

A2: Yes, recent studies have indicated potential cardiotoxicity associated with NU6300 at higher concentrations. Specifically, NU6300 was found to block the human Ether-à-go-go-Related Gene (hERG) potassium channel with an IC50 of 5.94 μM in an in vitro assay using HEK-293 cells[3]. Inhibition of the hERG channel is a key indicator of potential cardiac arrhythmia risk.

Q3: What in vivo data is available regarding the cardiotoxicity of NU6300?

A3: In vivo studies in mice have demonstrated a narrow safety window for NU6300 regarding cardiotoxicity[3]. In a maximum tolerated dose (MTD) investigation, a dose of 120 mg/kg resulted in fatalities in mice[3]. However, a lower dose of 20 mg/kg administered intraperitoneally for five days showed no apparent toxicity to vital organs, including the heart, as determined by H&E staining[3].

Troubleshooting Guide

Issue: I am observing unexpected cell death in my cardiomyocyte cell cultures when treating with high concentrations of NU6300.

Troubleshooting Steps:

• Concentration Range: What concentration of NU6300 are you using?

  • Recommendation: Based on available data, hERG channel inhibition occurs with an IC50 of 5.94 μM[3]. Consider reducing the concentration to a range well below this threshold if your experimental goals allow. For reference, the IC50 for CDK2 inhibition is significantly lower at 0.16 μM[1][2].

• Positive Control: Are you using a positive control for cardiotoxicity?

  • Recommendation: Include a known cardiotoxic agent (e.g., doxorubicin) as a positive control to validate the sensitivity of your cardiomyocyte culture system to cardiotoxic effects.

• Assay Method: How are you measuring cell viability?

  • Recommendation: Employ multiple assays to assess cell health. In addition to standard viability assays like MTT or LDH release, consider using assays that specifically measure apoptosis (e.g., caspase-3/7 activity) or changes in cardiomyocyte contractility.

• hERG Liability: Have you assessed for potential hERG channel inhibition in your specific experimental setup?

  • Recommendation: If your research involves high concentrations of NU6300, consider performing patch-clamp electrophysiology studies to directly measure the effect on cardiac ion channels, particularly IKr (the current carried by hERG channels).

Issue: My in vivo study with NU6300 is showing unexpected mortality at high doses.

Troubleshooting Steps:

• Dose Level: What dose of NU6300 are you administering?

  • Recommendation: A dose of 120 mg/kg has been reported to be fatal in mice[3]. It is crucial to perform a dose-ranging study to determine the maximum tolerated dose (MTD) in your specific animal model and strain. A dose of 20 mg/kg has been shown to be tolerated for at least 5 days without apparent organ toxicity[3].

• Cardiovascular Monitoring: Are you monitoring cardiovascular parameters in your animals?

  • Recommendation: For in vivo studies involving high doses of NU6300, consider incorporating cardiovascular monitoring such as electrocardiography (ECG) to detect potential arrhythmias or other cardiac abnormalities. Echocardiography can also be used to assess cardiac function.

• Histopathological Analysis: Are you performing detailed histopathology on cardiac tissue?

  • Recommendation: At the end of the study, ensure that a thorough histopathological examination of the heart is conducted by a qualified pathologist to identify any signs of cardiac damage, such as inflammation, fibrosis, or myocyte necrosis.

Data Summary

Table 1: In Vitro and In Vivo Cardiotoxicity Data for NU6300

Parameter	Assay	Result	Reference
hERG Inhibition (IC50)	HEK-293 cells stably transfected with hERG	5.94 μM	[3]
Maximum Tolerated Dose (MTD)	In vivo (mice)	100 mg/kg (decelerated weight gain)	[3]
Lethal Dose	In vivo (mice)	120 mg/kg	[3]
No Apparent Toxicity Dose	In vivo (mice, 5 days)	20 mg/kg (intraperitoneal)	[3]

Experimental Protocols

Protocol 1: In Vitro Assessment of NU6300 Cardiotoxicity using Cardiomyocytes

• Cell Culture:

  • Culture human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs) or a relevant cardiomyocyte cell line (e.g., AC16) according to standard protocols.

  • Plate cells in appropriate well plates for the chosen assays.

• Compound Treatment:

  • Prepare a stock solution of NU6300 in a suitable solvent (e.g., DMSO).

  • Serially dilute NU6300 to a range of final concentrations, ensuring the final solvent concentration is consistent across all wells and does not exceed 0.1%.

  • Include a vehicle control (solvent only) and a positive control for cardiotoxicity (e.g., doxorubicin).

  • Treat cells for a relevant time course (e.g., 24, 48, 72 hours).

• Cardiotoxicity Assessment:

  • Cell Viability: Measure cell viability using a commercially available assay such as the MTT or CellTiter-Glo® Luminescent Cell Viability Assay.

  • Apoptosis: Quantify apoptosis using a caspase-3/7 activity assay or by flow cytometry using Annexin V/Propidium Iodide staining.

  • Structural Cardiotoxicity: Perform immunofluorescence staining for cardiac-specific markers like cardiac Troponin T (cTnT) and α-actinin to assess cardiomyocyte integrity and sarcomeric structure.

  • Functional Cardiotoxicity: If available, use a microelectrode array (MEA) system to measure changes in cardiomyocyte field potential duration and beat rate.

Protocol 2: In Vivo Evaluation of NU6300 Cardiotoxicity in a Rodent Model

• Animal Model:

  • Use a suitable rodent model (e.g., C57BL/6 mice or Sprague-Dawley rats).

  • Acclimatize animals to the facility for at least one week before the start of the experiment.

• Dose Formulation and Administration:

  • Formulate NU6300 in an appropriate vehicle for the chosen route of administration (e.g., intraperitoneal, oral gavage). A formulation of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline has been described[6].

  • Administer NU6300 at a range of doses, including a vehicle control group. Based on existing data, a dose of 20 mg/kg could be a starting point for a no-effect level, while doses approaching 100 mg/kg should be used with caution[3].

• In-Life Monitoring:

  • Monitor animals daily for clinical signs of toxicity, including changes in body weight, food and water consumption, and overall activity.

  • If possible, perform non-invasive cardiovascular monitoring, such as ECG, at baseline and at various time points after dosing.

• Terminal Procedures and Tissue Collection:

  • At the end of the study, collect blood for clinical chemistry analysis, including cardiac biomarkers (e.g., Troponin I).

  • Euthanize animals and perform a gross necropsy.

  • Collect the heart, weigh it, and fix it in 10% neutral buffered formalin for histopathological analysis.

• Histopathology:

  • Process the fixed heart tissue, embed in paraffin, and section.

  • Stain sections with Hematoxylin and Eosin (H&E) and other relevant stains (e.g., Masson's trichrome for fibrosis) to evaluate for any signs of cardiotoxicity.

Visualizations

Caption: Dual inhibitory mechanism of NU6300 on CDK2 and GSDMD.

Caption: Troubleshooting workflow for in vivo cardiotoxicity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. abmole.com [abmole.com]
• 3. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. NU6300 | CDK2 inhibitor | NLRP3-GSDMD(Gasdermin D) | TargetMol [targetmol.com]

Reference Data & Comparative Studies

Validating NU6300 Target Engagement: A Comparative Guide to the DARTS Assay and Alternative Methods

For researchers, scientists, and drug development professionals, confirming that a small molecule interacts directly with its intended protein target within the complex cellular environment is a critical step in drug discovery. This guide provides a comprehensive comparison of the Drug Affinity Responsive Target Stability (DARTS) assay for validating the target engagement of NU6300, a covalent inhibitor, with its identified target, Gasdermin D (GSDMD). We will explore the experimental data supporting this interaction, detail the methodologies of key experiments, and compare the DARTS assay with alternative approaches such as the Cellular Thermal Shift Assay (CETSA) and Biolayer Interferometry (BLI).

NU6300 was initially identified as a covalent, ATP-competitive inhibitor of Cyclin-Dependent Kinase 2 (CDK2), with an IC50 of 0.16 μM, playing a role in cell cycle regulation.[1] More recently, NU6300 has been characterized as a specific inhibitor of GSDMD, a key protein in the pyroptosis pathway, an inflammatory form of cell death.[2] NU6300 covalently binds to cysteine-191 of GSDMD, blocking its cleavage and subsequent pyroptotic activity.[2][3] This guide will focus on the validation of NU6300's engagement with GSDMD.

The DARTS Assay: Confirming NU6300-GSDMD Interaction

The DARTS assay is a powerful, label-free technique used to identify and validate the interaction between a small molecule and its protein target.[4][5] The principle of DARTS lies in the fact that the binding of a small molecule can stabilize the target protein's structure, making it more resistant to degradation by proteases.[6]

Recent studies have successfully employed the DARTS assay to demonstrate the direct interaction between NU6300 and GSDMD.[2] In these experiments, cell lysates were treated with varying concentrations of NU6300, followed by digestion with a protease. Subsequent analysis by SDS-PAGE and Western blotting revealed that NU6300 protected GSDMD from proteolytic degradation in a dose-dependent manner.[2] This protective effect indicates a direct binding interaction between NU6300 and GSDMD.

Quantitative Comparison of Target Engagement Assays

While the DARTS assay provides qualitative and semi-quantitative evidence of target engagement, other biophysical techniques can offer more precise quantitative data, such as binding affinity (KD). Below is a comparison of the data obtained from different assays for the NU6300-GSDMD interaction.

Assay Type	Principle	Key Findings for NU6300-GSDMD Interaction	Quantitative Data
DARTS	Ligand-induced protein stabilization against proteolysis.[6]	NU6300 protects GSDMD from protease digestion in a dose-dependent manner in cell lysates.[2]	Semi-quantitative (from Western blot band intensity).[2]
Biolayer Interferometry (BLI)	Measures changes in the interference pattern of light reflected from a biosensor as molecules bind and dissociate.[7][8]	Real-time analysis of the binding kinetics between NU6300 and purified GSDMD protein.[4]	KD: 29.1 μM [4]
Microscale Thermophoresis (MST)	Measures the movement of molecules in a microscopic temperature gradient, which is altered upon ligand binding.	Confirmed direct binding of NU6300 to GSDMD.[2]	KD: 36.12 μM [2]
Cellular Thermal Shift Assay (CETSA)	Ligand binding increases the thermal stability of the target protein.[9]	NU6300 treatment increased the thermal stability of GSDMD in cells.[4]	Qualitative/Semi-quantitative (from Western blot band intensity at different temperatures).[4]

Experimental Protocols

DARTS Assay Protocol for NU6300-GSDMD

This protocol is a generalized procedure based on established DARTS methodologies.[5][10]

• Cell Lysis: Prepare cell lysates from a suitable cell line (e.g., THP-1 monocytes) using a lysis buffer supplemented with protease inhibitors.[2]

• Compound Incubation: Incubate the cell lysates with varying concentrations of NU6300 (e.g., 10 µM, 100 µM, 1000 µM) and a vehicle control (e.g., DMSO) for a specified time at room temperature.[2]

• Protease Digestion: Add a protease, such as pronase, to the lysates and incubate for a time optimized to achieve partial protein digestion.[2]

• Reaction Quenching: Stop the digestion by adding a protease inhibitor cocktail and SDS-PAGE loading buffer.

• Western Blot Analysis: Separate the protein samples by SDS-PAGE, transfer to a PVDF membrane, and probe with a primary antibody specific for GSDMD. Visualize the protein bands using a suitable secondary antibody and detection reagent. Increased band intensity in the NU6300-treated samples compared to the control indicates target engagement.[11]

Cellular Thermal Shift Assay (CETSA) Protocol

This is a general protocol for performing a CETSA experiment.[9][12]

• Cell Treatment: Treat intact cells with NU6300 or a vehicle control.

• Heat Challenge: Heat the cell suspensions to a range of temperatures for a short period (e.g., 3 minutes).

• Cell Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction from the aggregated proteins by centrifugation.

• Protein Quantification: Analyze the amount of soluble GSDMD in each sample by Western blotting. A shift in the melting curve to a higher temperature in the NU6300-treated samples indicates target stabilization.

Visualizing the Molecular Pathways

DARTS Assay Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 4. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Drug affinity responsive target stability (DARTS) for small-molecule target identification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Step-by-Step Protocol: How to Perform a DARTS Assay - Creative Proteomics [creative-proteomics.com]
• 7. Bio-Layer Interferometry Analysis of the Target Binding Activity of CRISPR-Cas Effector Complexes | Semantic Scholar [semanticscholar.org]
• 8. Use of Bio-Layer Interferometry (BLI) to measure binding affinities of SNAREs and phosphoinositides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Drug Affinity Responsive Target Stability (DARTS ) Assay to Detect Interaction Between a Purified Protein and a Small Molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]

A Comparative Guide to Covalent CDK2 Inhibitors: NU6300 and Roseopurpurin C

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of NU6300 and the recently discovered roseopurpurin C, two distinct covalent inhibitors of Cyclin-Dependent Kinase 2 (CDK2). CDK2 is a key regulator of cell cycle progression, and its inhibition is a promising strategy for cancer therapy. Covalent inhibitors, which form a permanent bond with their target protein, can offer advantages in terms of potency and duration of action. This document summarizes the available experimental data for NU6300 and roseopurpurin C, presents detailed experimental protocols, and visualizes key concepts using diagrams.

Mechanism of Action and Performance Data

NU6300 was the first reported covalent inhibitor of CDK2, demonstrating the feasibility of targeting this kinase with an irreversible mechanism of action.[1][2] More recently, roseopurpurin C, a natural product, has been identified as a potent, ATP-competitive covalent inhibitor of CDK2.[3] Both inhibitors target a lysine residue within the CDK2 active site, but their distinct chemical scaffolds and origins provide a valuable comparative study.

The following table summarizes the key quantitative data for NU6300 and roseopurpurin C.

Parameter	NU6300	Roseopurpurin C	Reference(s)
Mechanism of Action	Irreversible, Covalent	Covalent, ATP-Competitive	[2][3]
Target Residue	Lys89	Active site Lysine	[2][4]
Electrophilic Warhead	Vinyl Sulfone	Not explicitly defined, enzyme-activated	[2][4]
Biochemical Potency (IC₅₀)	0.16 µM (CDK2)	47 ± 6 nM (CDK2/cyclin E1)	[3]
Apparent Inhibition Constant (Kᵢₐₚₚ)	Not Reported	44 nM (CDK2)
Cellular Potency (IC₅₀)	Not Reported	500 ± 200 nM (NanoBRET in HEK293 cells)

Kinase Selectivity

Selectivity is a critical aspect of kinase inhibitor development to minimize off-target effects. Both NU6300 and roseopurpurin C have been profiled for their selectivity against a panel of other kinases.

NU6300 Selectivity: A screen against 131 protein kinases showed that at a concentration of 1 µM, NU6300 inhibited 13 kinases to less than 25% of their activity.[2] This suggests a degree of selectivity for CDK2.

Roseopurpurin C Selectivity: In a panel of 30 kinases, roseopurpurin C demonstrated nanomolar IC₅₀ values against seven kinases, five of which belonged to the CDK family. Notably, it showed modest selectivity for CDK2 over CDK1 and strong selectivity for CDK2 over CDK9.

Experimental Protocols

Detailed methodologies are crucial for the replication and comparison of experimental findings. Below are the protocols for key experiments cited in the characterization of NU6300 and roseopurpurin C.

In Vitro Kinase Assay (General Protocol)

This assay measures the ability of an inhibitor to block the phosphorylation of a substrate by a kinase.

• Enzyme: Recombinant human CDK2/cyclin A or CDK2/cyclin E1 complex.

• Substrate: A peptide or protein substrate, such as a fragment of the Retinoblastoma protein (Rb) or Histone H1.

• Reaction Buffer: A buffer containing components such as Tris-HCl, MgCl₂, DTT, and ATP.

• Detection Method: The transfer of a radiolabeled phosphate from [γ-³²P]ATP to the substrate is a common method. The phosphorylated substrate is then captured and quantified using a scintillation counter.[5] Alternatively, luminescence-based assays like the ADP-Glo™ Kinase Assay can be used, which measure the amount of ADP produced.

• Procedure:

  • The kinase, inhibitor (at various concentrations), and substrate are pre-incubated in the reaction buffer.

  • The reaction is initiated by the addition of ATP (containing a tracer if radiolabeled).

  • The reaction is allowed to proceed for a defined period at a specific temperature (e.g., 30°C).

  • The reaction is stopped, and the amount of phosphorylated substrate or ADP is quantified.

  • IC₅₀ values are calculated by plotting the percentage of inhibition against the inhibitor concentration.

NanoBRET™ Target Engagement Assay (for Roseopurpurin C)

This assay measures the binding of an inhibitor to its target protein within living cells.[6]

• Principle: The assay relies on Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged CDK2 (the energy donor) and a fluorescently labeled tracer that binds to the same site as the inhibitor (the energy acceptor).[7]

• Cell Line: HEK293 cells are commonly used.

• Reagents:

  • Expression vectors for NanoLuc®-CDK2 and its partner cyclin.

  • A cell-permeable fluorescent tracer that binds to the CDK2 active site.

  • NanoGlo® Live Cell Substrate.

• Procedure:

  • HEK293 cells are co-transfected with the NanoLuc®-CDK2 and cyclin expression vectors.

  • Transfected cells are plated in a multi-well plate.

  • The cells are treated with varying concentrations of the inhibitor (e.g., roseopurpurin C).

  • The fluorescent tracer is added to the cells.

  • The NanoGlo® Live Cell Substrate is added, and the donor and acceptor emission signals are measured using a plate reader.

  • The BRET ratio is calculated, and IC₅₀ values are determined from the dose-response curve.[8][9]

Mass Spectrometry for Covalent Adduct Confirmation

This technique is used to confirm the covalent binding of the inhibitor to the target protein.

• Procedure:

  • The purified kinase (e.g., CDK2/cyclin A) is incubated with a molar excess of the covalent inhibitor.

  • The protein-inhibitor complex is then analyzed by electrospray ionization mass spectrometry (ESI-MS).

  • The formation of a covalent adduct is confirmed by observing a mass shift in the protein corresponding to the molecular weight of the inhibitor.[2]

Visualizations

CDK2 Signaling Pathway in Cell Cycle Progression

The following diagram illustrates the central role of the CDK2/Cyclin E complex in the G1/S transition of the cell cycle.

Caption: Simplified CDK2 signaling pathway in the G1/S transition of the cell cycle.

Experimental Workflow for Characterizing Covalent CDK2 Inhibitors

This diagram outlines a typical workflow for the discovery and characterization of novel covalent CDK2 inhibitors.

Caption: Workflow for the characterization of covalent CDK2 inhibitors.

Logical Relationship of Covalent Inhibition

This diagram illustrates the two-step process of covalent inhibition, involving initial reversible binding followed by irreversible bond formation.

References

• 1. An enzyme activity-based workflow for the identification and characterization of covalent inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification and Characterization of an Irreversible Inhibitor of CDK2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Protocol for measuring BRAF autoinhibition in live cells using a proximity-based NanoBRET assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NanoBRET™ Protein:Protein Interaction System Protocol [worldwide.promega.com]
• 8. researchgate.net [researchgate.net]
• 9. promega.com [promega.com]

selectivity profile of NU6300 against other gasdermin family members

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the selectivity profile of NU6300, a potent inhibitor of Gasdermin D (GSDMD), against other members of the gasdermin family. The information presented herein is supported by experimental data to aid in the evaluation of NU6300 for research and therapeutic development purposes.

Summary of NU6300's Selectivity Profile

NU6300 has been identified as a specific, covalent inhibitor of Gasdermin D (GSDMD), a key executioner protein in the pyroptotic cell death pathway.[1][2] Experimental evidence demonstrates that NU6300 exhibits high selectivity for GSDMD over other members of the gasdermin protein family.

Quantitative Data on NU6300 Activity

The inhibitory activity of NU6300 has been quantified against GSDMD, revealing its potency in cellular and biochemical assays.

Target	Assay Type	Metric	Value	Cell/System
GSDMD	Pyroptosis Inhibition	IC50	0.89 µM	THP-1 cells
GSDMD	Pyroptosis Inhibition	IC50	0.93 µM	Bone Marrow-Derived Macrophages (BMDMs)
GSDMD	Direct Binding	KD	36.12 µM	Microscale Thermophoresis (MST)
GSDMA	Protein Protection	-	No Protection Observed	Drug Affinity Responsive Target Stability (DARTS)
GSDMB	Protein Protection	-	No Protection Observed	Drug Affinity Responsive Target Stability (DARTS)
GSDMC	Protein Protection	-	No Protection Observed	Drug Affinity Responsive Target Stability (DARTS)
GSDME	Protein Protection	-	Protection Observed	Drug Affinity Responsive Target Stability (DARTS)
GSDME	Cell Death Inhibition	-	No Inhibition Observed	Etoposide-treated RAW264.7 cells
DFNB59	Protein Protection	-	No Protection Observed	Drug Affinity Responsive Target stability (DARTS)

IC50 (Half-maximal inhibitory concentration) values indicate the concentration of NU6300 required to inhibit 50% of the pyroptotic response. A lower IC50 value signifies higher potency.[1] KD (Dissociation constant) represents the affinity of NU6300 for GSDMD, with a lower value indicating stronger binding.[1]

While the Drug Affinity Responsive Target Stability (DARTS) assay indicated some interaction between NU6300 and GSDME, subsequent functional assays in GSDME-expressing cells showed no inhibition of GSDME-mediated cell death by NU6300 at micromolar concentrations.[1] This suggests that the observed protection in the DARTS assay might be a non-specific effect and that NU6300 does not functionally target GSDME in a cellular context.[1] For other tested gasdermin family members—GSDMA, GSDMB, GSDMC, and DFNB59—NU6300 did not show any protective effect in the DARTS assay, indicating a lack of significant binding.[1]

Mechanism of Action and Covalent Targeting

NU6300 functions by covalently modifying cysteine-191 (C191) on human GSDMD.[1][2] This interaction blocks the cleavage of GSDMD by inflammatory caspases and impairs the palmitoylation of the protein, which is crucial for its membrane localization and the subsequent formation of pores that lead to pyroptosis.[1][2] The high selectivity of NU6300 for GSDMD is attributed to this specific covalent interaction.

Experimental Protocols

The selectivity of NU6300 was primarily determined using the Drug Affinity Responsive Target Stability (DARTS) assay.

Drug Affinity Responsive Target Stability (DARTS) Assay

The DARTS assay is a technique used to identify protein targets of small molecules. It is based on the principle that a protein, when bound to a small molecule, becomes more stable and thus more resistant to proteolysis.

Experimental Workflow:

• Cell Lysate Preparation: Cell lysates containing the gasdermin family members of interest are prepared.

• Incubation with NU6300: The lysates are incubated with varying concentrations of NU6300 or a vehicle control (e.g., DMSO).

• Protease Digestion: A protease (e.g., pronase) is added to the lysates. The unbound proteins are digested by the protease, while the proteins stabilized by binding to NU6300 are protected from digestion.

• SDS-PAGE and Western Blotting: The digested samples are run on an SDS-PAGE gel to separate the proteins by size.

• Analysis: The presence of full-length gasdermin proteins is detected by Western blotting using specific antibodies. A stronger band in the NU6300-treated sample compared to the control indicates that NU6300 binds to and protects that specific gasdermin from degradation.

Below is a diagram illustrating the logical workflow for assessing the selectivity of NU6300.

Workflow for NU6300 Selectivity Profiling

Signaling Pathway Inhibition

NU6300 specifically targets GSDMD, which acts downstream of inflammasome activation. It has been shown to block GSDMD cleavage without affecting upstream events like ASC oligomerization and caspase-1 processing in the context of AIM2 and NLRC4 inflammasomes, further confirming its high selectivity for GSDMD.[1]

The diagram below illustrates the canonical inflammasome pathway and the specific point of inhibition by NU6300.

NU6300 Inhibition of GSDMD Cleavage

References

• 1. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Pyroptosis Inhibition: NU6300 versus Necrosulfonamide (NSA)

For researchers, scientists, and drug development professionals, understanding the nuances of pyroptosis inhibitors is critical for advancing therapeutic strategies against inflammatory diseases. This guide provides a detailed comparison of two prominent inhibitors, NU6300 and Necrosulfonamide (NSA), focusing on their inhibitory effects on pyroptosis, supported by experimental data and methodologies.

Pyroptosis is a form of programmed cell death characterized by cell lysis and the release of pro-inflammatory cytokines, playing a crucial role in the innate immune response. The execution of pyroptosis is primarily mediated by the gasdermin family of proteins, with Gasdermin D (GSDMD) being a key player. Both NU6300 and NSA have emerged as inhibitors of this pathway, targeting GSDMD to prevent the formation of pores in the cell membrane. This guide delves into a head-to-head comparison of their mechanisms, efficacy, and the experimental protocols used to evaluate their function.

Mechanism of Action: A Tale of Two Inhibitors

While both NU6300 and NSA target the pyroptosis executioner protein GSDMD, they do so through distinct mechanisms.

NU6300 is a specific and potent GSDMD inhibitor that acts by covalently modifying cysteine-191 (C191) in the GSDMD protein.[1] This modification effectively blocks the cleavage of GSDMD by caspases and prevents its subsequent palmitoylation, a critical step for its membrane localization and pore formation.[1] A noteworthy characteristic of NU6300 is its feedback inhibition on the NLRP3 inflammasome. While it does not affect upstream components of the AIM2 and NLRC4 inflammasomes, it robustly inhibits ASC oligomerization and caspase-1 processing in the context of NLRP3 activation.[2]

Necrosulfonamide (NSA) , on the other hand, directly binds to GSDMD and inhibits the oligomerization of its N-terminal domain (GSDMD-N).[3] This prevents the assembly of the GSDMD pores in the cell membrane, thereby blocking pyroptotic cell death and the release of inflammatory cytokines.[1][4] NSA has been shown to be effective in inhibiting pyroptosis downstream of multiple inflammasomes, including NLRP3, NLRC4, and pyrin. Some non-steroidal anti-inflammatory drugs (NSAIDs) have also been reported to inhibit caspases, which could represent an alternative or complementary mechanism for pyroptosis inhibition.

dot

Caption: Signaling pathways of NU6300 and NSA in pyroptosis inhibition.

Comparative Efficacy: A Quantitative Look

Direct comparative studies providing IC50 values for both NU6300 and NSA in the same pyroptosis assay are limited. However, existing research offers valuable insights into their relative potency.

One study directly compared the inhibitory effects of NU6300 and NSA on pyroptosis in both human THP-1 cells and mouse bone marrow-derived macrophages (BMDMs) using a lactate dehydrogenase (LDH) release assay. The results indicated that NU6300 exhibited better inhibitory effects on pyroptosis compared to NSA in both cell types.

Inhibitor	Target	Binding Affinity (KD)	Relative Efficacy (LDH Assay)	IC50
NU6300	Gasdermin D (GSDMD)	36.12 μM	More potent than NSA	Not explicitly reported for pyroptosis
NSA	Gasdermin D (GSDMD)	Not explicitly reported	Less potent than NU6300	~10 µmol/L (inferred for pyroptosis)

Note: The IC50 value for NSA is an approximation for pyroptosis inhibition based on available literature and may vary depending on the experimental conditions.

Experimental Protocols

To ensure reproducibility and facilitate further research, detailed methodologies for the key experiments cited are provided below.

Lactate Dehydrogenase (LDH) Release Assay for Pyroptosis Inhibition

This assay quantifies cell death by measuring the activity of LDH, a cytosolic enzyme released into the culture supernatant upon cell lysis.

Materials:

• Cells (e.g., THP-1 monocytes or BMDMs)

• Cell culture medium

• Lipopolysaccharide (LPS)

• Pyroptosis inducer (e.g., Nigericin, ATP)

• NU6300 and/or NSA

• LDH cytotoxicity assay kit

• 96-well plates

• Microplate reader

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a suitable density and allow them to adhere overnight. For THP-1 cells, differentiation into macrophages may be required using PMA.

• Priming: Prime the cells with LPS (e.g., 1 µg/mL) for a specified period (e.g., 4 hours) to upregulate pro-IL-1β and NLRP3 expression.

• Inhibitor Treatment: Pre-treat the cells with various concentrations of NU6300 or NSA for a defined time (e.g., 1 hour). Include a vehicle control (e.g., DMSO).

• Pyroptosis Induction: Induce pyroptosis by adding a second signal, such as nigericin (e.g., 10 µM) or ATP (e.g., 5 mM), and incubate for the desired duration (e.g., 1-2 hours).

• Supernatant Collection: Centrifuge the plate to pellet the cells and carefully collect the supernatant.

• LDH Measurement: Measure the LDH activity in the supernatant according to the manufacturer's instructions of the LDH cytotoxicity assay kit.

• Data Analysis: Calculate the percentage of LDH release relative to a positive control (cells lysed with a lysis buffer) and a negative control (untreated cells). The inhibitory effect of the compounds is determined by the reduction in LDH release.[5][6][7]

dot

Caption: Workflow for the LDH release assay to assess pyroptosis inhibition.

Caspase-1 Activity Assay

This assay measures the activity of caspase-1, a key enzyme in the pyroptosis pathway responsible for cleaving GSDMD and pro-inflammatory cytokines.

Materials:

• Cell lysates from treated cells

• Caspase-1 activity assay kit (e.g., colorimetric or fluorometric)

• Microplate reader

Protocol:

• Cell Lysis: Following treatment with inhibitors and pyroptosis inducers, lyse the cells using the lysis buffer provided in the assay kit.

• Protein Quantification: Determine the protein concentration of the cell lysates to ensure equal loading.

• Assay Reaction: In a 96-well plate, mix the cell lysate with the caspase-1 substrate (e.g., Ac-YVAD-pNA for colorimetric assays or a fluorescent substrate).

• Incubation: Incubate the plate at 37°C for the time specified in the kit's protocol to allow the caspase-1 to cleave the substrate.

• Signal Detection: Measure the absorbance (for colorimetric assays) or fluorescence (for fluorometric assays) using a microplate reader.

• Data Analysis: The caspase-1 activity is proportional to the signal generated and can be normalized to the protein concentration. The inhibitory effect is calculated as the percentage reduction in caspase-1 activity compared to the control.[8][9][10][11]

IL-1β Secretion Assay (ELISA)

This assay quantifies the amount of mature IL-1β released into the cell culture supernatant, a hallmark of pyroptosis.

Materials:

• Cell culture supernatants from treated cells

• IL-1β ELISA kit

• Microplate reader

Protocol:

• Supernatant Collection: Collect the cell culture supernatants after inducing pyroptosis in the presence or absence of inhibitors.

• ELISA Procedure: Perform the ELISA according to the manufacturer's instructions. This typically involves:

  • Adding the supernatants and standards to a 96-well plate pre-coated with an anti-IL-1β capture antibody.

  • Incubating to allow IL-1β to bind.

  • Washing the plate and adding a detection antibody conjugated to an enzyme (e.g., HRP).

  • Incubating and washing again.

  • Adding a substrate that reacts with the enzyme to produce a colorimetric signal.

  • Stopping the reaction and measuring the absorbance.

• Data Analysis: Generate a standard curve using the known concentrations of the IL-1β standards. Use this curve to determine the concentration of IL-1β in the experimental samples. The inhibitory effect is calculated as the percentage reduction in IL-1β secretion.[12][13][14][15]

Conclusion

Both NU6300 and NSA are valuable tools for studying and potentially treating diseases driven by pyroptosis. NU6300 appears to be a more potent inhibitor of GSDMD-mediated pyroptosis and possesses a unique feedback inhibition mechanism on the NLRP3 inflammasome. NSA, while also an effective GSDMD inhibitor, has a broader inhibitory profile that includes necroptosis. The choice between these inhibitors will depend on the specific research question and the desired therapeutic outcome. The provided experimental protocols offer a solid foundation for researchers to further investigate the inhibitory effects of these and other compounds on the pyroptosis pathway.

References

• 1. Inhibition of IL-1β release from macrophages targeted with necrosulfonamide-loaded porous nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. resources.revvity.com [resources.revvity.com]
• 4. Necrosulfonamide ameliorates intestinal inflammation via inhibiting GSDMD-medicated pyroptosis and MLKL-mediated necroptosis [pubmed.ncbi.nlm.nih.gov]
• 5. Detection of pyroptosis by measuring released lactate dehydrogenase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Detection of pyroptosis by measuring released lactate dehydrogenase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. antibodiesinc.com [antibodiesinc.com]
• 9. Caspase 1 Activity Assay Kit(Colorimetric Method) - Elabscience® [elabscience.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. mybiosource.com [mybiosource.com]
• 12. Human IL-1 beta ELISA Kit (BMS224-2) - Invitrogen [thermofisher.com]
• 13. Human IL-1 beta ELISA Kit (ab100562) | Abcam [abcam.com]
• 14. 人 IL-1 β ELISA 试剂盒 for serum, plasma, cell culture supernatant and urine | Sigma-Aldrich [sigmaaldrich.com]
• 15. Rapamycin Inhibited Pyroptosis and Reduced the Release of IL-1β and IL-18 in the Septic Response - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling NU6300's Efficacy in Halting GSDMD Cleavage: A Comparative Analysis

For Immediate Release

A deep dive into the validation of NU6300's potent inhibitory effect on Gasdermin D (GSDMD) cleavage, a critical event in the inflammatory cell death pathway of pyroptosis, is presented in this comprehensive guide. Through a comparative analysis with other known GSDMD inhibitors, this document provides researchers, scientists, and drug development professionals with essential data and protocols to evaluate the therapeutic potential of targeting GSDMD.

Gasdermin D (GSDMD) has emerged as a key executioner of pyroptosis, a form of programmed cell death that plays a significant role in inflammation and the pathogenesis of various diseases. The cleavage of GSDMD by inflammatory caspases is the pivotal step that unleashes its pore-forming N-terminal domain, leading to cell lysis and the release of pro-inflammatory cytokines. The development of small molecule inhibitors that can effectively block GSDMD cleavage is therefore a promising therapeutic strategy.

This guide focuses on NU6300, a covalent inhibitor that has been identified as a potent blocker of GSDMD cleavage. We will explore its mechanism of action and compare its performance against other GSDMD-targeting compounds—Disulfiram, Necrosulfonamide (NSA), and Dimethyl Fumarate (DMF)—through the lens of western blot analysis, the gold-standard technique for assessing protein cleavage.

Comparative Analysis of GSDMD Inhibitors

The efficacy of NU6300 in preventing GSDMD cleavage is best understood in the context of alternative inhibitors. While a direct head-to-head quantitative western blot analysis in a single study is not yet available in published literature, a comparison of their reported mechanisms and effects provides valuable insights.

Inhibitor	Target Site on GSDMD	Primary Mechanism of Action	Effect on GSDMD Cleavage
NU6300	Cysteine-191 (Cys191)	Covalently modifies Cys191, blocking caspase access. Also impairs palmitoylation.[1][2][3]	Inhibits
Disulfiram	Cysteine-191 (Cys191)	Covalently modifies Cys191, primarily inhibiting pore formation by the N-terminal fragment.[4][5][6]	No significant inhibition
Necrosulfonamide (NSA)	Cysteine-191 (Cys191)	Binds to GSDMD and inhibits the oligomerization of the cleaved N-terminal fragment.[7][8][9]	Acts downstream of cleavage
Dimethyl Fumarate (DMF)	Multiple Cysteines	Induces succination of GSDMD, preventing its interaction with and cleavage by caspases.[10][11][12]	Inhibits

Summary of Findings: NU6300 and Dimethyl Fumarate (DMF) stand out as inhibitors that directly prevent the cleavage of GSDMD, albeit through different covalent modifications.[1][10] In contrast, Disulfiram and Necrosulfonamide (NSA) primarily act on downstream events, either by preventing the formation of the lytic pore or by inhibiting the oligomerization of the cleaved GSDMD fragment.[4][7] This distinction is critical for researchers selecting tools to study the specific stages of pyroptosis or for developing therapeutics with precise mechanisms of action.

Visualizing the Inhibition of GSDMD Cleavage

To further elucidate the distinct mechanisms of these inhibitors, the following signaling pathway diagram illustrates the points of intervention for NU6300 and its comparators.

GSDMD cleavage pathway and inhibitor targets.

Experimental Protocol: Western Blot for GSDMD Cleavage

This protocol provides a standardized method for assessing the effect of inhibitors on GSDMD cleavage in a cell-based assay.

1. Cell Culture and Treatment:

• Plate an appropriate cell line (e.g., THP-1 monocytes or bone marrow-derived macrophages) at a suitable density.

• Prime cells with lipopolysaccharide (LPS) to induce the expression of pro-inflammatory proteins, including GSDMD.

• Pre-incubate the cells with varying concentrations of NU6300 or comparator inhibitors for a specified time.

• Induce pyroptosis using an appropriate stimulus (e.g., Nigericin, ATP).

2. Cell Lysis:

• After treatment, carefully collect the cell culture supernatant (which will contain released proteins from pyroptotic cells) and lyse the adherent cells.

• For cell lysis, use a RIPA buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% Triton X-100, 0.5% sodium deoxycholate, 0.1% SDS) supplemented with a protease and phosphatase inhibitor cocktail.[13]

• Scrape the cells in ice-cold lysis buffer and transfer to a microcentrifuge tube.

• Incubate on ice for 30 minutes with periodic vortexing.

• Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Collect the supernatant containing the protein lysate.

3. Protein Quantification:

• Determine the protein concentration of each lysate using a BCA protein assay kit to ensure equal loading of samples.

4. Sample Preparation and SDS-PAGE:

• Mix the protein lysates with Laemmli sample buffer and boil at 95-100°C for 5-10 minutes to denature the proteins.

• Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-polyacrylamide gel (e.g., 12% acrylamide).

• Include a protein molecular weight marker to determine the size of the detected bands.

• Run the gel until the dye front reaches the bottom.

5. Protein Transfer:

• Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

6. Immunoblotting:

• Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Incubate the membrane with a primary antibody specific for GSDMD overnight at 4°C. The antibody should be able to detect both full-length GSDMD (approx. 53 kDa) and the cleaved N-terminal fragment (approx. 30 kDa).

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again three times with TBST.

7. Detection and Analysis:

• Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

• Capture the chemiluminescent signal using an imaging system.

• Quantify the band intensities for full-length and cleaved GSDMD using densitometry software. The ratio of cleaved GSDMD to full-length GSDMD can be calculated to determine the extent of cleavage inhibition. A loading control, such as β-actin or GAPDH, should also be probed to ensure equal protein loading.

Visualizing the Experimental Workflow

The following diagram outlines the key steps in the western blot protocol for validating the effect of NU6300 on GSDMD cleavage.

Western blot workflow for GSDMD cleavage.

References

• 1. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. FDA-approved disulfiram inhibits pyroptosis by blocking gasdermin D pore formation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. FDA-approved disulfiram inhibits pyroptosis by blocking gasdermin D pore formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. Chemical disruption of the pyroptotic pore-forming protein gasdermin D inhibits inflammatory cell death and sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. search.tcsedsystem.edu [search.tcsedsystem.edu]
• 9. Pyroptosis and necroptosis inhibitor necrosulfonamide ameliorates lipopolysaccharide-induced inflammatory hyperalgesia in mice [pharmacia.pensoft.net]
• 10. Gasdermin D-mediated pyroptosis: mechanisms, diseases, and inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. biorxiv.org [biorxiv.org]

Assessing the Specificity of NU6300 for GSDMD Over Other Inflammasome Components: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the specificity of NU6300, a novel inhibitor of Gasdermin D (GSDMD), against other key components of the inflammasome pathway. The data presented herein is collated from recent studies to offer an objective assessment of NU6300's performance and to provide supporting experimental evidence for its mechanism of action.

Introduction to NU6300 and GSDMD

Gasdermin D (GSDMD) is a crucial executioner protein in the process of pyroptosis, a pro-inflammatory form of programmed cell death.[1][2][3][4] Upon activation by inflammatory caspases, GSDMD is cleaved, and its N-terminal domain oligomerizes to form pores in the cell membrane, leading to cell lysis and the release of inflammatory cytokines.[4][5] Given its central role in inflammation, GSDMD has emerged as a promising therapeutic target for a variety of inflammatory diseases.[6][7][8] NU6300 has been identified as a specific, covalent inhibitor of GSDMD.[1][2][3] It acts by binding to cysteine-191 (C191) on human GSDMD, which blocks both its cleavage by caspases and its subsequent palmitoylation, a necessary step for its membrane localization and pore formation.[1][2][8]

Comparative Specificity of NU6300

Recent research demonstrates that NU6300 exhibits high selectivity for GSDMD, particularly within the context of the AIM2 and NLRC4 inflammasome pathways.[1][2][3] In these pathways, NU6300 effectively inhibits GSDMD cleavage without affecting the upstream activation of ASC oligomerization or caspase-1 processing.[1][2][3] This indicates a high degree of specificity for the downstream effector protein, GSDMD.

However, in the context of the NLRP3 inflammasome, NU6300 shows a more complex inhibitory profile.[1][2][3] Studies have revealed a feedback inhibition mechanism where targeting GSDMD with NU6300 also leads to the suppression of upstream events in the NLRP3 pathway, including ASC oligomerization and caspase-1 activation.[1][2][3] This suggests that while NU6300 directly targets GSDMD, its effects on the NLRP3 inflammasome are broader.

Furthermore, NU6300 has been shown to be selective for GSDMD over other members of the gasdermin family, with the exception of some interaction with GSDME.[1]

Data Presentation: NU6300 Activity Profile

The following table summarizes the inhibitory activity of NU6300 on various components of different inflammasome pathways.

Inflammasome Pathway	Upstream Component	Target Component	Downstream Effect	NU6300 Inhibition
NLRP3	ASC Oligomerization	GSDMD Cleavage	IL-1β Release	Strong Inhibition
Caspase-1 Activation	Pyroptosis
AIM2	ASC Oligomerization	GSDMD Cleavage	IL-1β Release	Weak to No Inhibition of Upstream Components
Caspase-1 Activation	Pyroptosis	Strong Inhibition of GSDMD
NLRC4	ASC Oligomerization	GSDMD Cleavage	IL-1β Release	Weak to No Inhibition of Upstream Components
Caspase-1 Activation	Pyroptosis	Strong Inhibition of GSDMD
Non-canonical	Caspase-4/5/11	GSDMD Cleavage	Pyroptosis	Strong Inhibition

Experimental Protocols

Detailed methodologies for key experiments cited in the assessment of NU6300's specificity are provided below.

1. GSDMD Cleavage Assay (Western Blot)

• Objective: To visually assess the inhibition of GSDMD cleavage in the presence of NU6300.

• Methodology:

  • Culture appropriate cells (e.g., THP-1 monocytes or bone marrow-derived macrophages) and prime with lipopolysaccharide (LPS).

  • Pre-incubate the cells with varying concentrations of NU6300 or a vehicle control (DMSO).

  • Induce inflammasome activation using a specific agonist (e.g., nigericin for NLRP3, poly(dA:dT) for AIM2).

  • Lyse the cells and collect the protein extracts.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with primary antibodies specific for the N-terminal or C-terminal fragments of GSDMD.

  • Use a secondary antibody conjugated to a reporter enzyme (e.g., HRP) and detect the protein bands using a chemiluminescent substrate.

  • Analyze the band intensity to quantify the extent of GSDMD cleavage.[4][9][10][11]

2. ASC Oligomerization Assay

• Objective: To determine if NU6300 affects the upstream inflammasome assembly by measuring the oligomerization of the adaptor protein ASC.

• Methodology:

  • Following cell priming and treatment with NU6300 and an inflammasome agonist as described above, lyse the cells in a buffer containing a cross-linking agent (e.g., disuccinimidyl suberate - DSS).

  • Incubate the lysate to allow for cross-linking of ASC oligomers.

  • Centrifuge the lysate to pellet the cross-linked ASC specks.

  • Wash the pellet and then solubilize it in sample buffer.

  • Analyze the samples by Western blot using an anti-ASC antibody to detect monomeric and oligomeric forms of ASC.[1]

3. Caspase-1 Activity Assay

• Objective: To measure the enzymatic activity of caspase-1 to assess whether NU6300 has a direct inhibitory effect on this key inflammatory caspase.

• Methodology:

  • After cell treatment, lyse the cells and incubate the lysate with a specific fluorogenic caspase-1 substrate (e.g., Ac-YVAD-AMC).[12]

  • Measure the fluorescence generated by the cleavage of the substrate over time using a fluorescence plate reader.

  • The rate of fluorescence increase is proportional to the caspase-1 activity in the sample.

  • Alternatively, commercially available kits like Caspase-Glo 1 can be used which provide a luminescent readout.[1]

4. Pyroptosis Assessment (LDH Release and Propidium Iodide Uptake)

• Objective: To quantify cell death via pyroptosis by measuring the release of lactate dehydrogenase (LDH) and the uptake of propidium iodide (PI).

• Methodology for LDH Assay:

  • After treatment of cells with NU6300 and an inflammasome stimulus, collect the cell culture supernatant.

  • Use a commercially available LDH cytotoxicity assay kit to measure the amount of LDH released from the damaged cells into the supernatant. The enzymatic reaction in the kit produces a colored product that can be quantified by measuring its absorbance.[13][14]

• Methodology for PI Uptake Assay:

  • Following treatment, add propidium iodide, a fluorescent dye that is impermeable to live cells, to the cell culture.

  • Measure the fluorescence of the cells using a fluorescence microscope or a flow cytometer. An increase in PI fluorescence indicates loss of membrane integrity, a hallmark of pyroptosis.[9][13]

Visualizing the Mechanism and Workflow

Signaling Pathway of Inflammasome Activation and NU6300 Inhibition

Caption: Inflammasome signaling cascade and the specific inhibitory action of NU6300 on GSDMD.

Experimental Workflow for Assessing NU6300 Specificity

Caption: A typical experimental workflow to evaluate the specificity of NU6300.

Conclusion

The available data strongly supports that NU6300 is a potent and specific inhibitor of GSDMD. Its mechanism of action, involving the covalent modification of C191, effectively prevents the execution of pyroptosis. While NU6300 demonstrates remarkable selectivity for GSDMD over upstream components in the AIM2 and NLRC4 inflammasome pathways, its inhibitory effect on the NLRP3 inflammasome is more complex, involving a feedback loop that also suppresses upstream events. This nuanced activity profile makes NU6300 a valuable tool for dissecting the role of GSDMD in different inflammatory contexts and a promising lead compound for the development of novel anti-inflammatory therapeutics. Further research into its effects on other gasdermin family members and its in vivo efficacy will be crucial for its clinical translation.

References

• 1. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. NU6300 covalently reacts with cysteine-191 of gasdermin D to block its cleavage and palmitoylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gasdermin D Cleavage Assay Following Inflammasome Activation | Springer Nature Experiments [experiments.springernature.com]
• 5. Inflammatory Caspases: Activation and Cleavage of Gasdermin-D In Vitro and During Pyroptosis | Springer Nature Experiments [experiments.springernature.com]
• 6. bioengineer.org [bioengineer.org]
• 7. Frontiers | Gasdermin D-mediated pyroptosis: mechanisms, diseases, and inhibitors [frontiersin.org]
• 8. Gasdermin D-mediated pyroptosis: mechanisms, diseases, and inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pyroptosis Assay - Creative Bioarray CellAssay [cellassay.creative-bioarray.com]
• 10. blog.abclonal.com [blog.abclonal.com]
• 11. Stork: Gasdermin D Cleavage Assay Following Inflammasome Activation [storkapp.me]
• 12. Inhibition of Caspase-1-Like Activity by Ac-Tyr-Val-Ala-Asp-Chloromethyl Ketone Induces Long-Lasting Neuroprotection in Cerebral Ischemia through Apoptosis Reduction and Decrease of Proinflammatory Cytokines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Live-cell visualization of gasdermin D-driven pyroptotic cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Gasdermin-D pores induce an inactivating caspase-4 cleavage that limits IL-18 production in the intestinal epithelium - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of NU6300: A Step-by-Step Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step procedure for the safe disposal of NU6300, a covalent cyclin-dependent kinase 2 (CDK2) inhibitor used in research. Adherence to these guidelines will help ensure the safety of laboratory personnel and compliance with institutional and regulatory standards.

As a compound intended for research use only, NU6300 should be handled as a hazardous chemical waste unless explicitly determined otherwise by a qualified professional or a specific Safety Data Sheet (SDS). The following procedures are based on general best practices for laboratory chemical waste disposal.

Immediate Safety Considerations

• Treat as Hazardous: Unless a comprehensive safety assessment has been conducted, all NU6300 waste, including pure compound, solutions, and contaminated materials, should be treated as hazardous chemical waste.

• Consult Institutional Policy: Always prioritize your institution's specific chemical hygiene plan and waste disposal procedures. Contact your Environmental Health and Safety (EHS) department for clarification.

• Personal Protective Equipment (PPE): When handling NU6300 waste, wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves (butyl rubber gloves are recommended when working with DMSO solutions).

Step-by-Step Disposal Protocol

The disposal of NU6300 can be broken down into four key stages: Segregation, Containment, Labeling, and Removal.

Waste Segregation: Preventing Hazardous Reactions

Proper segregation is the first and most critical step to prevent dangerous chemical reactions.

• Solid Waste:

  • Collect unused or expired pure NU6300 powder in a designated solid chemical waste container.

  • Contaminated consumables such as weighing boats, spatulas, and Eppendorf tubes should also be placed in this container.

• Liquid Waste (Solutions):

  • Solutions of NU6300, commonly prepared in solvents like Dimethyl Sulfoxide (DMSO), must be collected in a separate liquid waste container.

  • Do not mix aqueous waste with organic solvent waste.[1]

  • Crucially, do not mix incompatible chemicals. For example, keep acidic waste separate from basic waste and oxidizing agents away from reducing agents.[2][3]

• Sharps Waste:

  • Needles, syringes, or any other sharp objects contaminated with NU6300 must be disposed of in a designated, puncture-resistant sharps container labeled for chemically contaminated sharps.[4]

Containment: Using the Right Containers

The integrity of your waste containment is essential for preventing leaks and ensuring safe transport.

• Container Compatibility: Use containers made of materials compatible with the waste they hold. For instance, do not use metal containers for corrosive waste.[5] Plastic containers are often preferred for their durability.[6] The original reagent bottle, if in good condition, is often a suitable choice for waste.[5][7]

• Secure Closure: All waste containers must have a secure, leak-proof lid.[8] Keep containers closed at all times except when adding waste.[2][6][7]

• Secondary Containment: Store liquid waste containers in a secondary containment bin or tray to contain any potential spills.[1][7]

Labeling: Clear and Accurate Identification

Proper labeling is a regulatory requirement and vital for the safety of everyone who may handle the waste.

• Hazardous Waste Label: As soon as you begin accumulating waste in a container, affix a "Hazardous Waste" label provided by your institution's EHS department.[7]

• Complete Information: The label must include:

  • The full chemical name(s) of the contents (e.g., "NU6300 in Dimethyl Sulfoxide"). Avoid using abbreviations or chemical formulas.[2]

  • The approximate concentration or percentage of each component.

  • The date when waste was first added to the container (accumulation start date).

  • The associated hazards (e.g., "Toxic," "Irritant").

  • The name and contact information of the generating researcher or lab.

Storage and Removal: The Final Steps

• Satellite Accumulation Area (SAA): Store your labeled and sealed waste containers in a designated SAA within your laboratory.[2][6] This area should be at or near the point of waste generation.[6]

• Arrange for Pickup: Once a waste container is full, or before it reaches the designated accumulation time limit (often up to one year for partially filled containers), contact your institution's EHS or hazardous waste disposal program to schedule a pickup.[2][6][7] Do not dispose of chemical waste down the drain or in the regular trash.[7][9]

The following diagram illustrates the decision-making workflow for the proper disposal of NU6300.

References

• 1. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 3. canterbury.ac.nz [canterbury.ac.nz]
• 4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 5. benchchem.com [benchchem.com]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. vumc.org [vumc.org]
• 8. danielshealth.com [danielshealth.com]
• 9. acs.org [acs.org]

Essential Safety and Logistical Information for Handling NU6300

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidelines, and disposal plans for the handling of NU6300, a covalent, irreversible, and ATP-competitive CDK2 inhibitor. The information herein is intended to supplement, not replace, your institution's standard safety procedures.

Chemical and Physical Properties

A summary of the key quantitative data for NU6300 is provided in the table below for easy reference.

Property	Value	Source
CAS Number	2070015-09-5	MedKoo Biosciences
Molecular Formula	C₂₀H₂₃N₅O₃S	MedKoo Biosciences
Molecular Weight	413.50 g/mol	MedKoo Biosciences
IC₅₀	0.16 μM (for CDK2)	MedchemExpress
Ki	6 nM	MedKoo Biosciences

Health and Safety Information

NU6300 is intended for research use only and is not for human or veterinary use.[1][2] While it may be shipped as a non-hazardous chemical, as a covalent inhibitor, it is prudent to handle it with care due to its potential for off-target reactivity. Covalent inhibitors, by their nature, form strong, lasting bonds with their targets, and potentially with other biological molecules.

Personal Protective Equipment (PPE):

Standard laboratory PPE is required at all times when handling NU6300. This includes:

• Eye Protection: Safety glasses with side shields or goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves should be inspected before use and changed frequently, especially if contaminated.

• Body Protection: A lab coat or other protective clothing to prevent skin contact.

• Respiratory Protection: While generally not required for handling small quantities in a well-ventilated area, a respirator may be necessary if there is a risk of generating dust or aerosols.

First Aid Measures:

• Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

• Skin Contact: Immediately wash the affected area with soap and water. Remove contaminated clothing. If irritation persists, seek medical attention.

• Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Operational and Disposal Plans

Storage and Handling:

• Storage: Store in a cool, dry, and dark place. For long-term storage (months to years), -20°C is recommended. For short-term storage (days to weeks), 0-4°C is acceptable.[1]

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation exposure. Avoid contact with skin, eyes, and clothing.

Spill and Disposal Procedures:

• Spill: In case of a spill, wear appropriate PPE. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal. Clean the spill area thoroughly.

• Disposal: Dispose of waste NU6300 and any contaminated materials in accordance with all applicable federal, state, and local regulations. Do not allow it to enter drains or waterways.

Experimental Protocols

The following is a summarized experimental protocol for preparing a stock solution of NU6300, based on information from suppliers.

Preparation of Stock Solutions:

NU6300 is soluble in DMSO. To prepare a stock solution:

• Determine the desired concentration of your stock solution.

• Calculate the required mass of NU6300 and the volume of DMSO.

• Carefully weigh the NU6300 powder and add it to the appropriate volume of DMSO.

• Vortex or sonicate the solution to ensure it is fully dissolved.

• Store the stock solution at -20°C or -80°C for long-term stability.

For in vivo studies, a formulation of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline has been used.

Signaling Pathway and Workflow Diagrams

The following diagrams illustrate the mechanism of action of NU6300 and a typical experimental workflow.

Caption: Mechanism of action of NU6300 as a covalent inhibitor of CDK2, leading to cell cycle arrest.

Caption: A typical experimental workflow for studying the effects of NU6300 on cultured cells.

References

• 1. NU6300 | Antifungal | TargetMol [targetmol.com]
• 2. medkoo.com [medkoo.com]